Anti-CCL2 (Carlumab)-SPDB-DM4

Core Science & Biosynthesis

Anti-CCL2 (Carlumab)-SPDB-DM4 mechanism of action

An In-Depth Technical Guide on the Core Mechanism of Action of Anti-CCL2 (Carlumab)-SPDB-DM4

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides a comprehensive technical overview of the antibody-drug conjugate (ADC) Anti-CCL2 (Carlumab)-SPDB-DM4. This ADC leverages the specificity of the human monoclonal antibody Carlumab to target the chemokine CCL2, which is implicated in various tumorigenic processes. The antibody is conjugated via a reducible SPDB linker to the potent cytotoxic agent DM4, a maytansinoid derivative. The core mechanism of action involves the targeted delivery of DM4 to the tumor microenvironment, leading to the disruption of microtubule dynamics and subsequent apoptosis of cancer cells. This guide details the individual components of the ADC, the integrated mechanism of action, relevant signaling pathways, and representative experimental protocols.

Components of the Antibody-Drug Conjugate

The Anti-CCL2 (Carlumab)-SPDB-DM4 is a complex therapeutic composed of three key elements: a targeting antibody, a cleavable linker, and a cytotoxic payload.

The Antibody: Carlumab (Anti-CCL2)

Carlumab is a human IgG1κ monoclonal antibody that specifically binds to the C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1).[1][2][3] CCL2 is a secreted chemokine that plays a significant role in the tumor microenvironment by recruiting tumor-associated macrophages (TAMs) and promoting angiogenesis, tumor cell proliferation, and metastasis.[4] By binding to CCL2, Carlumab neutralizes its activity, preventing it from interacting with its primary receptor, CCR2.[3][5]

The Linker: SPDB

The linker connecting Carlumab to the DM4 payload is N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB).[][7] SPDB is a cleavable linker that contains a disulfide bond. This disulfide linkage is designed to be stable in the systemic circulation, minimizing the premature release of the cytotoxic payload and reducing off-target toxicity.[] Upon internalization into the cell, the disulfide bond is cleaved in the highly reductive intracellular environment, primarily by glutathione (GSH), which is found in significantly higher concentrations within cells compared to the bloodstream.[][7][8][9]

The Payload: DM4

The cytotoxic agent, or payload, is DM4 (N2′-Deacetyl-N2′-(4-mercapto-4-methyl-1-oxopentyl)maytansine), a derivative of maytansine.[10] DM4 is a potent microtubule-targeting agent that inhibits tubulin polymerization.[11] This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis.[11] Maytansinoids like DM4 are highly cytotoxic, with activity at sub-nanomolar concentrations, making them suitable as ADC payloads.[11]

Integrated Mechanism of Action

The therapeutic strategy of Anti-CCL2 (Carlumab)-SPDB-DM4 is based on the targeted delivery of the DM4 payload to the tumor site.

• Targeting: The ADC circulates in the bloodstream where the SPDB linker remains stable. The Carlumab antibody component of the ADC binds to soluble CCL2 secreted by tumor and stromal cells in the tumor microenvironment.

• Internalization: The Carlumab-CCL2 complex is then believed to bind to the CCR2 receptor, which can be expressed on the surface of tumor cells as well as immune cells like macrophages.[3][12] The binding of the ligand-ADC complex to CCR2 triggers receptor-mediated endocytosis, leading to the internalization of the entire ADC into the cell.[13][14] Studies have shown that CCR2 can undergo constitutive internalization, which may facilitate the uptake of the CCL2-bound ADC.[15]

• Payload Release: Once inside the cell, the ADC is trafficked through endosomal and lysosomal compartments. The reductive environment within the cell, rich in glutathione, leads to the cleavage of the disulfide bond in the SPDB linker.[][7] This cleavage releases the active DM4 payload into the cytoplasm.

• Cytotoxicity: The released DM4 binds to tubulin, disrupting the formation and function of microtubules. This interference with the cellular cytoskeleton induces mitotic arrest, leading to programmed cell death (apoptosis) of the target cell.[11][13]

Data Presentation

Component	Parameter	Value	Reference
Carlumab	Binding Affinity (KD) to human CCL2 (in vitro)	22 pM	[5]
Dissociation Constant (KD) to human CCL2 (in vivo model)	2.4 nM	[16]
DM4	In Vitro Cytotoxicity (IC50) on SK-BR-3 cells	0.3 - 0.4 nM	[17][18]
In Vitro Cytotoxicity (IC50) on various AML cell lines	1 - 10 nM	[17]

Signaling Pathways and Experimental Workflows

CCL2-CCR2 Signaling Pathway

The following diagram illustrates the signaling cascade initiated by the binding of CCL2 to its receptor CCR2, which is the pathway inhibited by the Carlumab component of the ADC.

Caption: Simplified CCL2-CCR2 signaling pathway leading to pro-tumorigenic effects.

ADC Mechanism of Action Workflow

This diagram outlines the sequential steps of the , from target binding to cell death.

Caption: Workflow of Anti-CCL2-SPDB-DM4 from circulation to apoptosis induction.

Experimental Workflow: In Vitro Cytotoxicity (MTT Assay)

The following diagram details a typical workflow for assessing the in vitro cytotoxicity of the ADC using an MTT assay.

Caption: Standard experimental workflow for an ADC in vitro cytotoxicity MTT assay.

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT-based)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of Anti-CCL2 (Carlumab)-SPDB-DM4 on CCR2-positive cancer cells.

Materials:

• CCR2-positive cancer cell line (e.g., PC-3 prostate cancer cells)

• Appropriate complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Anti-CCL2 (Carlumab)-SPDB-DM4 ADC

• 96-well flat-bottom cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well) in 100 µL of culture medium. Incubate the plate overnight at 37°C in a 5% CO2 atmosphere to allow for cell attachment.[19]

• ADC Treatment: Prepare serial dilutions of the Anti-CCL2 (Carlumab)-SPDB-DM4 ADC in culture medium. Remove the medium from the wells and add 100 µL of the diluted ADC solutions. Include wells with medium only (blank) and cells with medium but no ADC (negative control).

• Incubation: Incubate the plate for a period of 72 to 120 hours at 37°C with 5% CO2.[20]

• MTT Addition: After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.[20][21]

• Formazan Solubilization: Carefully aspirate the medium from each well. Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[21]

• Absorbance Measurement: Read the absorbance of the plate at 570 nm using a microplate reader.[20][21]

• Data Analysis: Calculate the percentage of cell viability for each ADC concentration relative to the untreated control. Plot the percent viability against the ADC concentration and use a sigmoidal dose-response curve fit to determine the IC50 value.[19]

In Vivo Tumor Growth Inhibition Study

This protocol describes a xenograft mouse model to evaluate the in vivo efficacy of the ADC.

Materials:

• Immunocompromised mice (e.g., NOD-SCID or NSG mice)

• CCR2-positive human tumor cell line

• Anti-CCL2 (Carlumab)-SPDB-DM4 ADC

• Vehicle control (e.g., sterile PBS)

• Calipers for tumor measurement

• Standard animal housing and care facilities

Procedure:

• Tumor Implantation: Subcutaneously implant a suspension of the selected tumor cells (e.g., 5 x 106 cells in PBS/Matrigel) into the flank of each mouse.

• Tumor Growth and Grouping: Monitor tumor growth regularly. Once tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups (n=8-10 mice per group).

• Dosing: Administer the Anti-CCL2 (Carlumab)-SPDB-DM4 ADC intravenously (i.v.) at various dose levels (e.g., 1, 3, and 10 mg/kg). The control group receives the vehicle solution. Dosing can be performed on a schedule such as once weekly for 3-4 weeks.

• Monitoring: Measure tumor volumes with calipers two to three times per week. Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: The study can be terminated when tumors in the control group reach a maximum allowable size, or after a predetermined study duration.

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control. Plot the mean tumor volume over time for each group. Statistical analysis (e.g., ANOVA) should be performed to determine the significance of the anti-tumor effect.

Conclusion

The Anti-CCL2 (Carlumab)-SPDB-DM4 antibody-drug conjugate represents a targeted therapeutic approach designed to exploit the role of CCL2 in the tumor microenvironment. Its mechanism relies on the specific delivery of the potent microtubule inhibitor DM4 to cells involved in tumorigenesis via the Carlumab antibody. The use of a reducible SPDB linker is critical for maintaining systemic stability while ensuring efficient payload release within the target cells. While clinical development of Carlumab has been discontinued, the principles of its ADC design, including the targeting of chemokine pathways and the specific linker-payload combination, provide valuable insights for the ongoing development of novel antibody-drug conjugates.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Structural basis for high selectivity of anti-CCL2 neutralizing antibody CNTO 888 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. adcreview.com [adcreview.com]
• 11. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 12. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 14. Inhibition of dynamin prevents CCL2-mediated endocytosis of CCR2 and activation of ERK1/2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. CCR2-Mediated Uptake of Constitutively Produced CCL2: A Mechanism for Regulating Chemokine Levels in the Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 21. benchchem.com [benchchem.com]

A Deep Dive into the Binding Affinity of Carlumab to CCL2: A Technical Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the binding affinity of Carlumab (CNTO 888), a human monoclonal antibody, to its target, the C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1). This document is intended for researchers, scientists, and drug development professionals interested in the molecular interactions and therapeutic potential of targeting the CCL2 pathway.

Executive Summary

Carlumab is a high-affinity antibody that neutralizes the biological activity of CCL2, a key chemokine implicated in various inflammatory diseases and cancer.[1][2][3] Understanding the precise binding characteristics of Carlumab to CCL2 is crucial for elucidating its mechanism of action and informing the development of similar therapeutic agents. This guide synthesizes available quantitative data, details the experimental methodologies used to determine binding affinity, and provides visual representations of the CCL2 signaling pathway and relevant experimental workflows.

Quantitative Binding Affinity Data

The binding affinity of Carlumab to CCL2 has been determined using various in vitro and in vivo methods, revealing a high-affinity interaction. The key quantitative parameters are summarized in the tables below.

Table 1: Dissociation Constant (Kd) of Carlumab-CCL2 Interaction

Method	Kd Value	Species	Comments
In Vitro Assay (unspecified)	22 pM	Human	Determined for the binding of Carlumab (CNTO 888) to a monomeric form of CCL2.[4]
Pharmacokinetic/Pharmacodynamic (PK/PD) Model	2.4 nM	Human	Mean dissociation constant derived from a model analyzing data from cancer patients. This in vivo value is noted to be substantially higher than in vitro predictions.[5]

Table 2: Half-maximal Effective Concentration (EC50) of Carlumab

Method	EC50 Value	Comments
ELISA	9.459 ng/mL	Determined for the binding of Carlumab to immobilized human MCP-1/CCL2.[6]

Experimental Protocols

The following sections detail the methodologies employed in key experiments to characterize the binding affinity of Carlumab to CCL2.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance (SPR) has been utilized to measure the binding kinetics of Carlumab to CCL2. While specific kinetic parameters (on- and off-rates) are not publicly available, the general protocol can be outlined.

Objective: To determine the association and dissociation rate constants and the equilibrium dissociation constant (Kd) of the Carlumab-CCL2 interaction.

Methodology:

• Immobilization: A biosensor chip is functionalized by covalently attaching an anti-human IgG antibody.

• Ligand Capture: Carlumab is injected over the sensor surface and captured by the immobilized anti-human IgG antibody.

• Analyte Injection: A series of concentrations of CCL2 are injected over the captured Carlumab. The binding of CCL2 to Carlumab is monitored in real-time by detecting changes in the refractive index at the sensor surface.

• Dissociation: After the association phase, a buffer solution is flowed over the chip to monitor the dissociation of the Carlumab-CCL2 complex.

• Regeneration: The sensor surface is regenerated to remove the bound antibody-antigen complex, preparing it for the next cycle.

• Data Analysis: The resulting sensorgrams are analyzed using appropriate binding models (e.g., 1:1 Langmuir binding model) to calculate the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Visualizing Molecular Interactions and Experimental Processes

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

CCL2 Signaling Pathway

The binding of CCL2 to its primary receptor, CCR2, initiates a cascade of intracellular signaling events that play a crucial role in cell migration and inflammation.[7][8][9]

Figure 1: Simplified CCL2 signaling pathway and the inhibitory action of Carlumab.

Experimental Workflow: Surface Plasmon Resonance (SPR)

The following diagram illustrates the key steps in determining the binding kinetics of Carlumab and CCL2 using SPR.

References

• 1. Frontiers | The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases [frontiersin.org]
• 2. assaygenie.com [assaygenie.com]
• 3. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 4. Structural basis for high selectivity of anti-CCL2 neutralizing antibody CNTO 888 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. CCL2-CCR2 Signaling in Disease Pathogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Cytotoxic Mode of Action of DM4 in Cancer Cells

Introduction

DM4, also known as ravtansine, is a potent, thiol-containing maytansinoid derivative that serves as a key cytotoxic payload in the development of antibody-drug conjugates (ADCs) for targeted cancer therapy.[1][2] Maytansinoids are a class of ansa macrolides originally isolated from the shrub Maytenus ovatus.[][4] As highly effective anti-mitotic agents, their anticancer properties are attributed to their ability to disrupt microtubule function.[][5] DM4 is specifically synthesized to link to monoclonal antibodies, often via disulfide bonds, creating ADCs that selectively deliver the cytotoxic agent to tumor cells.[1][2][] This targeted approach enhances efficacy at the tumor site while minimizing systemic toxicity.[1][] Once the ADC is internalized by the target cancer cell, DM4 is released and exerts its potent cell-killing activity.[1][]

This guide provides a comprehensive overview of the molecular mechanisms underlying DM4's cytotoxic effects, its impact on the cell cycle, and the subsequent induction of apoptosis.

Core Mechanism of Action: Tubulin Inhibition

The primary molecular target of DM4 is tubulin, the protein subunit that polymerizes to form microtubules.[1] Microtubules are dynamic cytoskeletal polymers essential for numerous cellular functions, including the formation of the mitotic spindle required for cell division.[1]

Binding to Tubulin and Disruption of Microtubule Dynamics

DM4 exerts its potent cytotoxic effect by powerfully suppressing microtubule dynamics.[4][7] It binds to tubulin at or near the vinca alkaloid binding site.[1][4][8] This interaction has a dual effect:

• Inhibition of Polymerization: DM4 inhibits the assembly of tubulin into microtubules.[2][][7]

• Enhancement of Depolymerization: It actively promotes the disassembly of existing microtubules, leading to a net loss of microtubule structures.[2][7]

This profound disruption of microtubule dynamics is the cornerstone of DM4's activity, preventing the proper formation and function of the mitotic spindle.[1][7] Even at sub-nanomolar concentrations, maytansinoids can effectively suppress microtubule dynamics, highlighting their potency.[4][9]

Core mechanism of action of DM4 in cancer cells.

Cellular Consequences of Microtubule Disruption

Cell Cycle Arrest

The disassembly of the mitotic spindle due to DM4's activity prevents cancer cells from successfully progressing through mitosis.[1] This leads to a potent cell cycle block, specifically arresting cells in the G2/M phase.[1][10][11] This prolonged mitotic arrest serves as a critical trigger for the subsequent induction of programmed cell death.[1][2]

Induction of Apoptosis

Following a sustained mitotic block, cancer cells initiate the apoptotic cascade.[1][12] The inability to complete cell division activates intrinsic apoptotic pathways, which are characterized by:

• Mitochondrial membrane potential loss[10]

• Caspase activation

• DNA fragmentation

• Phosphatidylserine externalization on the outer leaflet of the plasma membrane[1]

This cascade of events culminates in apoptotic cell death, the ultimate outcome of DM4's cytotoxic action.[1][2][7]

Signaling pathway of DM4-induced apoptosis.

Quantitative Data: Cytotoxic Potency

The cytotoxic potency of DM4 and its metabolites is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the growth of 50% of a cancer cell population. Maytansinoids are known to be exceptionally potent, with IC50 values often in the sub-nanomolar range, making them up to 1,000-fold more potent than conventional chemotherapeutic agents like doxorubicin.[][9][13]

Compound	Cell Line	IC50 Value	Notes
DM4-SMe	KB (human nasopharyngeal carcinoma)	0.026 nM	DM4-SMe is a metabolite of DM4-containing ADCs.[14]
Maytansine	KB cells	8 pM	Parent compound for maytansinoid derivatives.[13]
Maytansine	P-388 (murine lymphocytic leukemia)	0.6 pM	Parent compound for maytansinoid derivatives.[13]
S-methyl DM1	MCF7 (human breast cancer)	~310 pM	Induced half-maximal G2/M arrest.[11]
S-methyl DM4	Various	Potent	Suppresses dynamic instability more strongly than maytansine.[4]

Experimental Protocols

Detailed experimental validation is crucial for characterizing the cytotoxic activity of DM4. Below are methodologies for key assays.

1. Tubulin Polymerization Assay

This in vitro assay measures the direct effect of DM4 on the assembly of purified tubulin into microtubules.

• Reagents: Purified tubulin protein (>99% pure), GTP solution (100 mM), polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA), DM4 solution at various concentrations, DMSO (vehicle control).[1][4]

• Procedure:

  • On ice, prepare a reaction mixture containing tubulin (e.g., 3 mg/mL), GTP (1 mM final concentration), and polymerization buffer.[1][4]

  • Aliquot the mixture into wells of a 96-well microplate.

  • Add DM4 at a range of final concentrations (e.g., 0-20 µM) or DMSO vehicle to the respective wells.[4]

  • Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

  • Measure the change in absorbance at 340 nm every minute for 60-90 minutes. An increase in absorbance indicates microtubule polymerization.

  • Plot absorbance versus time to generate polymerization curves. The inhibitory effect of DM4 is determined by the reduction in the rate and extent of polymerization compared to the control.[4]

2. Cell Viability / Cytotoxicity Assay (e.g., CCK-8 or MTT)

This assay quantifies the reduction in viable cells after treatment with DM4, allowing for the determination of the IC50 value.

• Reagents: Cancer cell line of interest, complete culture medium, DM4 stock solution, 96-well plates, CCK-8 or MTT reagent, microplate reader.

• Procedure:

  • Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Prepare serial dilutions of DM4 in culture medium.

  • Remove the old medium from the cells and add the medium containing various concentrations of DM4. Include wells with untreated cells (negative control) and vehicle-only controls.

  • Incubate the plate for a specified period (e.g., 72 hours).[15]

  • Add the CCK-8 or MTT reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm for CCK-8).

  • Calculate cell viability as a percentage relative to the untreated control. Plot the percentage of viability against the log of the DM4 concentration and use non-linear regression to determine the IC50 value.[16]

3. Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in different phases of the cell cycle (G1, S, G2/M) following DM4 treatment.

• Reagents: Cancer cell line, complete culture medium, DM4, PBS, ethanol (70%, ice-cold), Propidium Iodide (PI) staining solution containing RNase A.

• Procedure:

  • Seed cells in 6-well plates and treat with various concentrations of DM4 for a set time (e.g., 24 hours).[11]

  • Harvest cells (including floating cells) by trypsinization and centrifugation.

  • Wash the cell pellet with cold PBS.

  • Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

  • Wash the fixed cells with PBS and centrifuge.

  • Resuspend the cell pellet in PI/RNase A staining solution and incubate in the dark for 30 minutes at room temperature.

  • Analyze the samples using a flow cytometer. The DNA content, measured by PI fluorescence, is used to quantify the percentage of cells in the G2/M phase. An accumulation of cells in this phase indicates a mitotic block.[11]

4. Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Reagents: Cancer cell line, DM4, Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer).

• Procedure:

  • Treat cells with DM4 as described for the cell cycle analysis.

  • Harvest all cells and wash them with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1x10^6 cells/mL.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Analyze by flow cytometry within one hour.

  • Quantify the cell populations: Annexin V-negative/PI-negative (viable), Annexin V-positive/PI-negative (early apoptosis), and Annexin V-positive/PI-positive (late apoptosis/necrosis).[1]

Experimental workflow for evaluating DM4 cytotoxicity.

DM4 is a highly potent cytotoxic agent that functions by inhibiting tubulin polymerization and disrupting microtubule dynamics.[1][] This potent suppression of a fundamental cellular process leads to cell cycle arrest in the G2/M phase and the subsequent induction of apoptosis in cancer cells.[1][7] Its exceptional, sub-nanomolar potency makes it an ideal payload for ADCs, enabling targeted delivery to tumor cells and minimizing off-target toxicity.[1][9] A thorough understanding of its mechanism of action, supported by quantitative data and robust experimental assays, is crucial for the continued development and optimization of DM4-based cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. DM4 - tcsc6866 - Taiclone [taiclone.com]
• 4. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. adcreview.com [adcreview.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. books.rsc.org [books.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Maytansinoid-Antibody Conjugates Induce Mitotic Arrest by Suppressing Microtubule Dynamic Instability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. DM4 | Microtubule Associated | TargetMol [targetmol.com]
• 13. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Preclinical Development and In Vivo Assessment of Carlumab-SPDB-DM4: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the preclinical development and in vivo evaluation of the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4. This document details the constituent components of the ADC, their mechanisms of action, and outlines key experimental protocols for its preclinical assessment. While specific quantitative preclinical data for this conjugate is not publicly available, this guide synthesizes information on the antibody, linker, and payload to inform researchers on its potential therapeutic rationale and methods for its evaluation.

Introduction to Carlumab-SPDB-DM4

Carlumab-SPDB-DM4 is an antibody-drug conjugate designed for targeted cancer therapy. It comprises three key components:

• Carlumab: A human monoclonal antibody that specifically targets the C-C motif chemokine ligand 2 (CCL2).

• SPDB Linker: A cleavable disulfide linker (N-succinimidyl-4-(2-pyridyldithio)butyrate).

• DM4: A potent maytansinoid microtubule inhibitor.

The underlying principle of this ADC is to leverage the specificity of Carlumab to deliver the highly cytotoxic DM4 payload directly to tumor cells or the tumor microenvironment where CCL2 is expressed, thereby minimizing systemic toxicity.

Mechanism of Action

The therapeutic action of Carlumab-SPDB-DM4 is a multi-step process:

• Targeting: The Carlumab antibody component of the ADC binds to CCL2. CCL2 is a chemokine implicated in tumor growth, metastasis, and the recruitment of tumor-associated macrophages (TAMs).[1][2][3]

• Internalization: While CCL2 is a secreted protein, Carlumab binding may lead to the formation of immune complexes that can be internalized by cells within the tumor microenvironment, such as macrophages or cancer cells expressing CCL2 receptors like CCR2.

• Payload Release: The SPDB linker is designed to be stable in circulation.[4] Following internalization into the reductive environment of the cell, the disulfide bond in the linker is cleaved, releasing the active DM4 payload.

• Cytotoxicity: Once released, DM4 exerts its cytotoxic effect by inhibiting tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[4]

Preclinical Data Summary

Specific preclinical data for the Carlumab-SPDB-DM4 conjugate is not widely published. However, based on the known properties of its components and general characteristics of ADCs, the following tables outline the expected data points from a preclinical evaluation.

Table 1: In Vitro Cytotoxicity

Cell Line	Target Antigen Expression (CCL2)	IC50 (nM) of Carlumab-SPDB-DM4
Example Cancer Cell Line 1	High	Expected in low nM range
Example Cancer Cell Line 2	Low/Negative	Expected to be significantly higher
Example Normal Cell Line	Negative	Expected to be high or no effect

Table 2: In Vivo Efficacy in Xenograft Models

Animal Model	Tumor Type	Dosing Regimen	Tumor Growth Inhibition (%)	Observations
e.g., NOD/SCID mice	e.g., Human prostate cancer xenograft	e.g., 5 mg/kg, IV, weekly	Data not publicly available	e.g., Tumor regression, survival benefit
e.g., Balb/c nude mice	e.g., Human breast cancer xenograft	e.g., 10 mg/kg, IV, bi-weekly	Data not publicly available	e.g., Stable disease, delayed tumor growth

Table 3: Pharmacokinetic Parameters

Parameter	Carlumab (Antibody)	Carlumab-SPDB-DM4 (ADC)	Free DM4 (Payload)
Half-life (t½)	Data available in literature	Expected to be similar to antibody	Expected to be short
Clearance (CL)	Data available in literature	Data not publicly available	Data not publicly available
Volume of Distribution (Vd)	Data available in literature	Data not publicly available	Data not publicly available

Key Experimental Protocols

The following are detailed methodologies for essential preclinical experiments for an ADC like Carlumab-SPDB-DM4.

In Vitro Cell Viability Assay

Objective: To determine the cytotoxic activity of Carlumab-SPDB-DM4 on cancer cell lines with varying levels of CCL2 expression.

Materials:

• Cancer cell lines (e.g., prostate, breast, lung cancer lines)

• Cell culture medium and supplements

• Carlumab-SPDB-DM4

• Control ADC (with a non-targeting antibody)

• Cell viability reagent (e.g., CellTiter-Glo®, MTS)

• 96-well plates

Protocol:

• Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of Carlumab-SPDB-DM4 and the control ADC in cell culture medium.

• Remove the existing medium from the cells and add the ADC dilutions.

• Incubate the plates for a period of 72 to 120 hours.

• Add the cell viability reagent according to the manufacturer's instructions.

• Measure the signal (luminescence or absorbance) using a plate reader.

• Calculate the percentage of viable cells relative to untreated controls and plot the dose-response curves to determine the IC50 values.

In Vivo Tumor Xenograft Model

Objective: To evaluate the anti-tumor efficacy of Carlumab-SPDB-DM4 in a living organism.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or athymic nude mice)

• CCL2-expressing human cancer cells

• Matrigel (or other appropriate cell suspension vehicle)

• Carlumab-SPDB-DM4

• Vehicle control (e.g., sterile saline)

• Calipers for tumor measurement

Protocol:

• Subcutaneously implant a suspension of cancer cells (typically mixed with Matrigel) into the flank of the mice.

• Monitor the mice for tumor growth.

• Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer Carlumab-SPDB-DM4 and the vehicle control intravenously (or via another appropriate route) according to the planned dosing schedule.

• Measure tumor volume using calipers at regular intervals (e.g., twice a week).

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study (when tumors in the control group reach a maximum allowable size), euthanize the mice and excise the tumors for further analysis (e.g., histology, biomarker analysis).

Pharmacokinetic Study

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) properties of Carlumab-SPDB-DM4.

Materials:

• Rodents (e.g., mice or rats)

• Carlumab-SPDB-DM4

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Analytical instrumentation for quantifying the ADC and payload (e.g., ELISA, LC-MS/MS)

Protocol:

• Administer a single dose of Carlumab-SPDB-DM4 to the animals (typically intravenously).

• Collect blood samples at various time points post-administration (e.g., 0, 1, 4, 8, 24, 48, 72, 168 hours).

• Process the blood samples to obtain plasma.

• Analyze the plasma samples to determine the concentrations of the total antibody, the conjugated ADC, and the free DM4 payload using validated analytical methods.

• Use pharmacokinetic software to calculate key parameters such as half-life, clearance, and volume of distribution.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of action of Carlumab-SPDB-DM4.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for a typical in vivo xenograft study.

Logical Relationship of ADC Components

Caption: The relationship between the components of Carlumab-SPDB-DM4.

Conclusion

Carlumab-SPDB-DM4 represents a rational approach to cancer therapy by targeting the CCL2-rich tumor microenvironment with a potent cytotoxic agent. While comprehensive preclinical data on the conjugate is not publicly available, this guide provides a framework for its evaluation based on the known properties of its components and established methodologies for ADC development. Further research is warranted to fully elucidate the therapeutic potential of this agent.

References

• 1. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 3. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetic and Biodistribution Landscape of Anti-CCL2 Antibody-Drug Conjugates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antibody-drug conjugates (ADCs) represent a paradigm-shifting approach in targeted therapy, combining the specificity of monoclonal antibodies with the potent cytotoxicity of small-molecule drugs. The C-C motif chemokine ligand 2 (CCL2), a key player in tumor progression and immune modulation, has emerged as a compelling target for ADC development. This technical guide provides an in-depth exploration of the core principles governing the pharmacokinetics (PK) and biodistribution of anti-CCL2 ADCs. While clinical data on anti-CCL2 ADCs remains nascent, this paper synthesizes preclinical findings and extrapolates from the extensive knowledge of both general ADC characteristics and the clinical behavior of anti-CCL2 monoclonal antibodies (mAbs). Detailed experimental protocols, quantitative data summaries, and visual representations of key pathways and workflows are presented to equip researchers with the foundational knowledge required for the development and evaluation of this promising therapeutic class.

Introduction to Anti-CCL2 ADCs

The chemokine CCL2, also known as monocyte chemoattractant protein-1 (MCP-1), is a potent chemoattractant for monocytes, macrophages, and other immune cells.[1] Its overexpression in the tumor microenvironment is correlated with advanced disease and poor prognosis in various cancers.[2] CCL2 facilitates tumorigenesis by promoting the recruitment of tumor-associated macrophages (TAMs), fostering angiogenesis, and enabling tumor cell proliferation, migration, and metastasis.[2][3]

An anti-CCL2 ADC is designed to selectively deliver a cytotoxic payload to CCL2-expressing tumor cells or the surrounding stromal cells. The ADC consists of three primary components: a monoclonal antibody that targets CCL2, a potent cytotoxic agent (payload), and a chemical linker that connects the antibody and the payload.[4] The overarching goal is to maximize the therapeutic window by enhancing drug delivery to the tumor while minimizing systemic exposure and off-target toxicities.[5]

Pharmacokinetics of Anti-CCL2 ADCs: A Multi-Analyte Perspective

The pharmacokinetic profile of an ADC is inherently complex, reflecting the properties of both the large-molecule antibody and the small-molecule payload.[4] A comprehensive PK analysis, therefore, necessitates the quantification of multiple analytes in biological matrices, primarily plasma or serum.[6]

Key Analytes for PK Assessment:

• Total Antibody: Includes all antibody species, whether conjugated or unconjugated to the payload. This measurement provides insight into the overall stability and clearance of the antibody backbone.

• Conjugated ADC: Represents the antibody molecules that are still attached to one or more payload molecules. This is the therapeutically active form of the ADC.

• Unconjugated (Free) Payload: The cytotoxic drug that has been released from the antibody, either through linker cleavage or degradation of the ADC. Monitoring free payload levels is critical for assessing potential systemic toxicity.

The pharmacokinetic properties of ADCs are influenced by several factors, including the antibody's isotype and its interaction with the neonatal Fc receptor (FcRn), the stability of the linker in circulation, and the drug-to-antibody ratio (DAR).[5]

Pharmacokinetic Parameters of Anti-CCL2 Monoclonal Antibodies

While specific pharmacokinetic data for anti-CCL2 ADCs are not yet publicly available, valuable insights can be drawn from clinical studies of anti-CCL2 monoclonal antibodies such as Carlumab (CNTO 888) and ABN912. These antibodies represent the targeting component of a potential anti-CCL2 ADC.

Parameter	Carlumab (CNTO 888)	ABN912	General ADC Characteristics
Target	Human CCL2	Human CCL2/MCP-1	Tumor-associated antigen
Half-life (t½)	6.6 - 9.6 days[7]	Not explicitly stated, but target engagement was observed.	Generally long, dictated by the antibody isotype.[5]
Clearance	Bi-exponential decline[7]	Not explicitly stated.	Slow clearance.[5]
Volume of Distribution	Not explicitly stated.	Not explicitly stated.	Low volume of distribution, primarily in the vascular and interstitial compartments.[5]
Dosing Regimen (Clinical Trial)	0.3 - 15 mg/kg, intravenous infusion.[7]	Dose-escalation study, intravenous infusions on day 1 and 15.[8]	Typically administered intravenously.
Key Observation	Dose-dependent increase in total CCL2 levels.[7]	Dose-related increase in antibody-complexed total CCL2.[8]	N/A

Table 1: Comparative Pharmacokinetic Parameters.

A notable finding from the clinical trials of both Carlumab and ABN912 was a significant, dose-dependent increase in the levels of total CCL2 in the circulation following administration.[7][8] This phenomenon is attributed to the formation of antibody-CCL2 complexes, which have a longer half-life than free CCL2, leading to an accumulation of the target chemokine in a neutralized state. This "target-mediated drug disposition" is an important consideration for the development of anti-CCL2 ADCs, as it could influence the amount of ADC required to effectively engage the target in the tumor microenvironment.

Biodistribution of Anti-CCL2 ADCs

The biodistribution of an ADC dictates its efficacy and potential for off-target toxicity. The ideal anti-CCL2 ADC would exhibit high and sustained accumulation in the tumor, with minimal uptake in healthy tissues.

General Principles of ADC Biodistribution

The distribution of an ADC is a dynamic process governed by several factors:

• Vascular Permeability: The "enhanced permeability and retention" (EPR) effect in tumors, characterized by leaky vasculature, facilitates the extravasation of ADCs into the tumor interstitium.

• Target Antigen Expression: High expression of CCL2 in the tumor microenvironment promotes the binding and retention of the ADC.

• Internalization: Upon binding to CCL2, the ADC-CCL2 complex may be internalized by tumor or stromal cells, a critical step for the intracellular release of the payload.[3]

• Off-Target Uptake: Non-specific uptake by organs of the reticuloendothelial system, such as the liver and spleen, can occur and is a key safety consideration.[9]

Illustrative Biodistribution Data for a Generic ADC

The following table presents hypothetical biodistribution data for a radiolabeled ADC in a tumor-bearing mouse model, expressed as the percentage of the injected dose per gram of tissue (%ID/g). This data is illustrative and serves to highlight the typical distribution pattern of an ADC.

Tissue	24 hours post-injection (%ID/g)	72 hours post-injection (%ID/g)	144 hours post-injection (%ID/g)
Tumor	15.2 ± 3.1	18.5 ± 4.2	12.3 ± 2.8
Blood	10.5 ± 1.8	5.2 ± 0.9	1.8 ± 0.4
Liver	12.8 ± 2.5	9.7 ± 1.9	6.1 ± 1.3
Spleen	8.3 ± 1.5	6.1 ± 1.1	3.5 ± 0.7
Kidneys	4.5 ± 0.8	3.2 ± 0.6	1.9 ± 0.4
Lungs	3.1 ± 0.6	2.0 ± 0.4	1.1 ± 0.2
Heart	1.9 ± 0.4	1.1 ± 0.2	0.6 ± 0.1
Muscle	1.2 ± 0.3	0.8 ± 0.2	0.4 ± 0.1

Table 2: Illustrative Biodistribution of a Generic ADC in a Xenograft Model. (Data is hypothetical and for illustrative purposes only).

Experimental Protocols

Accurate and reproducible experimental methodologies are paramount for the preclinical evaluation of anti-CCL2 ADCs. This section details key protocols for assessing their pharmacokinetics and biodistribution.

Radiolabeling of ADCs for Biodistribution Studies

Radiolabeling is a sensitive and quantitative method for tracking the in vivo fate of ADCs.[10]

Protocol: Radioiodination using the Iodogen Method [11]

• Preparation of Iodogen-Coated Tubes: Dissolve Iodogen in a volatile organic solvent (e.g., chloroform) and add it to a reaction vial. Evaporate the solvent under a gentle stream of nitrogen to create a thin film of Iodogen on the vial surface.

• ADC Preparation: Dissolve the anti-CCL2 ADC in phosphate-buffered saline (PBS) to a final concentration of 1 mg/mL.

• Radioiodination Reaction: a. Add 100 µL of the ADC solution to the Iodogen-coated tube. b. Add 1-5 mCi of [¹²⁵I]NaI to the reaction tube. c. Gently agitate the mixture and incubate for 15-20 minutes at room temperature.

• Purification: a. Quench the reaction by transferring the mixture to a new tube. b. Separate the ¹²⁵I-labeled ADC from free ¹²⁵I using a desalting column (e.g., PD-10) equilibrated with PBS. c. Collect fractions and measure the radioactivity of each fraction using a gamma counter.

• Quality Control: a. Determine the radiochemical purity of the labeled ADC using instant thin-layer chromatography (ITLC). b. Calculate the specific activity of the ¹²⁵I-ADC.

References

• 1. assaygenie.com [assaygenie.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Frontiers | Key considerations based on pharmacokinetic/pharmacodynamic in the design of antibody-drug conjugates [frontiersin.org]
• 4. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Antibody–Drug Conjugates: Pharmacokinetic/Pharmacodynamic Modeling, Preclinical Characterization, Clinical Studies, and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Current Analytical Strategies for Antibody–Drug Conjugates in Biomatrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A randomized controlled trial with an anti-CCL2 (anti-monocyte chemotactic protein 1) monoclonal antibody in patients with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preclinical Pharmacokinetics and Biodistribution Studies of 89Zr-Labeled Pembrolizumab - PMC [pmc.ncbi.nlm.nih.gov]
• 10. blog.championsoncology.com [blog.championsoncology.com]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide: The Rationale for Targeting CCL2 in Solid Tumors and Fibrosis

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), and its primary receptor CCR2, form a critical signaling axis implicated in the pathogenesis of a wide array of solid tumors and fibrotic diseases. This chemokine, initially recognized for its potent ability to recruit monocytes and macrophages to sites of inflammation, is now understood to be a master regulator of the tumor microenvironment (TME) and a key driver of fibrotic tissue remodeling.[1][2][3] Overexpression of CCL2 is frequently correlated with poor prognosis in various cancers and with the progression of fibrosis across multiple organs.[4][5] This guide delineates the multifaceted roles of the CCL2/CCR2 axis in both pathologies, presenting a compelling rationale for its selection as a therapeutic target. We will explore its mechanistic functions, summarize key quantitative data, detail relevant experimental protocols, and visualize the complex signaling networks involved.

The Role of the CCL2/CCR2 Axis in Solid Tumors

The CCL2-CCR2 signaling axis is a pivotal player in cancer progression, influencing everything from primary tumor growth to metastatic dissemination.[4][6][7] Its pro-tumorigenic functions are mediated through direct effects on cancer cells and, more significantly, through the orchestration of a tumor-supportive microenvironment.

Shaping an Immunosuppressive Tumor Microenvironment (TME)

A primary function of CCL2 in cancer is the recruitment of various immunosuppressive immune cells into the TME.[4][8]

• Tumor-Associated Macrophages (TAMs): CCL2 is the most potent chemoattractant for monocytes, which are the precursors to TAMs.[1][3] High CCL2 levels in the TME lead to a dense infiltration of TAMs.[9] These TAMs typically adopt a pro-tumorigenic "M2-like" phenotype, which suppresses anti-tumor immunity, promotes angiogenesis, and facilitates cancer cell invasion.[1]

• Myeloid-Derived Suppressor Cells (MDSCs): The CCL2/CCR2 axis also mediates the recruitment of MDSCs, a heterogeneous population of immature myeloid cells with potent T-cell suppressive functions.[4][8] By inhibiting the activity of cytotoxic T lymphocytes, MDSCs help cancer cells evade immune surveillance.[6][8]

• Regulatory T cells (Tregs): CCR2 is expressed on Tregs, and CCL2 can mediate their migration to the tumor, further contributing to the immunosuppressive milieu.[10]

Promotion of Angiogenesis

Tumor growth beyond a minimal size requires the formation of new blood vessels, a process known as angiogenesis. The CCL2/CCR2 axis promotes angiogenesis through several mechanisms:

• Direct Action on Endothelial Cells: Both mouse and human endothelial cells can express CCR2 and are recruited to the tumor microenvironment in response to CCL2, promoting neovascularization.[7][11]

• Indirect Action via TAMs: Recruited TAMs are a major source of pro-angiogenic factors, most notably Vascular Endothelial Growth Factor (VEGF).[7] By recruiting these cells, CCL2 indirectly fuels vessel growth.

• Upregulation of Angiogenic Factors: CCL2 signaling can increase the expression of other angiogenic factors, such as matrix metalloproteinase-9 (MMP-9), which remodels the extracellular matrix to support vascularization.[4][12]

Facilitating Metastasis

Metastasis is the primary cause of cancer-related mortality. CCL2 is implicated in multiple steps of the metastatic cascade.[6][11]

• Enhanced Cell Motility and Invasion: CCL2 can directly act on CCR2-expressing cancer cells to promote their migration and invasion.[6][13] This signaling can activate pathways like PI3K/Akt and MAPK, which are central to cell motility.[6][13]

• Establishment of a Pre-Metastatic Niche: CCL2 helps create a supportive environment in distant organs before the arrival of cancer cells. For instance, CCL2 can induce crosstalk between TAMs and γδ T cells, leading to the recruitment of immunosuppressive neutrophils that form a pre-metastatic niche.[1][3]

• Tumor Cell Extravasation: CCL2 can increase vascular permeability by inducing endothelial retraction in a CCR2-dependent manner, which facilitates the exit of circulating tumor cells from blood vessels into distant tissues.[7][14]

Crosstalk with Cancer-Associated Fibroblasts (CAFs)

CAFs are the most abundant stromal cells in many cancers and are a major source of CCL2.[9][15] A vicious cycle is often established where cancer cells secrete cytokines (e.g., IL-1β, TGF-β) that stimulate CAFs to produce high levels of CCL2.[16] This fibroblast-derived CCL2 then acts in a paracrine fashion to recruit immune cells and promote cancer stem cell (CSC) self-renewal, notably through the activation of the NOTCH1 pathway.[16][17]

The Role of the CCL2/CCR2 Axis in Fibrosis

Fibrosis is characterized by the excessive accumulation of extracellular matrix (ECM), leading to scarring and organ dysfunction. The CCL2/CCR2 axis is a central pathogenic driver in the fibrotic processes of the lungs, liver, kidneys, heart, and other organs.[2][5][18]

Monocyte Recruitment and Macrophage Activation

The canonical role of CCL2 in fibrosis is initiating and sustaining the influx of monocytes to the site of tissue injury.[2][18][19]

• Injury and CCL2 Production: Following tissue injury, various cells, including damaged epithelial cells, endothelial cells, and resident macrophages, begin to secrete CCL2.[2][20]

• Monocyte Infiltration: Circulating CCR2-positive inflammatory monocytes are recruited from the bone marrow and bloodstream to the injured tissue.[2][19]

• Macrophage Differentiation: Once in the tissue, these monocytes differentiate into pro-fibrotic macrophages. These macrophages are a potent source of profibrotic mediators, including Transforming Growth Factor-beta (TGF-β), a master regulator of fibrosis.[18]

Myofibroblast Activation and Persistence

Myofibroblasts are the primary effector cells in fibrosis, responsible for synthesizing and depositing large quantities of ECM components like collagen.[21] The CCL2-recruited macrophages play a crucial role in activating and sustaining these cells. Furthermore, some studies suggest that CCL2 can have direct effects on fibroblasts. In systemic sclerosis, for instance, an autocrine loop has been identified where CCR2 expression on fibroblasts regulates their differentiation into myofibroblasts (as marked by α-SMA expression) via their own CCL2 production.[22] CCL2 can also promote fibroblast survival by inducing the production of IL-6, which in turn inhibits apoptosis through STAT3 signaling.[23][24]

Quantitative Data Summary

The following tables summarize key quantitative findings from preclinical and clinical studies, underscoring the importance of the CCL2/CCR2 axis.

Table 1: CCL2 in Solid Tumors and Patient Prognosis

Cancer Type	Finding	Quantitative Metric	Reference
Breast Cancer	High stromal CCL2 expression associated with reduced recurrence-free survival in the basal-like subtype.	N/A (Survival Curve Data)	[15]
Ovarian Cancer	Adipocyte-derived CCL2 facilitates peritoneal metastasis.	N/A	[1]
Esophageal Squamous Cell Carcinoma	IL-33-NF-κB-CCL2 signaling directs regulatory T cells to promote progression.	N/A	[1]
Pancreatic Cancer	Radiotherapy increased tumor-derived CCL2, promoting the recruitment of Ly6C+CCR2+ monocytes.	N/A	[4]

| Oral Squamous Cell Carcinoma | CAFs produce high levels of CCL2, enhancing tumor growth. | N/A |[25] |

Table 2: Effects of CCL2/CCR2 Inhibition in Preclinical Cancer Models

Cancer Model	Therapeutic Strategy	Key Result	Quantitative Effect	Reference
Breast Cancer (Xenograft)	Fibroblast-specific CCL2 knockdown	Inhibited tumorigenesis and CSC population	ALDEFLUOR+ CSCs reduced from ~1.3% to ~0.45%	[16]
Melanoma (Mouse Model)	CCL2 neutralizing antibodies	Marked inhibition of tumor growth	N/A	[6]
Colorectal Cancer	CCL2 inhibition	Reduced macrophage infiltration and tumor metastasis	N/A	[1]

| Lung Cancer (Mouse Model) | CCL2 gene deletion in cancer cells | Reduced number of tumor-associated macrophages | ~50% reduction in TAMs |[9] |

Table 3: CCL2/CCR2 in Fibrotic Diseases | Disease Model | Key Finding | Quantitative Effect | Reference | | :--- | :--- | :--- | :--- | | Lung Fibroblasts (in vitro) | CCL2 (250–1,000 ng/ml) stimulated IL-6 production. | Concentration-dependent increase |[23][24] | | Lung Fibroblasts (in vitro) | CCL2 reduced staurosporin-induced apoptosis. | 53.6 ± 10.8% reduction (P < 0.05) |[23][24] | | Lung Fibroblasts (in vitro) | CCL2 reduced serum starvation-induced apoptosis. | Tail moment reduced from 36.6 to 3.6 (P < 0.01) |[23][24] | | Pulmonary Fibrosis (Mouse Model) | Lung epithelial cell-specific deletion of CCL12 (murine CCL2 homolog) | Protected from bleomycin-induced fibrosis and decreased exudate macrophage recruitment. | N/A |[20] | | Hypertensive Cardiac Fibrosis | Anti-CCL2 antibody administration | Reduced fibrotic remodeling. | N/A |[21] |

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using DOT language, illustrate the key signaling pathways and workflows.

References

• 1. Frontiers | CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment [frontiersin.org]
• 2. Frontiers | The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases [frontiersin.org]
• 3. CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. oncotarget.com [oncotarget.com]
• 7. CCL2/CCR2 signaling pathway in tumorigenesis and metastasis (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Roles of CCL2-CCR2 Axis in the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting Macrophage-Recruiting Chemokines as a Novel Therapeutic Strategy to Prevent the Progression of Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three Birds? [frontiersin.org]
• 11. Targeting the CCL2-CCR2 signaling axis in cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CCL2 promotes proliferation, migration and angiogenesis through the MAPK/ERK1/2/MMP9, PI3K/AKT, Wnt/β‑catenin signaling pathways in HUVECs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CCL2/CCR2 Chemokine Signaling Coordinates Survival and Motility of Breast Cancer Cells through Smad3 Protein- and p42/44 Mitogen-activated Protein Kinase (MAPK)-dependent Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. DSpace [kuscholarworks.ku.edu]
• 16. aacrjournals.org [aacrjournals.org]
• 17. CCL2 mediates cross-talk between cancer cells and stromal fibroblasts that regulates breast cancer stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Diverse Injury Pathways Induce Alveolar Epithelial Cell CCL2/12, Which Promotes Lung Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Chemokines in cardiac fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Chemokine receptor CCR2 expression by systemic sclerosis fibroblasts: evidence for autocrine regulation of myofibroblast differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. atsjournals.org [atsjournals.org]
• 24. The CC chemokine ligand 2 (CCL2) mediates fibroblast survival through IL-6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. academic.oup.com [academic.oup.com]

A Comprehensive Structural and Functional Characterization of the Carlumab Antibody (CNTO 888)

An In-depth Technical Guide for Researchers and Drug Development Professionals

This document provides a detailed overview of the structural and functional characteristics of Carlumab (also known as CNTO 888), a human monoclonal antibody developed to target the CC-chemokine ligand 2 (CCL2). Carlumab was investigated for its therapeutic potential in oncology and various inflammatory diseases due to its role in modulating the tumor microenvironment and inflammatory responses.[1][2] Although its clinical development was discontinued, the study of Carlumab has provided valuable insights into the complexities of targeting the CCL2/CCR2 signaling axis.[2][3]

This guide synthesizes publicly available data on Carlumab's physicochemical properties, binding kinetics, mechanism of action, and high-resolution structural features. It includes detailed experimental protocols for the key analytical techniques used in its characterization, designed to be a valuable resource for professionals in antibody engineering and drug development.

Core Physicochemical and Binding Properties

Carlumab is a human recombinant monoclonal antibody of the IgG1 kappa isotype.[2][4] Its primary function is to bind with high affinity and specificity to human CCL2, a chemokine that plays a critical role in recruiting monocytes and macrophages to sites of inflammation and tumorigenesis.[1][3]

Property	Value / Description	Source(s)
Antibody Name	Carlumab (CNTO 888)	[2]
Type	Human monoclonal antibody, IgG1 kappa	[2][4][5]
Target	Human CC-chemokine ligand 2 (CCL2) / MCP-1	[1][2][3]
Chemical Formula	C₆₄₄₂H₉₉₆₆N₁₇₀₆O₂₀₁₈S₄₀	[2]
Molar Mass	144884.91 g·mol⁻¹	[2]
In Vitro Binding Affinity (Kᴅ)	17 pM - 63 pM (determined by SPR and KEA)	[6]
In Vitro Binding Affinity (Kᴅ)	22 pM (determined by phage display)	[7]
In Vivo Dissociation Constant (Kᴅ)	~2.4 nM (estimated from PK/PD modeling)	[8]
Pharmacokinetic Half-Life	6.6 - 9.6 days	[9]

Mechanism of Action: Neutralization of the CCL2 Signaling Pathway

Carlumab functions by directly binding to CCL2, effectively preventing the chemokine from interacting with its primary receptors, CCR2 and CCR4.[1] This inhibitory action blocks the downstream signaling cascade responsible for chemotaxis, which is the directed migration of immune cells such as monocytes. By neutralizing CCL2, Carlumab was designed to reduce the infiltration of tumor-associated macrophages (TAMs) into the tumor microenvironment, thereby mitigating their pro-tumorigenic effects, which include promoting angiogenesis, immune suppression, and metastasis.[1][3][5]

Caption: Mechanism of Carlumab-mediated inhibition of the CCL2-CCR2 signaling axis.

Structural Elucidation and Epitope Mapping

The precise binding interface between Carlumab and CCL2 was determined at high resolution using X-ray crystallography. This analysis was critical for understanding the antibody's high specificity and mechanism of neutralization.

X-ray Crystallography of the Carlumab-CCL2 Complex

The crystal structure of the Carlumab antigen-binding fragment (Fab) was solved both alone and in complex with a monomeric variant of CCL2.[7] The analysis revealed that Carlumab recognizes a conformational epitope on CCL2, meaning it binds to a three-dimensional shape formed by non-contiguous parts of the protein's sequence.[7] This epitope directly overlaps with the known binding site for the CCR2 receptor, providing a clear structural basis for its neutralizing activity.[7]

Crystallography Data	Carlumab Fab-CCL2 Complex	Carlumab Fab (Apo)
Resolution	2.8 Å	2.6 Å
Epitope Residues on CCL2	18-24 and 45-51	N/A
Epitope Type	Conformational	N/A

Experimental Protocol: X-ray Crystallography

The following protocol outlines a generalized workflow for determining the structure of an antibody Fab fragment in complex with its antigen.

• Protein Expression and Purification:

  • Express the antigen (e.g., CCL2) and the antibody Fab fragment in a suitable system (e.g., E. coli for the antigen, mammalian cells for the Fab).

  • Purify each protein individually using affinity chromatography (e.g., Ni-NTA for His-tagged antigens, Protein A/G for Fc-containing fragments followed by cleavage) and size-exclusion chromatography (SEC) to ensure high purity and homogeneity.

• Complex Formation and Purification:

  • Mix the purified Fab and antigen in a slight molar excess of the antigen to ensure all Fab molecules are bound.

  • Incubate the mixture to allow for complex formation.

  • Purify the resulting complex using SEC to separate it from any unbound excess antigen and aggregates.

• Crystallization:

  • Concentrate the purified complex to 10–20 mg/mL.[10]

  • Perform high-throughput screening of crystallization conditions using robotic systems with commercial screens (e.g., PEGrx, Index HT).[10] Sitting-drop or hanging-drop vapor diffusion methods are commonly used.

  • Identify initial "hit" conditions that produce small crystals or precipitates.

  • Optimize these conditions by finely varying parameters such as pH, precipitant concentration, and temperature to grow diffraction-quality crystals (typically >0.1 mm).[11]

• Data Collection and Processing:

  • Cryo-protect the crystals by soaking them in a solution containing a cryoprotectant (e.g., glycerol, ethylene glycol) and flash-cool them in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron beamline.[10]

  • Process the diffraction images using software (e.g., XDS, HKL2000) to integrate reflection intensities and determine the unit cell parameters and space group.[10]

• Structure Determination and Refinement:

  • Solve the phase problem using molecular replacement, with existing structures of similar Fabs and the antigen as search models.

  • Build the atomic model of the complex into the resulting electron density map using software like Coot.

  • Refine the model against the diffraction data to improve its fit and geometry. The final structure is validated for quality before analysis.

Caption: Experimental workflow for antibody-antigen complex X-ray crystallography.

Glycosylation Profile Characterization

While specific N-glycosylation profiles for Carlumab are not detailed in publicly available literature, this post-translational modification is a critical quality attribute for all monoclonal antibodies, influencing their stability, effector functions, and pharmacokinetics.[12][13] Characterization is typically performed using mass spectrometry.

Experimental Protocol: N-Glycan Analysis by Mass Spectrometry

This protocol describes a common method for analyzing the N-linked glycan profile of a monoclonal antibody.

• Enzymatic Deglycosylation:

  • Denature a purified antibody sample (e.g., Carlumab) using heat and a denaturant like RapiGest SF.

  • Release the N-linked glycans from the antibody by incubating with the enzyme PNGase F, which cleaves the bond between the innermost GlcNAc and the asparagine residue.

• Glycan Labeling and Cleanup:

  • Label the released glycans with a fluorescent dye (e.g., 2-aminobenzamide, procainamide) via reductive amination. This enhances detection sensitivity for subsequent analysis.

  • Remove excess dye and other impurities from the labeled glycans using a cleanup method such as hydrophilic interaction liquid chromatography solid-phase extraction (HILIC-SPE).

• LC-MS Analysis:

  • Separate the labeled glycans using HILIC on a UPLC system. This method separates glycans based on their size and structure.

  • Elute the separated glycans directly into a high-resolution mass spectrometer (e.g., Q-TOF).

  • Acquire mass spectra to determine the precise mass of each glycan structure. The combination of retention time from the UPLC, the accurate mass, and fragmentation data (MS/MS) allows for confident identification and relative quantification of each glycoform.[14]

Caption: Workflow for N-glycan profiling of monoclonal antibodies using LC-MS.

Binding Kinetics Analysis

The affinity and the rates of association and dissociation are fundamental parameters that define an antibody's functional potency. These are precisely measured using techniques like Surface Plasmon Resonance (SPR).

Surface Plasmon Resonance (SPR) Analysis

SPR studies confirmed that Carlumab binds to CCL2 with a high affinity in the picomolar range.[6] This tight binding is consistent with its potent neutralizing activity observed in vitro. The data also showed that the affinity was minimally affected by differences in the expression system used to produce the antibody.[6]

Experimental Protocol: Surface Plasmon Resonance

This protocol outlines the steps for a kinetic analysis of an antibody-antigen interaction.

• Chip Preparation and Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., CM5).

  • Activate the carboxymethylated dextran surface using a mixture of N-ethyl-N'-(dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[15]

  • Immobilize the ligand (e.g., Carlumab) onto the chip surface via amine coupling to a target density. A reference flow cell is prepared similarly but without the ligand to subtract non-specific binding and bulk refractive index changes.

  • Deactivate any remaining active esters on the surface with ethanolamine.

• Kinetic Analysis:

  • Prepare a dilution series of the analyte (CCL2) in a suitable running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of the analyte sequentially over the ligand and reference surfaces at a constant flow rate. This is the association phase , where binding is monitored in real-time.

  • After the association phase, flow the running buffer alone over the chip. This is the dissociation phase , where the decay of the binding signal is monitored.

• Surface Regeneration and Data Analysis:

  • After each cycle, inject a regeneration solution (e.g., low pH glycine) to remove all bound analyte, preparing the surface for the next injection.

  • Process the raw sensorgram data by subtracting the reference channel signal and a buffer blank injection ("double referencing").

  • Fit the processed data to a suitable binding model (e.g., a 1:1 Langmuir model) using the instrument's evaluation software to determine the association rate constant (kₐ), dissociation rate constant (kₔ), and the equilibrium dissociation constant (Kᴅ = kₔ/kₐ).[6][16]

References

• 1. assaygenie.com [assaygenie.com]
• 2. Carlumab - Wikipedia [en.wikipedia.org]
• 3. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 4. Carlumab, an anti-C-C chemokine ligand 2 monoclonal antibody, in combination with four chemotherapy regimens for the treatment of patients with solid tumors: an open-label, multicenter phase 1b study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Facebook [cancer.gov]
• 6. sciforschenonline.org [sciforschenonline.org]
• 7. Structural basis for high selectivity of anti-CCL2 neutralizing antibody CNTO 888 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Epitope Mapping of Antibody-Antigen Interactions with X-ray Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Mass spectrometry, a tool for the characterisation of monoclonal antibodies [a3p.org]
• 15. files.core.ac.uk [files.core.ac.uk]
• 16. Measuring Antibody-Antigen Binding Kinetics Using Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]

In Vitro Efficacy of Anti-CCL2 (Carlumab)-SPDB-DM4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro evidence and methodologies required to evaluate the efficacy of the antibody-drug conjugate (ADC) Anti-CCL2 (Carlumab)-SPDB-DM4. This document details the core components of the ADC, its mechanism of action, and standardized protocols for assessing its therapeutic potential in a preclinical setting.

Introduction to Carlumab-SPDB-DM4

Carlumab-SPDB-DM4 is an antibody-drug conjugate designed for targeted cancer therapy. It is composed of three key components:

• Carlumab: A human monoclonal antibody that specifically targets the C-C motif chemokine ligand 2 (CCL2). CCL2 is a chemokine often found at elevated levels in the tumor microenvironment, where it plays a role in recruiting tumor-associated macrophages and promoting tumor progression.

• SPDB Linker: A non-cleavable linker that connects Carlumab to the cytotoxic payload.

• DM4: A potent maytansinoid cytotoxic agent that inhibits tubulin polymerization, leading to mitotic arrest and apoptosis in proliferating cells.

The targeted delivery of DM4 to CCL2-expressing tumor cells and the surrounding tumor microenvironment is intended to enhance the therapeutic window by maximizing anti-tumor activity while minimizing systemic toxicity.

Mechanism of Action

The proposed mechanism of action for Carlumab-SPDB-DM4 follows a multi-step process initiated by the specific binding of the Carlumab antibody to its target, CCL2.

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Cytotoxicity Assay with Carlumab-SPDB-DM4

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for conducting an in vitro cytotoxicity assay for the antibody-drug conjugate (ADC) Carlumab-SPDB-DM4. This ADC is composed of three key components:

• Carlumab: A human monoclonal antibody that targets the C-C motif chemokine ligand 2 (CCL2).[1][2][3][4] CCL2 is a chemokine involved in inflammatory responses and tumor progression by recruiting monocytes and macrophages to the tumor microenvironment.[1][2] Carlumab functions by binding to CCL2 and inhibiting its interaction with its primary receptor, CCR2.[1][5]

• SPDB Linker: A cleavable disulfide linker (N-succinimidyl 4-(2-pyridyldithio)butanoate).[6][7][] This linker is designed to be stable in the bloodstream and release the cytotoxic payload within the reductive environment of the target cell.[7][][9]

• DM4: A potent maytansinoid cytotoxic payload.[7] DM4 inhibits cell division by binding to tubulin and preventing the formation of microtubules, ultimately leading to cell cycle arrest and apoptosis.[6]

The targeted delivery of DM4 to CCL2-expressing or associated cells via Carlumab is intended to enhance the therapeutic window of the cytotoxic agent, maximizing its anti-tumor activity while minimizing systemic toxicity. This protocol outlines the necessary steps to evaluate the potency and specificity of Carlumab-SPDB-DM4 in vitro using a colorimetric MTT assay to measure cell viability.[10][11][12]

Signaling Pathway of Carlumab Target

Carlumab targets the CCL2/CCR2 signaling axis, which plays a crucial role in tumor progression. CCL2 secreted by tumor cells or stromal cells recruits CCR2-expressing monocytes, which then differentiate into tumor-associated macrophages (TAMs). These TAMs can promote tumor growth, angiogenesis, and metastasis. By neutralizing CCL2, Carlumab aims to disrupt this signaling cascade.

Carlumab's Mechanism of Action

Experimental Workflow

The following diagram outlines the general workflow for the in vitro cytotoxicity assay of Carlumab-SPDB-DM4.

In Vitro Cytotoxicity Assay Workflow

Data Presentation

The following tables provide a representative summary of expected in vitro cytotoxicity data for a DM4-containing ADC. Note that these are illustrative values, and actual results for Carlumab-SPDB-DM4 will need to be determined experimentally.

Table 1: In Vitro Cytotoxicity of a Representative DM4-ADC in Various Cancer Cell Lines

Cell Line	Cancer Type	Target Expression	IC50 (nM)
A549	Non-Small Cell Lung	High CCR2[1][2]	Expected to be low
MDA-MB-231	Breast Cancer	Moderate CCR2[13]	Expected to be moderate
NCI-H460	Non-Small Cell Lung	Undetectable CCR2[1][2]	Expected to be high
MCF-7	Breast Cancer	Low/Negative CCR2[13]	Expected to be high

Table 2: Comparative Cytotoxicity of ADC Components

Treatment	Target Cell Line (e.g., A549) IC50 (nM)	Non-Target Cell Line (e.g., NCI-H460) IC50 (nM)
Carlumab-SPDB-DM4	To be determined	To be determined
Free DM4	Expected to be low and similar in both	Expected to be low and similar in both
Carlumab (unconjugated)	Expected to have no cytotoxic effect	Expected to have no cytotoxic effect
Non-targeting ADC-SPDB-DM4	Expected to be high	Expected to be high

Experimental Protocols

Materials and Reagents

• Cell Lines:

  • CCR2-positive cell line (e.g., A549 - human lung carcinoma)[1][2]

  • CCR2-negative control cell line (e.g., NCI-H460 - human large cell lung cancer)[1][2]

• Antibody-Drug Conjugates and Controls:

  • Carlumab-SPDB-DM4 (lyophilized)

  • Unconjugated Carlumab

  • Free DM4

  • Non-targeting human IgG1 conjugated to SPDB-DM4

• Cell Culture Reagents:

  • RPMI-1640 medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS)

• MTT Assay Reagents:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[10][11]

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)[10]

• Equipment and Consumables:

  • Sterile 96-well flat-bottom cell culture plates

  • Humidified incubator (37°C, 5% CO2)

  • Microplate reader capable of measuring absorbance at 570 nm

  • Biosafety cabinet

  • Multichannel pipettes

Cell Culture

• Culture A549 and NCI-H460 cells in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells every 2-3 days or when they reach 80-90% confluency.

In Vitro Cytotoxicity Assay (MTT Protocol)

• Cell Seeding:

  • Harvest exponentially growing cells using Trypsin-EDTA and resuspend in fresh culture medium.

  • Determine cell viability and concentration using a hemocytometer or automated cell counter.

  • Seed 100 µL of cell suspension into each well of a 96-well plate at a density of 5,000-10,000 cells/well.[13]

  • Incubate the plate for 24 hours to allow cells to attach.[13]

• ADC and Control Preparation and Treatment:

  • Reconstitute lyophilized Carlumab-SPDB-DM4, unconjugated Carlumab, and the non-targeting ADC in sterile PBS or as recommended by the manufacturer.

  • Prepare a stock solution of free DM4 in DMSO.

  • Perform serial dilutions of all test articles in complete culture medium to achieve the desired final concentrations. A typical concentration range would be from 0.01 pM to 100 nM.

  • Carefully remove the medium from the wells and add 100 µL of the prepared dilutions of the test articles. Include wells with medium only as a blank control and wells with untreated cells as a vehicle control.

• Incubation:

  • Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator.[13] The incubation time may need to be optimized depending on the cell line's doubling time.[14]

• MTT Assay:

  • After the incubation period, add 20 µL of 5 mg/mL MTT solution to each well.[10][12]

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.[10][13]

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[10]

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.[12] A reference wavelength of 630 nm can be used to reduce background noise.[10]

  • Calculate the percentage of cell viability for each treatment condition using the following formula: % Viability = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of untreated cells - Absorbance of blank)] x 100

  • Plot the percentage of cell viability against the logarithm of the drug concentration.

  • Determine the half-maximal inhibitory concentration (IC50) value, which is the concentration of the drug that causes a 50% reduction in cell viability, using a suitable software program with a sigmoidal dose-response curve fit.

Optional: Bystander Effect Assay (Co-culture Method)

To evaluate the ability of the released DM4 to kill neighboring antigen-negative cells, a co-culture bystander assay can be performed.[1][2][15]

• Cell Preparation:

  • Transfect the CCR2-negative cell line (e.g., NCI-H460) with a fluorescent protein (e.g., GFP) for easy identification.

  • Prepare a co-culture of CCR2-positive (A549) and GFP-labeled CCR2-negative (NCI-H460-GFP) cells at a defined ratio (e.g., 1:1 or 1:3).[2]

• Assay Procedure:

  • Seed the co-culture mixture into a 96-well plate.

  • Treat the cells with various concentrations of Carlumab-SPDB-DM4 for 72-96 hours.

  • Assess the viability of the GFP-labeled CCR2-negative cells using a method that distinguishes between the two cell populations, such as flow cytometry or high-content imaging.

Conclusion

This document provides a comprehensive protocol for the in vitro evaluation of Carlumab-SPDB-DM4 cytotoxicity. Adherence to this protocol will enable researchers to obtain reliable and reproducible data on the potency and specificity of this ADC. The results from these assays are critical for the preclinical assessment and further development of Carlumab-SPDB-DM4 as a potential therapeutic agent.

References

• 1. Targeting CCR2 with its antagonist suppresses viability, motility and invasion by downregulating MMP-9 expression in non-small cell lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The chemokine monocyte chemoattractant protein-1/CCL2 is a promoter of breast cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CCR2 and CXCR3 agonistic chemokines are differently expressed and regulated in human alveolar epithelial cells type II - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ascopubs.org [ascopubs.org]
• 6. Antibody–Drug Conjugates (ADCs): current and future biopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CCL2 influences the sensitivity of lung cancer A549 cells to docetaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. CCR2 and CXCR3 agonistic chemokines are differently expressed and regulated in human alveolar epithelial cells type II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CCL2/CCR2 Chemokine Signaling Coordinates Survival and Motility of Breast Cancer Cells through Smad3 Protein- and p42/44 Mitogen-activated Protein Kinase (MAPK)-dependent Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 15. Frontiers | Role of the CCL2-CCR2 axis in cardiovascular disease: Pathogenesis and clinical implications [frontiersin.org]

Application Notes and Protocols for Testing Anti-CCL2 ADC Efficacy in Murine Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chemokine (C-C motif) ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a critical chemokine involved in the recruitment of monocytes, macrophages, and other immune cells.[1][2] In the tumor microenvironment, CCL2 plays a significant role in promoting tumor growth, angiogenesis, and metastasis by recruiting tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs), which contribute to an immunosuppressive milieu.[3][4] The CCL2-CCR2 signaling axis has been identified as a promising therapeutic target in various cancers, including prostate, breast, and neuroblastoma.[1][3][4]

Antibody-Drug Conjugates (ADCs) that target CCL2 are an emerging therapeutic modality. These constructs consist of a monoclonal antibody specific for CCL2 linked to a potent cytotoxic payload. The antibody component selectively binds to CCL2 in the tumor microenvironment, and upon internalization by target cells or through bystander effect, the cytotoxic payload is released, leading to tumor cell death. Murine xenograft models are indispensable tools for the preclinical evaluation of anti-CCL2 ADC efficacy. This document provides detailed application notes and protocols for conducting such studies.

Signaling Pathway of CCL2 in Cancer

The binding of CCL2 to its primary receptor, CCR2, on the surface of cancer cells and immune cells initiates a cascade of downstream signaling pathways. These pathways, including PI3K/Akt, MAPK, and JAK/STAT, are crucial for cell proliferation, survival, migration, and invasion.[3] Understanding this signaling network is fundamental to elucidating the mechanism of action of anti-CCL2 ADCs.

Diagram 1: Simplified CCL2-CCR2 Signaling Pathway in Cancer.

Experimental Protocols

Cell Line-Derived Xenograft (CDX) Model Establishment

This protocol describes the subcutaneous implantation of human cancer cell lines into immunodeficient mice.

Materials:

• Human cancer cell line expressing CCL2 (e.g., PC-3 for prostate cancer, NGP for neuroblastoma)[3][4]

• Immunodeficient mice (e.g., NOD-scid gamma (NSG) or athymic nude mice), 6-8 weeks old[3]

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• Matrigel® Basement Membrane Matrix (optional, can improve tumor take rate)

• Trypsin-EDTA

• Hemocytometer or automated cell counter

• 1 mL syringes with 27-30 gauge needles

• 70% ethanol

Procedure:

• Cell Culture: Culture the selected cancer cell line in complete medium at 37°C in a humidified incubator with 5% CO2. Ensure cells are in the logarithmic growth phase and have a viability of >95%.

• Cell Harvesting:

  • Aspirate the culture medium and wash the cells with sterile PBS.

  • Add Trypsin-EDTA to detach the cells.

  • Neutralize the trypsin with complete medium and collect the cell suspension.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Cell Preparation for Injection:

  • Discard the supernatant and resuspend the cell pellet in cold, sterile PBS or a 1:1 mixture of PBS and Matrigel®.

  • Count the cells using a hemocytometer and adjust the concentration to 1 x 107 cells/mL. Keep the cell suspension on ice.

• Subcutaneous Injection:

  • Anesthetize the mouse using an appropriate method (e.g., isoflurane inhalation).

  • Disinfect the injection site on the flank of the mouse with 70% ethanol.

  • Gently lift the skin and inject 100 µL of the cell suspension (containing 1 x 106 cells) subcutaneously.

  • Monitor the mice for tumor growth. Tumors typically become palpable within 1-2 weeks.

Patient-Derived Xenograft (PDX) Model Establishment

PDX models often better recapitulate the heterogeneity of human tumors.

Materials:

• Freshly obtained human tumor tissue from a patient.

• Immunodeficient mice (e.g., NSG).

• Surgical instruments (scalpels, forceps).

• Transport medium (e.g., DMEM with antibiotics).

• Matrigel® (optional).

• Trocar (for tissue implantation).

Procedure:

• Tissue Preparation:

  • Transport the fresh tumor tissue in transport medium on ice.

  • In a sterile environment, mince the tumor tissue into small fragments (approximately 2-3 mm³).

• Implantation:

  • Anesthetize the mouse.

  • Make a small incision in the skin on the flank.

  • Using a trocar, implant a single tumor fragment subcutaneously.

  • Close the incision with surgical clips or sutures.

• Tumor Growth Monitoring: Monitor the mice for tumor engraftment and growth. This process can take longer than with CDX models.

Anti-CCL2 ADC Efficacy Study

Materials:

• Tumor-bearing mice (tumor volume of 100-200 mm³).

• Anti-CCL2 ADC (e.g., a construct like Anti-CCL2 (Carlumab)-SMCC-DM1).[5]

• Vehicle control (e.g., sterile PBS).

• Isotype control ADC (optional).

• Dosing syringes and needles.

• Digital calipers.

• Anesthesia.

Procedure:

• Group Allocation: Randomize the tumor-bearing mice into treatment and control groups (n=8-10 mice per group).

• Treatment Administration:

  • Administer the anti-CCL2 ADC, vehicle control, or isotype control ADC via an appropriate route (e.g., intravenous or intraperitoneal injection).

  • The dosing schedule will depend on the ADC's pharmacokinetic properties (e.g., once or twice weekly).

• Tumor Growth Measurement:

  • Measure the tumor dimensions (length and width) with digital calipers two to three times per week.

  • Calculate the tumor volume using the formula: Volume = (Length x Width²) / 2.

• Monitoring:

  • Monitor the body weight of the mice as an indicator of toxicity.

  • Observe the general health and behavior of the animals.

• Endpoint:

  • The study can be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³) or at a specific time point.

  • Alternatively, survival can be monitored as a primary endpoint.

Experimental Workflow

The following diagram illustrates the typical workflow for an anti-CCL2 ADC efficacy study in a murine xenograft model.

Diagram 2: Workflow for Anti-CCL2 ADC Efficacy Testing in Xenograft Models.

Data Presentation

Quantitative data from efficacy studies should be summarized in clear and structured tables for easy comparison. The following are example tables based on hypothetical data from an anti-CCL2 ADC study in a prostate cancer xenograft model.

Table 1: Tumor Growth Inhibition in PC-3 Xenograft Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Tumor Volume at Day 21 (mm³) ± SEM	Tumor Growth Inhibition (%)
Vehicle Control	-	Twice weekly, i.p.	1520 ± 150	-
Isotype Control ADC	5	Twice weekly, i.p.	1480 ± 145	2.6
Anti-CCL2 ADC	2.5	Twice weekly, i.p.	850 ± 95	44.1
Anti-CCL2 ADC	5	Twice weekly, i.p.	425 ± 50	72.0

Table 2: Survival Analysis in NGP Neuroblastoma Xenograft Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Median Survival (Days)	Increase in Lifespan (%)	p-value vs. Control
Vehicle Control	-	Twice weekly, i.p.	35	-	-
Etoposide	10	Once weekly, i.p.	45	28.6	<0.05
Anti-CCL2 ADC	5	Twice weekly, i.p.	52	48.6	<0.01
Anti-CCL2 ADC + Etoposide	5 + 10	As above	68	94.3	<0.001

Note: The data presented in these tables are for illustrative purposes and are based on findings from studies on anti-CCL2 antibodies, as comprehensive quantitative data for anti-CCL2 ADCs is not yet widely published.[3]

Conclusion

Murine xenograft models are a cornerstone for the preclinical evaluation of novel cancer therapeutics like anti-CCL2 ADCs. The protocols and guidelines presented here provide a framework for conducting robust and reproducible efficacy studies. Careful experimental design, execution, and data analysis are crucial for generating high-quality data to support the clinical translation of these promising agents. As research in this area progresses, these models will continue to be invaluable for understanding the therapeutic potential of targeting the CCL2-CCR2 axis in cancer.

References

• 1. CC chemokine ligand 2 (CCL2) promotes prostate cancer tumorigenesis and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Chemokine CCL2 Increases Prostate Tumor Growth and Bone Metastasis through Macrophage and Osteoclast Recruitment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Methods for conjugating SPDB-DM4 to monoclonal antibodies

Application Note & Protocol

Topic: Methods for Conjugating SPDB-DM4 to Monoclonal Antibodies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-Drug Conjugates (ADCs) are a transformative class of targeted cancer therapies that combine the specificity of a monoclonal antibody (mAb) with the potent cell-killing ability of a cytotoxic payload.[1] The linker, which connects the antibody to the payload, is a critical component that ensures the ADC remains stable in circulation and facilitates the release of the cytotoxic agent upon internalization into target tumor cells.[2]

This document provides a detailed protocol for the conjugation of the maytansinoid derivative DM4 to a monoclonal antibody using the N-Succinimidyl 4-(2-pyridyldithio)butyrate (SPDB) linker. SPDB is a cleavable linker containing a disulfide bond.[] This disulfide bond is designed to be stable in the bloodstream but is readily cleaved in the highly reductive environment of the tumor cell cytosol, releasing the active DM4 payload.[][4] The DM4 payload then exerts its cytotoxic effect by inhibiting tubulin polymerization, leading to mitotic arrest and apoptosis.[5][6] The conjugation chemistry typically involves the reaction of the N-hydroxysuccinimide (NHS) ester of the SPDB linker with the primary amine groups of lysine residues on the antibody, forming a stable amide bond.[7]

This protocol will cover the preparation of the antibody, the conjugation reaction, and the subsequent purification and characterization of the resulting SPDB-DM4 ADC.

Principle of the Method

The conjugation strategy is based on the chemical ligation of the SPDB-DM4 drug-linker complex to surface-accessible lysine residues on the monoclonal antibody. The SPDB portion of the complex contains an NHS ester, which is a reactive group that specifically forms a stable amide linkage with the epsilon-amine group of lysine residues under mild pH conditions.

The process results in a heterogeneous mixture of ADC species with a varying number of DM4 molecules conjugated per antibody. This distribution is referred to as the drug-to-antibody ratio (DAR).[8] Following the conjugation reaction, the resulting ADC is purified to remove unconjugated drug-linker complex, aggregates, and other impurities.[9][10] The final product is then characterized to determine key quality attributes such as average DAR, drug load distribution, and percentage of monomer.

Experimental Workflow

References

• 1. precisepeg.com [precisepeg.com]
• 2. Linkers Having a Crucial Role in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. njbio.com [njbio.com]
• 5. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 6. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Spdb-DM4 () for sale [vulcanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Overcoming Challenges in ADC Purification: A Case Study [gtp-bioways.com]
• 10. WO2017109619A1 - Purification of antibody drug conjugates using a sodium phosphate gradient - Google Patents [patents.google.com]

Application Note: Flow Cytometry Analysis of Carlumab Binding to Target Cell Lines

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the analysis of Carlumab (CNTO 888) binding to its target, the C-C motif chemokine ligand 2 (CCL2), on the surface of target cell lines using flow cytometry. Carlumab is a human monoclonal antibody that neutralizes CCL2, a key chemokine involved in inflammatory responses and the tumor microenvironment.[1] By binding to CCL2, Carlumab inhibits its interaction with its receptors, primarily CCR2 and CCR4, thereby impeding the recruitment of monocytes and macrophages.[1] This application note outlines the necessary reagents, equipment, and a step-by-step procedure for assessing Carlumab binding, as well as data on its binding affinity.

Introduction

Carlumab is a fully human IgG1 kappa monoclonal antibody designed to target and neutralize human CCL2, also known as monocyte chemoattractant protein-1 (MCP-1).[1][2] CCL2 is a potent chemoattractant for monocytes, memory T cells, and dendritic cells, playing a significant role in the pathogenesis of various inflammatory diseases and cancers.[3] While primarily a secreted protein, CCL2 can be anchored to the plasma membrane of cells, particularly endothelial cells, through glycosaminoglycan side chains of proteoglycans.[3][4] This cell surface-bound CCL2 is critical for mediating the adhesion and migration of leukocytes.

Flow cytometry is a powerful technique to quantify the binding of antibodies to cell surface targets. This application note details a protocol for the detection of Carlumab binding to cell lines endogenously expressing surface-associated CCL2, such as Human Umbilical Vein Endothelial Cells (HUVECs).[5]

Data Presentation

Table 1: Carlumab (CNTO 888) Binding Affinity to Human CCL2

Parameter	Value	Method	Source
Dissociation Constant (KD)	22 pM	Surface Plasmon Resonance (SPR)	[6]
Dissociation Constant (KD)	23 - 38 pM	Surface Plasmon Resonance (SPR)	[1]
Dissociation Constant (KD)	2.4 nM	In vivo PK/PD modeling	[2]

Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by Carlumab.

Caption: Carlumab binding to CCL2 prevents its interaction with CCR2/CCR4.

Experimental Protocols

Flow Cytometry Analysis of Carlumab Binding to HUVECs

This protocol describes the staining of Human Umbilical Vein Endothelial Cells (HUVECs) to detect the binding of Carlumab to cell surface-associated CCL2.

Materials:

• Cells: HUVEC cell line (or other suitable cell line with high CCL2 surface expression).

• Antibodies:

  • Carlumab (unconjugated)

  • Fluorescently-labeled secondary antibody against human IgG (e.g., FITC- or Alexa Fluor® 488-conjugated anti-human IgG)

  • Isotype control (human IgG1)

• Reagents:

  • Cell culture medium (e.g., EGM-2)

  • Phosphate-Buffered Saline (PBS)

  • Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.1% sodium azide)

  • Cell detachment solution (e.g., Accutase or Trypsin-EDTA)

  • Viability dye (e.g., Propidium Iodide or 7-AAD)

• Equipment:

  • Flow cytometer

  • Centrifuge

  • Incubator

  • Hemocytometer or automated cell counter

  • Flow cytometry tubes

Experimental Workflow:

Caption: Workflow for flow cytometry analysis of Carlumab binding.

Procedure:

• Cell Preparation:

  • Culture HUVECs to 70-80% confluency.

  • Gently detach the cells using a non-enzymatic cell dissociation solution or a brief trypsinization.

  • Wash the cells once with complete culture medium to neutralize the detachment solution.

  • Wash the cells twice with cold Flow Cytometry Staining Buffer by centrifuging at 300-400 x g for 5 minutes at 4°C.

  • Resuspend the cell pellet in Flow Cytometry Staining Buffer and determine the cell concentration and viability.

  • Adjust the cell suspension to a concentration of 1 x 106 cells/mL in cold Flow Cytometry Staining Buffer.

• Staining:

  • Aliquot 100 µL of the cell suspension (1 x 105 cells) into each flow cytometry tube.

  • Add the appropriate concentration of Carlumab to the designated tubes. A titration experiment is recommended to determine the optimal concentration (e.g., starting at 10 µg/mL and performing serial dilutions).

  • To a separate tube, add the same concentration of a human IgG1 isotype control.

  • Vortex gently and incubate for 30-60 minutes at 4°C, protected from light.

  • Wash the cells twice with 2 mL of cold Flow Cytometry Staining Buffer, centrifuging at 300-400 x g for 5 minutes at 4°C between washes.

  • Resuspend the cell pellets in 100 µL of Flow Cytometry Staining Buffer containing the fluorescently-labeled secondary antibody at its predetermined optimal concentration.

  • Vortex gently and incubate for 30 minutes at 4°C, protected from light.

  • Wash the cells twice with 2 mL of cold Flow Cytometry Staining Buffer.

• Data Acquisition:

  • Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

  • Just before analysis, add a viability dye according to the manufacturer's instructions (e.g., PI or 7-AAD).

  • Acquire the samples on a flow cytometer, collecting a sufficient number of events (e.g., 10,000-50,000 events from the live, single-cell gate).

Data Analysis:

• Gate on the live, single-cell population using forward scatter (FSC) and side scatter (SSC) parameters, followed by gating on the viability dye-negative population.

• Analyze the fluorescence intensity of the Carlumab-stained cells compared to the isotype control-stained cells.

• The geometric mean fluorescence intensity (gMFI) can be used to quantify the level of Carlumab binding.

Expected Results:

A significant shift in fluorescence intensity is expected for HUVECs stained with Carlumab compared to the isotype control, indicating specific binding of Carlumab to cell surface-associated CCL2. The degree of the shift will depend on the expression level of CCL2 on the HUVECs and the concentration of Carlumab used.

Conclusion

This application note provides a comprehensive guide for the flow cytometric analysis of Carlumab binding to target cell lines expressing surface-associated CCL2. The provided protocol for HUVECs can be adapted for other cell lines of interest. The quantitative data on Carlumab's binding affinity and the visualization of its mechanism of action and the experimental workflow offer valuable resources for researchers in immunology, oncology, and drug development.

References

• 1. sciforschenonline.org [sciforschenonline.org]
• 2. Utilizing pharmacokinetics/pharmacodynamics modeling to simultaneously examine free CCL2, total CCL2 and carlumab (CNTO 888) concentration time data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CCL2 - Wikipedia [en.wikipedia.org]
• 4. MCP-1 - chemoattractant protein involed in monocyte migration and infiltration | Antibody News: Novus Biologicals [novusbio.com]
• 5. Expression of CCR2 by endothelial cells : implications for MCP-1 mediated wound injury repair and In vivo inflammatory activation of endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural basis for high selectivity of anti-CCL2 neutralizing antibody CNTO 888 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Combining Anti-CCL2 (Carlumab)-SPDB-DM4 with Checkpoint Inhibitors

These application notes provide a comprehensive overview and detailed protocols for investigating the synergistic anti-tumor effects of a novel antibody-drug conjugate (ADC), Anti-CCL2 (Carlumab)-SPDB-DM4, in combination with checkpoint inhibitors. The protocols are intended for researchers in oncology, immunology, and drug development.

Introduction and Scientific Rationale

The chemokine C-C motif ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a critical signaling molecule often secreted by tumor cells. High expression of CCL2 in the tumor microenvironment (TME) is associated with the recruitment of tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs). These immunosuppressive cell populations hinder the efficacy of cancer immunotherapies, including checkpoint inhibitors (CPIs), by suppressing T-cell function and promoting an immune-evasive TME.

This protocol outlines a strategy to overcome this resistance mechanism by combining two therapeutic modalities:

• An Anti-CCL2 Antibody-Drug Conjugate (ADC): Carlumab, a human monoclonal antibody targeting CCL2, is conjugated to the potent microtubule-disrupting agent DM4 via the cleavable SPDB linker. This ADC, termed Carlumab-SPDB-DM4, is designed to selectively deliver a cytotoxic payload to CCL2-expressing tumor cells and stromal cells within the TME.

• Checkpoint Inhibitors (e.g., Anti-PD-1/PD-L1): These agents block inhibitory pathways that regulate T-cell activation, thereby unleashing a pre-existing or induced anti-tumor immune response.

The central hypothesis is that Carlumab-SPDB-DM4 will not only exert direct cytotoxic effects but will also remodel the TME by depleting CCL2-producing cells. This reduction in immunosuppressive myeloid cell recruitment is expected to enhance the anti-tumor activity of checkpoint inhibitors, leading to a durable and synergistic therapeutic response.

Mechanism of Action: A Dual Approach

The proposed synergistic mechanism of combining Carlumab-SPDB-DM4 with a checkpoint inhibitor, such as an anti-PD-1 antibody, is illustrated below. The ADC targets and eliminates CCL2-producing tumor and stromal cells, which in turn reduces the recruitment of immunosuppressive myeloid cells (TAMs, MDSCs) to the TME. This "reprogrammed" TME, now less immunosuppressive, allows for enhanced infiltration and activation of cytotoxic T lymphocytes (CTLs), whose activity is further amplified by the checkpoint inhibitor.

Caption: Proposed synergistic mechanism of Carlumab-SPDB-DM4 and Anti-PD-1 therapy.

Experimental Protocols

This protocol describes a study to evaluate the anti-tumor efficacy of Carlumab-SPDB-DM4 as a monotherapy and in combination with an anti-mouse PD-1 antibody in a syngeneic mouse model.

Materials:

• Cell Line: MC38 (colon adenocarcinoma) or Pan02 (pancreatic ductal adenocarcinoma), which are known to establish an immunosuppressive TME.

• Animals: 6-8 week old female C57BL/6 mice.

• Therapeutics:

  • Carlumab-SPDB-DM4 (murinized surrogate)

  • Anti-mouse PD-1 antibody (clone RMP1-14 or similar)

  • Isotype control IgG antibody

  • Vehicle (e.g., PBS)

• Reagents: Matrigel, cell culture media, trypan blue.

Workflow Diagram:

Caption: Workflow for the in vivo combination efficacy study.

Procedure:

• Tumor Implantation: Subcutaneously inject 1 x 10^6 MC38 cells, resuspended in 100 µL of a 1:1 mixture of PBS and Matrigel, into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth using digital calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Randomization and Treatment: When tumors reach an average volume of 80-120 mm³, randomize mice into treatment groups (n=10 per group):

  • Group 1: Vehicle + Isotype IgG

  • Group 2: Carlumab-SPDB-DM4 (e.g., 3 mg/kg, single intravenous dose) + Isotype IgG

  • Group 3: Vehicle + Anti-PD-1 mAb (e.g., 10 mg/kg, intraperitoneal dose, twice weekly)

  • Group 4: Carlumab-SPDB-DM4 + Anti-PD-1 mAb (dosed as above)

• Efficacy Endpoints:

  • Continue monitoring tumor volume and body weight until tumors reach the predetermined endpoint size (e.g., 2000 mm³) or show signs of ulceration.

  • Calculate Tumor Growth Inhibition (TGI) for each group relative to the vehicle control group.

  • Monitor survival and perform Kaplan-Meier analysis.

This protocol details the analysis of immune cell populations within the TME following treatment.

Procedure:

• Tumor Collection: At a pre-defined time point (e.g., Day 21, or when tumors in the control group reach ~500 mm³), euthanize a subset of mice from each group (n=3-5 per group).

• Tumor Dissociation: Excise tumors, weigh them, and mechanically and enzymatically dissociate them into a single-cell suspension using a tumor dissociation kit (e.g., Miltenyi Biotec).

• Flow Cytometry Staining:

  • Perform surface staining for immune cell markers. A typical panel would include:

    • T-Cells: CD45, CD3, CD4, CD8

    • Myeloid Cells: CD45, CD11b, F4/80 (macrophages), Ly6G/Ly6C (MDSCs)

    • Checkpoint/Activation Markers: PD-1, TIM-3, Ki-67

  • Perform intracellular staining for cytokines (e.g., IFN-γ, TNF-α) or transcription factors (e.g., FoxP3 for regulatory T-cells) after appropriate stimulation and fixation/permeabilization steps.

• Data Acquisition and Analysis: Acquire data on a multi-color flow cytometer and analyze using software like FlowJo or FCS Express to quantify the percentage and absolute counts of different immune cell populations.

Data Presentation: Representative Results

The following tables present hypothetical data from the experiments described above to illustrate expected outcomes and proper data structuring.

Table 1: In Vivo Anti-Tumor Efficacy

Treatment Group	Dose & Schedule	Mean Tumor Volume (mm³) at Day 21 ± SEM	Tumor Growth Inhibition (%)
1. Vehicle + Isotype IgG	-	1250 ± 150	-
2. Carlumab-SPDB-DM4	3 mg/kg, single dose	875 ± 110	30%
3. Anti-PD-1 mAb	10 mg/kg, 2x/week	750 ± 95	40%

| 4. Combination | As above | 250 ± 55 | 80% |

Table 2: Ex Vivo Immune Cell Profiling in the TME (Day 21)

Treatment Group	% CD8+ T-Cells of CD45+ Cells	% MDSCs (CD11b+Ly6G+) of CD45+ Cells	CD8+/MDSC Ratio
1. Vehicle + Isotype IgG	5.2 ± 0.8	25.5 ± 3.1	0.20
2. Carlumab-SPDB-DM4	7.1 ± 1.0	15.1 ± 2.5	0.47
3. Anti-PD-1 mAb	10.3 ± 1.5	23.8 ± 2.9	0.43

| 4. Combination | 18.5 ± 2.2 | 8.2 ± 1.8 | 2.26 |

CCL2 Signaling Pathway

The diagram below illustrates the canonical CCL2 signaling pathway, which leads to the chemotaxis of myeloid cells. Carlumab-SPDB-DM4 targets the source of the ligand (CCL2), thereby preventing the initiation of this cascade.

Caption: Simplified CCL2-CCR2 signaling pathway leading to cell migration.

Conclusion

The combination of an anti-CCL2 ADC like Carlumab-SPDB-DM4 with checkpoint inhibitors represents a promising strategy to overcome myeloid-mediated immunosuppression in the TME. The provided protocols offer a robust framework for preclinical evaluation of this therapeutic approach, focusing on efficacy and mechanism of action. The expected outcome is a synergistic anti-tumor response driven by both direct cytotoxicity and immune-mediated tumor rejection, providing a strong rationale for further clinical development.

Revolutionizing ADC Testing: Establishing Patient-Derived Organoid Models for Enhanced Preclinical Evaluation

Introduction

Antibody-Drug Conjugates (ADCs) represent a paradigm shift in targeted cancer therapy, offering the potential for highly specific delivery of cytotoxic payloads to tumor cells while minimizing off-target toxicity. However, the development pipeline for ADCs is fraught with challenges, including unpredictable efficacy and the emergence of resistance. Patient-Derived Organoids (PDOs) have emerged as a superior preclinical model system that faithfully recapitulates the genetic and phenotypic heterogeneity of individual patient tumors. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing and utilizing PDO models for robust and predictive ADC testing. By leveraging the physiological relevance of PDOs, researchers can gain deeper insights into ADC mechanisms of action, identify predictive biomarkers, and ultimately de-risk clinical development.

Core Applications of PDOs in ADC Development

Patient-derived organoids offer a versatile platform to address key questions throughout the ADC development process:

• Efficacy Screening: High-throughput screening of ADC candidates against a biobank of diverse PDOs can identify potent and broadly active agents.

• Mechanism of Action Studies: PDOs enable detailed investigation of ADC internalization, payload trafficking, and induction of cell death in a 3D context.

• Biomarker Discovery: Correlation of PDO responses with genomic and proteomic data can uncover biomarkers predictive of ADC sensitivity and resistance.[1][2]

• Resistance Modeling: PDOs can be used to study innate and acquired resistance mechanisms to ADCs, facilitating the development of strategies to overcome them.[3]

• Combination Therapy Evaluation: The efficacy of ADCs in combination with other therapeutic agents can be assessed in a patient-relevant model.

• Toxicity Assessment: Co-culture of tumor organoids with healthy tissue-derived organoids allows for the evaluation of on-target, off-tumor toxicities.

Experimental Workflow for PDO Establishment and ADC Testing

The overall workflow for establishing PDOs from patient tissue and subsequent ADC testing is a multi-step process that requires careful planning and execution. The following diagram illustrates the key stages involved.

Figure 1: Experimental workflow for PDO establishment and ADC testing.

Detailed Experimental Protocols

Protocol 1: Establishment of Patient-Derived Organoids from Tumor Tissue

This protocol outlines the key steps for generating PDOs from fresh tumor tissue.

Materials:

• Tumor tissue collection medium (e.g., Advanced DMEM/F12 with antibiotics)

• Digestion buffer (e.g., Collagenase/Hyaluronidase)

• Basement membrane matrix (e.g., Matrigel®)

• Organoid growth medium (specific to tumor type)

• ROCK inhibitor (e.g., Y-27632)

Procedure:

• Tissue Collection and Transport:

  • Collect fresh tumor tissue in a sterile container with ice-cold collection medium immediately after surgical resection or biopsy.

  • Transport the tissue to the laboratory on ice as quickly as possible to maintain cell viability.

• Tissue Processing and Digestion:

  • In a sterile biosafety cabinet, wash the tissue multiple times with cold PBS to remove any contaminants.

  • Mince the tissue into small fragments (1-2 mm) using sterile scalpels.

  • Transfer the minced tissue to a tube containing digestion buffer and incubate at 37°C with agitation for 30-60 minutes, or until the tissue is dissociated.

  • Neutralize the digestion enzymes with an equal volume of cold wash buffer.

• Cell Isolation and Embedding:

  • Filter the cell suspension through a 70-100 µm cell strainer to remove any undigested tissue fragments.

  • Centrifuge the cell suspension to pellet the cells and aspirate the supernatant.

  • Resuspend the cell pellet in a small volume of cold basement membrane matrix.

  • Plate droplets of the cell-matrix suspension into a pre-warmed multi-well plate.

  • Incubate the plate at 37°C for 15-30 minutes to allow the matrix to polymerize.

• Organoid Culture and Maintenance:

  • Gently add pre-warmed organoid growth medium supplemented with a ROCK inhibitor to each well.

  • Culture the organoids at 37°C in a humidified incubator with 5% CO2.

  • Change the medium every 2-3 days.

  • Once the organoids have grown to a sufficient size, they can be passaged by mechanically or enzymatically dissociating them and re-plating them in a fresh matrix.

Protocol 2: High-Throughput ADC Efficacy Screening in PDOs

This protocol describes a method for screening the cytotoxic effects of ADCs on established PDOs in a 384-well format.

Materials:

• Established PDO cultures

• ADC compounds and corresponding unconjugated antibodies and payloads

• Organoid growth medium

• Cell viability reagent (e.g., CellTiter-Glo® 3D)

• 384-well clear-bottom assay plates

Procedure:

• Organoid Dissociation and Seeding:

  • Harvest mature PDOs and dissociate them into small fragments or single cells.

  • Count the cells and adjust the concentration.

  • Resuspend the organoid fragments/cells in a cold basement membrane matrix.

  • Using an automated liquid handler, dispense a small volume of the organoid-matrix suspension into each well of a 384-well plate.

  • Incubate to polymerize the matrix, then add pre-warmed organoid growth medium.

• ADC Treatment:

  • Prepare serial dilutions of the ADC compounds, unconjugated antibodies, and free payloads.

  • After allowing the organoids to form for 3-4 days, remove the medium and add fresh medium containing the different concentrations of the test articles.

  • Incubate the plates for 72-120 hours.

• Viability Assessment:

  • Equilibrate the plates and the cell viability reagent to room temperature.

  • Add the cell viability reagent to each well.

  • Incubate according to the manufacturer's instructions to induce cell lysis and stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the luminescence readings to the vehicle-treated control wells.

  • Plot the dose-response curves and calculate the half-maximal inhibitory concentration (IC50) for each ADC.

Protocol 3: Visualizing ADC Internalization and Payload Delivery via Confocal Microscopy

This protocol provides a method for staining whole-mount organoids to visualize the uptake of ADCs and the subcellular localization of their payloads.

Materials:

• Established PDO cultures in chamber slides or imaging-compatible plates

• Fluorescently labeled or unlabeled ADC

• Primary antibody against the ADC's human IgG backbone (if unlabeled)

• Fluorescently labeled secondary antibody

• Nuclear counterstain (e.g., DAPI)

• Lysosomal marker (e.g., LAMP1 antibody)

• Fixation buffer (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

Procedure:

• ADC Incubation:

  • Treat the PDOs with the ADC at a relevant concentration for various time points (e.g., 1, 6, 24 hours) to capture the dynamics of internalization.

• Fixation and Permeabilization:

  • Gently wash the organoids with PBS.

  • Fix the organoids with fixation buffer for 20-30 minutes at room temperature.[4]

  • Wash three times with PBS.

  • Permeabilize the organoids with permeabilization buffer for 15-20 minutes.

• Immunostaining:

  • Block non-specific antibody binding with blocking buffer for 1-2 hours.

  • If using an unlabeled ADC, incubate with a primary antibody against the human IgG of the ADC overnight at 4°C.

  • Wash three times with wash buffer.

  • Incubate with a fluorescently labeled secondary antibody (and the LAMP1 antibody if co-localizing with lysosomes) for 1-2 hours at room temperature in the dark.

  • Wash three times with wash buffer.

• Counterstaining and Mounting:

  • Incubate with a nuclear counterstain for 10-15 minutes.

  • Wash with PBS.

  • Mount the organoids in an appropriate mounting medium.

• Confocal Imaging and Analysis:

  • Acquire z-stack images of the organoids using a confocal microscope.

  • Analyze the images to determine the extent of ADC internalization and co-localization with subcellular compartments like lysosomes.

Quantitative Data Presentation

The following tables present representative quantitative data from ADC testing in PDO models, illustrating how such data can be structured for clear comparison.

Table 1: Dose-Response of HER2-Targeted ADCs in Breast Cancer PDOs

PDO Line	HER2 Status	ADC	IC50 (nM)
BC-PDO-01	3+	Trastuzumab-Deruxtecan	5.2
BC-PDO-01	3+	Trastuzumab-Emtansine	25.8
BC-PDO-02	2+	Trastuzumab-Deruxtecan	15.7
BC-PDO-02	2+	Trastuzumab-Emtansine	89.3
BC-PDO-03	1+	Trastuzumab-Deruxtecan	45.1
BC-PDO-03	1+	Trastuzumab-Emtansine	>200
BC-PDO-04	3+ (Trastuzumab Resistant)	Trastuzumab-Deruxtecan	18.9
BC-PDO-04	3+ (Trastuzumab Resistant)	Trastuzumab-Emtansine	>200

Data is hypothetical and for illustrative purposes.

Table 2: Correlation of Target Antigen Expression with ADC Efficacy in Colorectal Cancer PDOs

PDO Line	Target Antigen Expression (Normalized)	ADC (Target-Specific) IC50 (nM)	ADC (Non-Targeting Control) IC50 (nM)
CRC-PDO-01	0.85	12.3	>500
CRC-PDO-02	0.62	28.9	>500
CRC-PDO-03	0.21	154.7	>500
CRC-PDO-04	0.91	9.8	>500

Data is hypothetical and for illustrative purposes.

Signaling Pathways in ADC Resistance

Understanding the signaling pathways that contribute to ADC resistance is crucial for developing effective countermeasures. The following diagrams illustrate key pathways involved in resistance to HER2- and EGFR-targeted ADCs.

Figure 2: HER2 signaling pathway and ADC resistance mechanisms.

Figure 3: EGFR signaling pathway and common resistance mutations.

Logical Framework for Predicting ADC Response with PDOs

The utility of PDOs as a predictive biomarker platform relies on a logical framework that integrates molecular and functional data to forecast clinical outcomes.

References

• 1. Patient-derived organoids as a predictive biomarker for treatment response in cancer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unlocking the Potential: Biomarkers of Response to Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. blog.crownbio.com [blog.crownbio.com]
• 4. tuvesonlab.labsites.cshl.edu [tuvesonlab.labsites.cshl.edu]

Application Notes and Protocols: Dosing and Administration of Carlumab-SPDB-DM4 in Preclinical Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carlumab-SPDB-DM4 is an antibody-drug conjugate (ADC) designed for targeted cancer therapy. It comprises the human monoclonal antibody Carlumab, which targets the C-C motif chemokine ligand 2 (CCL2), conjugated to the potent microtubule-inhibiting agent DM4 via a cleavable disulfide linker (SPDB). The targeting of CCL2 is intended to disrupt the tumor microenvironment by inhibiting the recruitment of tumor-associated macrophages (TAMs). Upon internalization into target cells, the DM4 payload is released, leading to cell cycle arrest and apoptosis.

These application notes provide a representative protocol for the preclinical evaluation of Carlumab-SPDB-DM4 in animal models, based on publicly available data for its components and analogous ADCs. Due to the limited published data on the specific Carlumab-SPDB-DM4 conjugate in animal studies, this protocol extrapolates from preclinical studies of other ADCs utilizing the SPDB-DM4 linker-payload system, such as IMGN242 (huC242-SPDB-DM4), and the known biological activity of Carlumab.

Preclinical Evaluation Strategy

A typical preclinical evaluation of an ADC like Carlumab-SPDB-DM4 involves a multi-stage process, including in vitro characterization, in vivo efficacy studies in relevant cancer models, and toxicology assessments.

Caption: A representative workflow for the preclinical development of an antibody-drug conjugate.

Quantitative Data Summary

The following tables summarize representative dosing and outcome data from preclinical studies of ADCs with similar components. Note: This data is not from studies on Carlumab-SPDB-DM4 directly but serves as a reference for experimental design.

Table 1: Representative Efficacy Study Parameters for a SPDB-DM4 ADC in a Xenograft Model

Parameter	Description
ADC	huC242-SPDB-DM4 (IMGN242)
Animal Model	Nude mice bearing human gastric tumor xenografts (e.g., N87)
Dosing Route	Intravenous (IV)
Dose Level	Single dose of 3.4 mg/kg
Primary Outcome	Complete tumor regression
Reference	Extrapolated from data on IMGN242

Table 2: Representative Dose-Ranging Efficacy Study in an AML Xenograft Model

Parameter	Description
ADC	Anti-CD123-SPDB-DM4
Animal Model	MOLM-14 tumor-bearing mice
Dosing Route	Intravenous (IV)
Dose Levels	1 mg/kg, 10 mg/kg, 100 mg/kg
Primary Outcome	Prolonged survival compared to control
Reference	Based on studies of anti-CD123-DM4 ADCs

Experimental Protocols

Protocol 1: In Vivo Efficacy Evaluation in a Solid Tumor Xenograft Model

This protocol describes a representative study to evaluate the anti-tumor efficacy of Carlumab-SPDB-DM4 in a subcutaneous xenograft model.

1. Animal Model Selection and Tumor Implantation:

• Animal: Female athymic nude mice (e.g., BALB/c nude), 6-8 weeks old.

• Cell Line: A human cancer cell line with known CCL2 expression and sensitivity to DM4 (e.g., prostate or ovarian cancer cell lines).

• Procedure: Subcutaneously implant 5 x 10^6 tumor cells in the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth using calipers. Begin treatment when tumors reach an average volume of 100-150 mm³.

2. Dosing and Administration:

• Test Article: Carlumab-SPDB-DM4, formulated in a sterile vehicle (e.g., phosphate-buffered saline).

• Dosing Groups:

  • Group 1: Vehicle control (e.g., PBS)

  • Group 2: Low-dose Carlumab-SPDB-DM4 (e.g., 1 mg/kg)

  • Group 3: Mid-dose Carlumab-SPDB-DM4 (e.g., 3 mg/kg)

  • Group 4: High-dose Carlumab-SPDB-DM4 (e.g., 10 mg/kg)

  • Group 5: Unconjugated Carlumab (control for antibody effect)

• Administration: Administer a single intravenous (IV) injection via the tail vein.

3. Monitoring and Endpoints:

• Tumor Volume: Measure tumor volume twice weekly.

• Body Weight: Monitor body weight twice weekly as an indicator of toxicity.

• Clinical Observations: Observe animals daily for any signs of distress or toxicity.

• Primary Endpoint: Tumor growth inhibition.

• Secondary Endpoint: Survival analysis.

Caption: Workflow for a xenograft efficacy study.

Protocol 2: Toxicology Assessment in Rodents

This protocol outlines a preliminary toxicology study to assess the safety profile of Carlumab-SPDB-DM4.

1. Animal Model:

• Species: Sprague-Dawley rats, 7-9 weeks old, both male and female.

2. Dosing and Administration:

• Dosing Groups:

  • Group 1: Vehicle control

  • Group 2: Low dose

  • Group 3: Mid dose

  • Group 4: High dose

• Administration: Single IV administration.

3. Monitoring and Endpoints:

• Clinical Observations: Daily.

• Body Weight and Food Consumption: Weekly.

• Ophthalmology: Conduct examinations at baseline and at the end of the study, as ocular toxicity is a known class effect of DM4-containing ADCs.

• Clinical Pathology: Collect blood samples for hematology and clinical chemistry at termination.

• Necropsy and Histopathology: Perform a full necropsy and collect a standard set of tissues for histopathological examination.

Signaling Pathway

Carlumab-SPDB-DM4 acts through a dual mechanism. The antibody component targets CCL2, while the DM4 payload inhibits microtubule polymerization.

Caption: Dual mechanism of action of Carlumab-SPDB-DM4.

Conclusion

The provided protocols and data serve as a foundational guide for the preclinical investigation of Carlumab-SPDB-DM4. Researchers should adapt these protocols based on the specific cancer type under investigation and institutional guidelines for animal welfare. Careful dose-finding studies and thorough toxicological evaluation are critical to establishing a therapeutic window for this promising ADC.

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aggregation of Carlumab-SPDB-DM4

This technical support center provides researchers, scientists, and drug development professionals with guidance on troubleshooting aggregation issues encountered during the preparation and handling of Carlumab-SPDB-DM4 antibody-drug conjugate (ADC).

Frequently Asked Questions (FAQs)

Q1: What is Carlumab-SPDB-DM4 and why is aggregation a concern?

Carlumab is a human recombinant monoclonal antibody (IgG1 kappa) that targets the human CC chemokine ligand 2 (CCL2).[1][2][3] It is conjugated to the cytotoxic payload DM4, a potent tubulin inhibitor, via the SPDB linker (N-Succinimidyl 4-(2-pyridyldithio)butyrate).[4][][6][7][8] This ADC, Carlumab-SPDB-DM4, is designed for targeted cancer therapy.[8]

Aggregation, the formation of protein clusters, is a critical quality attribute (CQA) that needs to be controlled.[9][10][11] Aggregates can impact the ADC's stability, efficacy, and safety, potentially leading to immunogenic reactions and off-target toxicity.[9][12]

Q2: What are the potential causes of Carlumab-SPDB-DM4 aggregation?

Aggregation of ADCs like Carlumab-SPDB-DM4 can be triggered by a variety of factors related to the antibody, the linker-payload, and the experimental conditions:

• Physicochemical Properties of ADC Components:

  • Antibody: The inherent properties of Carlumab, such as its surface hydrophobicity and charge distribution, can contribute to its propensity to aggregate.[13]

  • Linker-Payload (SPDB-DM4): The conjugation of the hydrophobic SPDB-DM4 linker-payload can increase the overall hydrophobicity of the ADC, leading to the formation of aggregates to minimize exposure to the aqueous environment.[9][13] A high drug-to-antibody ratio (DAR) can exacerbate this effect.[9]

• Conjugation Conditions:

  • pH: The pH of the conjugation buffer can influence the charge of the antibody and potentially lead to aggregation, especially if it is near the isoelectric point of the antibody.[13]

  • Solvents: The use of organic solvents to dissolve the hydrophobic linker-payload can induce stress on the antibody and promote aggregation.[13]

• Formulation and Storage:

  • Buffer Conditions: Unfavorable buffer conditions, such as incorrect pH or low/high salt concentrations, can destabilize the ADC.[13]

  • Temperature and Physical Stress: Thermal stress and physical stress (e.g., agitation) can lead to protein unfolding and subsequent aggregation.[12]

  • Storage: Improper storage temperatures can compromise the stability of the ADC.[4]

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating aggregation issues with Carlumab-SPDB-DM4.

Issue 1: High levels of aggregation detected immediately after conjugation.

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Conjugation Buffer pH	Perform a pH scouting study for the conjugation reaction.	The pH of the buffer can significantly impact the solubility and stability of the antibody. A pH that is too close to the isoelectric point of Carlumab can lead to aggregation.[13]
High Drug-to-Antibody Ratio (DAR)	Optimize the molar ratio of SPDB-DM4 to Carlumab during conjugation.	A higher DAR increases the hydrophobicity of the ADC, making it more prone to aggregation.[9]
Inadequate Solvent Introduction	Add the organic solvent containing SPDB-DM4 to the antibody solution slowly and with gentle mixing.	Rapid addition of organic solvents can cause localized high concentrations, leading to protein precipitation and aggregation.[13]
Antibody-Antibody Interactions During Conjugation	Consider immobilizing Carlumab on a solid support during the conjugation reaction.	This prevents individual antibody molecules from interacting and aggregating during the conjugation process.[9][13]

Issue 2: Increased aggregation observed during purification.

Potential Cause	Troubleshooting Step	Rationale
Inappropriate Chromatography Method	Use size exclusion chromatography (SEC) for aggregate removal. Hydrophobic interaction chromatography (HIC) can also be used to separate ADC species with different DARs, which may have varying aggregation propensities.	SEC separates molecules based on size, effectively removing larger aggregates. HIC separates based on hydrophobicity and can help isolate less aggregation-prone ADC species.[9][14]
Harsh Elution Conditions	Optimize the pH and salt concentration of the elution buffer.	Extreme pH or high salt concentrations can induce stress on the ADC, leading to aggregation.
Protein Over-concentration	Avoid excessive concentration of the purified ADC.	High protein concentrations can increase the likelihood of intermolecular interactions and aggregation.

Issue 3: Aggregation develops during storage.

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Formulation Buffer	Screen different buffer systems, pH, and excipients (e.g., sugars, amino acids, surfactants).	The formulation should be optimized to maintain the stability of the ADC. Excipients can help prevent aggregation by various mechanisms.[]
Inappropriate Storage Temperature	Store the ADC at the recommended temperature (e.g., -80°C for long-term storage).[4]	Temperature fluctuations can lead to instability and aggregation.
Freeze-Thaw Cycles	Aliquot the ADC into smaller volumes to minimize freeze-thaw cycles.	Repeated freezing and thawing can induce physical stress and cause aggregation.
Mechanical Stress	Handle the ADC solution gently, avoiding vigorous shaking or vortexing.	Mechanical stress can lead to protein denaturation and aggregation.[12]

Experimental Protocols

Protocol 1: Size Exclusion Chromatography (SEC) for Aggregate Quantification

This protocol outlines the general steps for quantifying aggregates in a Carlumab-SPDB-DM4 sample.

• System Preparation:

  • Equilibrate the SEC column (e.g., a TSKgel G3000SWxl) with a suitable mobile phase (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8).

  • Ensure the system is running at a stable pressure and baseline.

• Sample Preparation:

  • Dilute the Carlumab-SPDB-DM4 sample to an appropriate concentration (e.g., 1 mg/mL) using the mobile phase.

  • Filter the sample through a 0.22 µm filter.

• Data Acquisition:

  • Inject a defined volume of the sample (e.g., 20 µL) onto the column.

  • Monitor the elution profile at 280 nm.

• Data Analysis:

  • Integrate the peak areas corresponding to the high molecular weight species (aggregates) and the monomeric ADC.

  • Calculate the percentage of aggregation: % Aggregation = (Area of Aggregate Peaks / Total Area of All Peaks) * 100.

Parameter	Typical Value
Flow Rate	0.5 - 1.0 mL/min
Injection Volume	10 - 100 µL
Column Temperature	Ambient
Detection Wavelength	280 nm

Protocol 2: Dynamic Light Scattering (DLS) for Aggregate Detection

DLS is a sensitive technique for detecting the presence of aggregates and determining the size distribution of particles in a solution.

• Sample Preparation:

  • Dilute the Carlumab-SPDB-DM4 sample in a suitable buffer to a concentration of approximately 1 mg/mL.

  • Filter the sample through a low-protein-binding 0.22 µm filter into a clean cuvette.

• Instrument Setup:

  • Set the instrument to the appropriate temperature (e.g., 25°C).

  • Allow the sample to equilibrate to the set temperature for a few minutes.

• Data Collection:

  • Perform multiple measurements to ensure reproducibility.

• Data Analysis:

  • Analyze the correlation function to obtain the size distribution of the particles.

  • The presence of larger particles (e.g., >100 nm) is indicative of aggregation.

Visualizations

Caption: Troubleshooting workflow for Carlumab-SPDB-DM4 aggregation.

Caption: Key factors contributing to Carlumab-SPDB-DM4 aggregation.

References

• 1. Carlumab - Wikipedia [en.wikipedia.org]
• 2. Carlumab Overview - Creative Biolabs [creativebiolabs.net]
• 3. Facebook [cancer.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 6. SPDB-DM4, 1626359-62-3 | BroadPharm [broadpharm.com]
• 7. njbio.com [njbio.com]
• 8. Anti-CCL2 (Carlumab)-SPDB-DM4 ADC - Creative Biolabs [creative-biolabs.com]
• 9. cytivalifesciences.com [cytivalifesciences.com]
• 10. adcreview.com [adcreview.com]
• 11. veranova.com [veranova.com]
• 12. Comprehensive Guide to Antibody Aggregation and Fragment: Causes, Effects, and Prevention Techniques - Creative Proteomics [creative-proteomics.com]
• 13. pharmtech.com [pharmtech.com]
• 14. pharmafocusamerica.com [pharmafocusamerica.com]

Technical Support Center: Optimizing Drug-to-Antibody Ratio (DAR) for Anti-CCL2 ADCs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing the drug-to-antibody ratio (DAR) for Anti-CCL2 Antibody-Drug Conjugates (ADCs).

I. Frequently Asked Questions (FAQs)

Q1: What is the Drug-to-Antibody Ratio (DAR) and why is it a critical quality attribute for an Anti-CCL2 ADC?

A1: The Drug-to-Antibody Ratio (DAR) is the average number of drug molecules conjugated to a single antibody.[1] For an Anti-CCL2 ADC, the DAR is a critical quality attribute because it directly influences the therapeutic window by affecting the ADC's efficacy, toxicity, and pharmacokinetic properties.[1] An insufficient DAR may not deliver a potent enough dose of the cytotoxic payload to the target site, while an excessively high DAR can lead to issues with aggregation, increased toxicity, and faster clearance from circulation.[1][2]

Q2: What is the optimal DAR for an Anti-CCL2 ADC?

A2: An optimal DAR for any ADC, including one targeting CCL2, must be determined empirically.[1] Generally, a DAR of 2 to 4 is considered ideal for many ADCs.[3] However, the optimal DAR for an Anti-CCL2 ADC will depend on several factors, including the specific antibody, the cytotoxic payload, the linker chemistry, and the characteristics of the tumor microenvironment where CCL2 is expressed.

Q3: How does targeting a secreted protein like CCL2 affect DAR optimization strategies?

A3: Targeting a secreted protein like CCL2 presents unique challenges for ADC development. Since CCL2 is not an internalizing cell-surface receptor, the mechanism of action for an Anti-CCL2 ADC might rely on delivering the payload to the tumor microenvironment rather than into a specific cancer cell. This could influence DAR optimization in the following ways:

• Bystander Effect: A higher DAR might be desirable to increase the concentration of the released payload in the tumor microenvironment, enhancing the "bystander effect" where neighboring cancer cells are also killed.

• Pharmacokinetics: A higher DAR can increase the hydrophobicity of the ADC, potentially leading to faster clearance.[2] This is a critical consideration for an ADC targeting a secreted protein, as sustained exposure in the tumor microenvironment may be necessary.

Q4: What are the common methods for determining the DAR of an Anti-CCL2 ADC?

A4: Several analytical techniques can be used to determine the DAR of an ADC. The most common methods include:

• Hydrophobic Interaction Chromatography (HIC): HIC separates ADC species based on their hydrophobicity, which increases with the number of conjugated drug molecules.[4]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): RP-HPLC can also be used to separate different drug-loaded species.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides a precise measurement of the molecular weight of the different ADC species, allowing for accurate DAR calculation.[5]

Q5: How can the DAR of an Anti-CCL2 ADC be controlled during the conjugation process?

A5: Controlling the DAR is a critical step in ADC manufacturing. Several strategies can be employed:

• Molar Ratio of Drug-Linker to Antibody: Carefully controlling the stoichiometry of the drug-linker to the antibody during the conjugation reaction is a primary method for influencing the average DAR.[1]

• Reaction Conditions: Optimizing reaction parameters such as pH, temperature, and reaction time can impact conjugation efficiency and, consequently, the DAR.[3]

• Site-Specific Conjugation: This advanced technique allows for the attachment of the drug-linker to specific, engineered sites on the antibody, resulting in a more homogeneous ADC with a precisely controlled DAR.

II. Troubleshooting Guides

This section provides guidance on common issues encountered during the optimization of DAR for Anti-CCL2 ADCs.

Problem	Potential Causes	Recommended Solutions
Low Average DAR	Incomplete conjugation reaction.	Optimize reaction conditions (pH, temperature, time). Increase the molar excess of the drug-linker.
Inactive drug-linker or antibody.	Use fresh reagents and ensure proper storage. Verify the activity of the drug-linker and the concentration and purity of the antibody.
Steric hindrance at the conjugation site.	Consider using a linker with a longer spacer arm. Explore alternative conjugation chemistries.
High Average DAR	Excessive molar ratio of drug-linker to antibody.	Reduce the molar excess of the drug-linker in the conjugation reaction.
Non-specific binding of the drug-linker.	Optimize the purification process to remove unbound drug-linker. Consider site-specific conjugation to control the number of conjugation sites.
High Heterogeneity (Broad DAR Distribution)	Stochastic conjugation to lysine or cysteine residues.	Employ site-specific conjugation techniques for a more homogeneous product. Optimize conjugation and purification methods to narrow the distribution of ADC species.
Inconsistent reaction conditions.	Ensure precise control over all reaction parameters (pH, temperature, mixing, and time).
ADC Aggregation	High hydrophobicity of the ADC, often due to a high DAR.	Reduce the average DAR. Use hydrophilic linkers or formulate the ADC in a buffer that minimizes aggregation.[2]
Unfavorable buffer conditions (pH, ionic strength).	Screen different formulation buffers to identify conditions that enhance ADC stability.
Poor In Vivo Efficacy Despite Optimal In Vitro Potency	Rapid clearance of the ADC due to high DAR and hydrophobicity.	Characterize the pharmacokinetic profile of the ADC. Consider lowering the DAR or using a more hydrophilic linker.
Premature cleavage of the linker in circulation.	Select a linker with improved stability in plasma.
Inefficient penetration into the tumor microenvironment.	Evaluate the size and charge of the ADC. A lower DAR might improve tumor penetration.

III. Experimental Protocols

Protocol 1: DAR Determination by Hydrophobic Interaction Chromatography (HIC)-HPLC

Objective: To determine the average DAR and the distribution of different drug-loaded species of an Anti-CCL2 ADC.

Materials:

• Anti-CCL2 ADC sample

• HIC column (e.g., TSKgel Butyl-NPR)

• HPLC system with a UV detector

• Mobile Phase A: 25 mM Sodium Phosphate, 1.5 M Ammonium Sulfate, pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, 20% Isopropanol, pH 7.0

Procedure:

• Equilibrate the HIC column with 100% Mobile Phase A.

• Inject the Anti-CCL2 ADC sample.

• Elute the ADC species using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B.

• Monitor the elution profile at 280 nm.

• Identify the peaks corresponding to the unconjugated antibody (DAR=0) and the different drug-loaded species (DAR=2, 4, 6, etc.).

• Calculate the area of each peak.

• Calculate the average DAR using the following formula: Average DAR = Σ(% Peak Area of each species × DAR of each species) / 100

Protocol 2: In Vitro Cytotoxicity Assay

Objective: To evaluate the potency of the Anti-CCL2 ADC on target cells.

Materials:

• Target cancer cell line expressing the receptor for CCL2 (CCR2)

• Anti-CCL2 ADC with varying DARs

• Cell culture medium and supplements

• 96-well cell culture plates

• Cell viability assay reagent (e.g., MTT, CellTiter-Glo®)

• Plate reader

Procedure:

• Seed the target cells in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of the Anti-CCL2 ADCs with different DARs.

• Treat the cells with the ADC dilutions and incubate for a specified period (e.g., 72 hours).

• Add the cell viability reagent according to the manufacturer's instructions.

• Measure the signal (e.g., absorbance or luminescence) using a plate reader.

• Calculate the percentage of cell viability for each concentration and plot a dose-response curve.

• Determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%) for each ADC with a different DAR.

IV. Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 3. Thermo Fisher Scientific - knowledge hub:automated method optimization for drug-to-antibody ratio determination using hydrophobic interaction chromatography [mapac.thermofisher.com]
• 4. lifesciences.danaher.com [lifesciences.danaher.com]
• 5. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]

Technical Support Center: Minimizing Off-Target Toxicity of DM4 Maytansinoid Payloads

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experiments with DM4 maytansinoid payloads.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms contributing to the off-target toxicity of DM4-based Antibody-Drug Conjugates (ADCs)?

A1: The off-target toxicity of DM4-based ADCs is multifactorial and can be attributed to several key mechanisms:

• Premature Payload Release: The linker connecting the DM4 payload to the antibody can be unstable in systemic circulation, leading to the premature release of the highly potent cytotoxin.[1][2][] This free DM4 can then diffuse into healthy, non-targeted cells, causing systemic toxicity.[4][5]

• Nonspecific ADC Uptake: Intact ADCs can be taken up by healthy cells through mechanisms other than target antigen-mediated endocytosis.[6] This can include:

  • Fc-mediated uptake: The Fc region of the antibody can interact with Fc receptors on immune cells.[][7]

  • Mannose Receptor Uptake: Agalactosylated glycans on the antibody's Fc domain can lead to uptake by mannose receptors, particularly in liver sinusoidal endothelial cells.[7][8]

  • Macropinocytosis: Nonspecific uptake of the ADC by cells like corneal cells has been suggested as a contributor to ocular toxicity.[4][6]

• High Hydrophobicity: ADCs with a high drug-to-antibody ratio (DAR) tend to be more hydrophobic.[6][9] This increased hydrophobicity can lead to faster clearance from circulation and increased nonspecific uptake, particularly by the liver.[6][9]

• Bystander Effect on Healthy Tissue: While the bystander effect is desirable for killing antigen-negative tumor cells, the diffusion of released, membrane-permeable DM4 metabolites from target cells can also affect adjacent healthy cells, leading to localized off-target toxicity.[1][2]

Q2: How does the Drug-to-Antibody Ratio (DAR) influence the off-target toxicity of a DM4 ADC?

A2: The Drug-to-Antibody Ratio (DAR) is a critical quality attribute that significantly impacts the therapeutic window of an ADC.[9][10]

• Efficacy vs. Toxicity: Generally, a higher DAR delivers more DM4 to the target cell, potentially increasing potency. However, higher DAR values are often associated with increased systemic toxicity.[9]

• Pharmacokinetics: ADCs with high DAR values (e.g., >4) are typically more hydrophobic, which can lead to faster clearance from circulation and reduced overall exposure.[6][9]

• Optimal DAR: There is no universal optimal DAR; it must be determined empirically for each ADC. However, studies have shown that a DAR greater than 4 can be associated with a higher incidence of adverse events.[9]

Q3: What is the "inverse targeting" strategy and how can it mitigate DM4 off-target toxicity?

A3: The "inverse targeting" strategy is an innovative approach to reduce the off-target toxicity caused by free, circulating DM4 payload.[4][5][11] It involves the co-administration of a payload-binding agent, such as a single-domain antibody (sdAb) that specifically binds to DM4.[4][11][12] This anti-DM4 sdAb "neutralizes" the released payload in the extracellular fluid, preventing its diffusion into healthy, untargeted cells.[5][11] This strategy has been shown to increase the tolerability of DM4-based ADCs, allowing for higher doses to be administered and leading to improved anti-tumor efficacy and survival in preclinical models.[4][12]

Section 2: Troubleshooting Guides

Issue 1: High systemic toxicity (e.g., weight loss, hematological toxicity) observed in in vivo models at doses below the therapeutic threshold.

Possible Cause	Suggested Solution
Linker Instability	The linker may be prematurely cleaved in circulation.[1][] Consider re-engineering the linker to increase its stability. This can be achieved by increasing the steric hindrance around the cleavable bond (e.g., for disulfide linkers).[2][13] Evaluate a panel of linkers with varying stability profiles in plasma stability assays.
High DAR	An excessively high DAR can increase hydrophobicity, leading to faster clearance and nonspecific uptake.[6][9] Synthesize ADC batches with lower average DARs (e.g., 2 or 4) and compare their in vivo tolerability and efficacy.
Nonspecific Uptake	The ADC may be taken up by healthy tissues through target-independent mechanisms.[6][7] Consider engineering the antibody's Fc region to reduce binding to Fc receptors.[7] If liver toxicity is observed, investigate potential mannose receptor-mediated uptake.[7][8]
Free Payload Circulation	Prematurely released DM4 is likely a primary driver of systemic toxicity.[4] Implement an "inverse targeting" strategy by co-administering an anti-DM4 antibody fragment to sequester free payload in the circulation.[4][11][12]

Issue 2: Ocular toxicity (e.g., keratitis, blurred vision) is observed as a dose-limiting toxicity.

Possible Cause	Suggested Solution
Nonspecific ADC Uptake by Corneal Cells	Intact ADCs may be taken up by corneal cells via macropinocytosis.[4][6] Modify the ADC's charge or hydrophobicity to decrease nonspecific uptake.[4] This can be achieved by altering the linker or payload, or by optimizing the DAR.
Target Antigen Expression in Ocular Tissues	The target antigen may be expressed at low levels in ocular tissues.[14] Perform immunohistochemistry (IHC) on healthy ocular tissues to assess target expression. If present, this represents an "on-target, off-tumor" toxicity that may be difficult to mitigate without selecting a different target.

Issue 3: The DM4 ADC shows good potency on antigen-positive cells in vitro, but lacks a significant bystander effect in co-culture assays.

Possible Cause	Suggested Solution
Inefficient Payload Release	The linker may not be efficiently cleaved within the target cells.[1] Verify that the cleavage mechanism (e.g., enzymatic, pH-dependent) is active in your cell model. Consider using a more labile linker design.
Low Payload Permeability	The released DM4 metabolite may not be sufficiently membrane-permeable to diffuse into neighboring cells.[1] This can occur if the cleavage process leaves a charged moiety on the payload. Analyze the metabolites to confirm their structure.
Insufficient Antigen-Positive Cell Density	The number of antigen-positive cells may be too low to generate a sufficient concentration of diffusible payload to kill the antigen-negative cells.[1] Increase the ratio of antigen-positive to antigen-negative cells in your co-culture experiment.
Short Assay Duration	A significant lag time can occur before bystander killing is observed.[1] Extend the duration of your co-culture assay and monitor cell viability at multiple time points.

Section 3: Data Presentation

Table 1: Effect of Anti-DM4 sdAb on DM4 Cytotoxicity and 7E7-DM4 ADC Tolerability in Mice

Parameter	Condition	Value	Reference
DM4 IC50 Shift	Co-incubation with anti-DM4 sdAbs	Up to 250-fold increase	[4][11][12]
Binding IC50 of sdAbs to DM4	Phage-display generated sdAbs	10–60 nM	[4][11][12]
Mean Weight Loss at Nadir	7E7-DM4 ADC + Saline	7.9 ± 3%	[4][11][12]
Mean Weight Loss at Nadir	7E7-DM4 ADC + Anti-DM4 sdAb	3.8 ± 1.3%	[4][11][12]
Survival at 100 mg/kg 7E7-DM4	ADC + Saline	20%	[4][11][12]
Survival at 100 mg/kg 7E7-DM4	ADC + Anti-DM4 sdAb	100%	[4][12]

Section 4: Experimental Protocols

Protocol 1: In Vitro Bystander Effect Assessment using a Co-culture Assay

• Cell Seeding: Seed a 96-well plate with a co-culture of antigen-positive (Ag+) and antigen-negative (Ag-) cells. The Ag- cells should be labeled with a fluorescent marker (e.g., GFP) to distinguish them from the Ag+ cells. Vary the ratio of Ag+ to Ag- cells (e.g., 1:1, 1:5, 1:10).

• ADC Treatment: Add serial dilutions of the DM4-based ADC to the co-culture wells. Include untreated controls and controls with only Ag+ or Ag- cells.

• Incubation: Incubate the plate for 72-120 hours.

• Viability Assessment: Assess the viability of the Ag- (fluorescent) cell population using flow cytometry or high-content imaging. A decrease in the viability of the Ag- cells in the presence of Ag+ cells and the ADC indicates a bystander effect.

Protocol 2: Conditioned Medium Transfer Assay

• Prepare Conditioned Medium:

  • Seed Ag+ cells and allow them to adhere.

  • Treat the cells with the DM4 ADC at a cytotoxic concentration.

  • Incubate for 48-72 hours.

  • Collect the cell culture supernatant.

  • Centrifuge to remove cell debris and filter through a 0.22 µm syringe filter to obtain the "conditioned medium."[1]

• Treat Target Cells:

  • Seed Ag- cells in a 96-well plate and allow them to adhere.

  • Replace the existing medium with the prepared conditioned medium (use serial dilutions if desired).

• Incubation and Analysis:

  • Incubate the Ag- cells with the conditioned medium for 72-96 hours.

  • Assess the viability of the Ag- cells using a standard method (e.g., MTT, CellTiter-Glo®).[1]

Protocol 3: In Vivo ADC Tolerability Study

• Animal Model: Use healthy, non-tumor-bearing mice (e.g., BALB/c or NOD/SCID).

• Dosing: Administer the DM4 ADC intravenously at various dose levels. For an "inverse targeting" study, co-administer the ADC with an anti-DM4 sdAb or a saline control.[4][12]

• Monitoring: Monitor the mice daily for signs of toxicity, including:

  • Body Weight: Record the body weight of each mouse daily. A significant weight loss (e.g., >15-20%) is an indicator of toxicity.[4][11][12]

  • Clinical Observations: Note any changes in posture, activity, or grooming.

• Endpoint: The study endpoint can be a predetermined time point or when a humane endpoint (e.g., significant weight loss) is reached.

• Analysis: Compare the body weight changes and survival rates between the different treatment groups to assess the tolerability of the ADC and the mitigating effect of any co-administered agents.

Section 5: Visualizations

Caption: Mechanisms of DM4 off-target toxicity.

Caption: The "inverse targeting" strategy to neutralize free DM4.

Caption: The bystander killing effect of a DM4 ADC.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 4. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Proposed mechanism of off-target toxicity for antibody–drug conjugates driven by mannose receptor uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Optimization Strategies for ADC and Related Bioanalytical Methods – Creative Biolabs ADC Blog [creative-biolabs.com]
• 11. researchgate.net [researchgate.net]
• 12. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. books.rsc.org [books.rsc.org]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Acquired Resistance to Anti-CCL2 Targeted Therapy

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating acquired resistance to anti-CCL2 targeted therapies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms leading to acquired resistance to anti-CCL2 targeted therapy?

A1: Acquired resistance to anti-CCL2 targeted therapy can arise from several mechanisms, often involving the activation of alternative signaling pathways that bypass the need for CCL2/CCR2 signaling. Key mechanisms include:

• Upregulation of CCL2 and/or its receptor CCR2: Tumor cells can increase the expression of CCL2 or CCR2, thereby requiring higher concentrations of the therapeutic agent to achieve the same level of inhibition.

• Activation of Bypass Signaling Pathways: Cancer cells can activate alternative pro-survival and proliferative pathways that are independent of CCL2 signaling. A prominent pathway implicated in this resistance is the PI3K/Akt/mTOR signaling cascade.[1][2] Activation of this pathway can promote cell survival and proliferation even when the CCL2/CCR2 axis is blocked.

• Epithelial-Mesenchymal Transition (EMT): Increased CCL2 expression has been shown to induce EMT, a process where epithelial cells acquire mesenchymal characteristics, leading to increased motility, invasion, and drug resistance.[3][4][5] Key markers of EMT include the downregulation of E-cadherin and upregulation of vimentin.[3][5]

• Tumor Microenvironment Remodeling: CCL2 plays a crucial role in recruiting immunosuppressive cells, such as tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs), to the tumor microenvironment.[1] These cells can create a protective niche for cancer cells, shielding them from the effects of therapy.

Q2: My cancer cell line, which was initially sensitive to an anti-CCL2 antibody, has started to show signs of resistance. How can I confirm that CCL2 signaling is reactivated or that bypass pathways are active?

A2: To investigate the mechanisms of resistance in your cell line, you should perform a series of molecular and cellular assays:

• Assess CCL2 and CCR2 Expression: Compare the mRNA and protein levels of CCL2 and CCR2 in your resistant cell line to the parental (sensitive) cell line.

  • qRT-PCR: To quantify CCL2 and CCR2 mRNA levels.

  • ELISA: To measure the concentration of secreted CCL2 protein in the cell culture supernatant.

  • Western Blot or Flow Cytometry: To determine the protein levels of CCR2.

• Analyze Downstream Signaling Pathways: Investigate the activation status of key signaling molecules in pathways known to be downstream of CCL2/CCR2 or involved in bypass mechanisms.

  • Western Blot: Probe for the phosphorylated (active) forms of key proteins such as Akt (p-Akt), ERK (p-ERK), and STAT3 (p-STAT3). An increase in the phosphorylation of these proteins in resistant cells would suggest the activation of bypass pathways.

• Evaluate Epithelial-Mesenchymal Transition (EMT) Markers: Assess the expression of EMT markers to determine if this process is contributing to resistance.

  • Western Blot or Immunofluorescence: Analyze the expression levels of E-cadherin (epithelial marker) and vimentin (mesenchymal marker). A decrease in E-cadherin and an increase in vimentin are indicative of EMT.

Q3: What are the potential therapeutic strategies to overcome acquired resistance to anti-CCL2 therapy?

A3: Overcoming acquired resistance often involves a multi-pronged approach. Combination therapies are a promising strategy. Consider the following:

• Combination with MEK Inhibitors: For cancers where MAPK signaling is a key driver, combining anti-CCL2 therapy with a MEK inhibitor like trametinib has shown promise in overcoming resistance in acute myeloid leukemia.[6]

• Combination with Immune Checkpoint Inhibitors: Since CCL2 contributes to an immunosuppressive tumor microenvironment, combining anti-CCL2 therapy with immune checkpoint inhibitors (e.g., anti-PD-1 or anti-CTLA-4 antibodies) can enhance the anti-tumor immune response.[1]

• Targeting Downstream Signaling Pathways: If you identify the activation of a specific bypass pathway, such as the PI3K/Akt pathway, combining the anti-CCL2 agent with an inhibitor of a key molecule in that pathway (e.g., a PI3K or Akt inhibitor) could be effective.

• Inhibition of CCL2 Synthesis: Using small molecule inhibitors of CCL2 synthesis, such as bindarit, can reduce CCL2 levels and potentially re-sensitize resistant cells to other therapies.[3]

Troubleshooting Guides

Problem 1: Decreased efficacy of anti-CCL2 antibody in a xenograft mouse model over time.

• Possible Cause 1: Upregulation of CCL2 in the tumor microenvironment.

  • Troubleshooting Step: Excise tumors from treated and control mice at different time points and measure CCL2 levels using ELISA or immunohistochemistry. An increase in CCL2 over time in the treated group may indicate a compensatory mechanism.

• Possible Cause 2: Activation of alternative chemokine signaling pathways.

  • Troubleshooting Step: Perform a chemokine array on tumor lysates to identify other upregulated chemokines that might be compensating for the CCL2 blockade.

• Possible Cause 3: Increased recruitment of immunosuppressive cells despite CCL2 blockade.

  • Troubleshooting Step: Use flow cytometry to analyze the immune cell populations within the tumors. An increase in MDSCs or M2-polarized TAMs could indicate the use of alternative recruitment signals.

Problem 2: In vitro, my resistant cell line shows increased migration and invasion compared to the sensitive parental line, even in the presence of the anti-CCL2 therapeutic.

• Possible Cause: Induction of Epithelial-Mesenchymal Transition (EMT).

  • Troubleshooting Step: Assess the expression of EMT markers. Perform a Western blot for E-cadherin and vimentin. A decrease in E-cadherin and an increase in vimentin would confirm an EMT phenotype. You can also visually confirm morphological changes consistent with EMT using microscopy.

• Possible Cause: Activation of the PI3K/Akt signaling pathway.

  • Troubleshooting Step: Perform a Western blot to check the phosphorylation status of Akt (Ser473). Increased p-Akt levels in the resistant cells would indicate activation of this pro-survival pathway, which is known to promote cell migration.[2][3]

Data Presentation

Table 1: Upregulation of CCL2 in EGFR-TKI Resistant NSCLC Cell Lines

Cell Line	Resistance to	CCL2 mRNA Expression (Fold Change vs. Parental)	Secreted CCL2 Protein (pg/mL)
HCC827-GR	Gefitinib	~3.5	~1200
HCC827-OR	Osimertinib	~4.0	~1500
HCC827 (Parental)	-	1.0	~250

Data summarized from a study on acquired resistance in Non-Small Cell Lung Cancer (NSCLC) cells.[3]

Table 2: IC50 Values for EGFR-TKIs in Sensitive and Resistant NSCLC Cell Lines

Cell Line	IC50 Gefitinib (µM)	IC50 Osimertinib (µM)
HCC827 (Parental)	~0.02	~0.01
HCC827-GR	> 10	Not specified
HCC827-OR	Not specified	> 10

Data summarized from a study on acquired resistance in Non-Small Cell Lung Cancer (NSCLC) cells.[3]

Table 3: Changes in EMT Marker Expression and AKT Activation in Resistant NSCLC Cells

Cell Line	E-cadherin Expression	Vimentin Expression	p-Akt (Ser473) Expression
HCC827 (Parental)	High	Low	Low
HCC827-GR	Low	High	High
HCC827-OR	Low	High	High

Qualitative summary based on Western blot data from a study on acquired resistance in NSCLC cells.[2][3]

Experimental Protocols

Protocol 1: Generation of Acquired Resistant Cancer Cell Lines

• Cell Culture: Culture the parental cancer cell line in its recommended growth medium.

• Initial Drug Exposure: Determine the IC50 of the anti-CCL2 therapeutic for the parental cell line. Begin by treating the cells with a low concentration of the drug (e.g., IC20).

• Stepwise Dose Escalation: Once the cells have adapted and are proliferating at a normal rate, gradually increase the concentration of the drug. This is typically done in a stepwise manner over several months.

• Maintenance of Resistant Cells: Once the cells are able to proliferate in a high concentration of the drug (e.g., 5-10 times the initial IC50), they can be considered resistant. Maintain the resistant cell line in a medium containing this concentration of the drug.

• Verification of Resistance: Regularly verify the resistance by performing a cell viability assay (e.g., CCK-8) and comparing the IC50 value to that of the parental cell line.

Protocol 2: Quantitative Real-Time PCR (qRT-PCR) for CCL2 Expression

• RNA Extraction: Extract total RNA from both sensitive and resistant cells using a commercial RNA isolation kit.

• cDNA Synthesis: Synthesize first-strand cDNA from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green-based qPCR master mix, cDNA template, and primers specific for CCL2 and a housekeeping gene (e.g., GAPDH).

• Thermal Cycling: Perform the qPCR on a real-time PCR instrument with a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis: Calculate the relative expression of CCL2 using the ΔΔCt method, normalizing to the housekeeping gene and comparing the resistant cells to the sensitive cells.

Protocol 3: Enzyme-Linked Immunosorbent Assay (ELISA) for Secreted CCL2

• Sample Collection: Collect the conditioned medium from cultures of sensitive and resistant cells. Centrifuge to remove any cellular debris.

• ELISA Procedure: Use a commercial human or mouse CCL2 ELISA kit and follow the manufacturer's instructions. This typically involves:

  • Adding standards and samples to a 96-well plate pre-coated with a capture antibody.

  • Incubating to allow CCL2 to bind.

  • Washing the plate.

  • Adding a detection antibody.

  • Incubating and washing.

  • Adding a substrate solution to produce a colorimetric signal.

  • Stopping the reaction and measuring the absorbance at the appropriate wavelength.

• Data Analysis: Generate a standard curve from the absorbance values of the standards and use it to determine the concentration of CCL2 in the samples.

Protocol 4: Western Blot for p-Akt and EMT Markers

• Protein Extraction: Lyse sensitive and resistant cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-Akt (Ser473), total Akt, E-cadherin, vimentin, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to compare protein expression levels between sensitive and resistant cells.

Protocol 5: Transwell Migration Assay

• Cell Preparation: Starve the sensitive and resistant cells in a serum-free medium for several hours.

• Assay Setup: Place Transwell inserts (with an appropriate pore size) into the wells of a 24-well plate. Add a chemoattractant (e.g., medium with 10% FBS) to the lower chamber.

• Cell Seeding: Seed an equal number of starved cells into the upper chamber of each Transwell insert in a serum-free medium.

• Incubation: Incubate the plate for a sufficient time to allow for cell migration (e.g., 12-24 hours).

• Fixation and Staining: Remove the non-migrated cells from the top of the insert with a cotton swab. Fix and stain the migrated cells on the underside of the membrane with crystal violet.

• Quantification: Count the number of migrated cells in several random fields under a microscope.

Mandatory Visualizations

Caption: Canonical CCL2/CCR2 signaling pathways.

Caption: Workflow for investigating acquired resistance.

References

• 1. CC Chemokine Ligand-2: A Promising Target for Overcoming Anticancer Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting the CCL2/CCR2 Axis in Cancer Immunotherapy: One Stone, Three Birds? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CCL2 promotes EGFR-TKIs resistance in non-small cell lung cancer via the AKT-EMT pathway: CCL2 and EGFR-TKIs resistance in NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CCL2 promotes EGFR-TKIs resistance in non-small cell lung cancer via the AKT-EMT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]

Technical Support Center: Improving Tumor Penetration of Antibody-Drug Conjugates

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working to enhance the delivery of antibody-drug conjugates (ADCs) into solid tumors.

Troubleshooting Guide: Common Experimental Issues

Researchers often face challenges in achieving optimal ADC delivery to tumor tissues. This guide addresses common problems in a question-and-answer format.

Question: My ADC shows low overall accumulation in the tumor xenograft. What are the potential causes and how can I troubleshoot this?

Answer: Low tumor uptake is a frequent challenge. The following table outlines potential reasons and corresponding troubleshooting strategies.

Potential Cause	Recommended Solution / Troubleshooting Step	Verification Assay
Rapid Systemic Clearance	Engineer the antibody Fc region for enhanced binding to the neonatal Fc receptor (FcRn) to prolong half-life.[1] PEGylation can also reduce clearance, but may impact binding affinity.	In vivo pharmacokinetic (PK) study to measure ADC concentration in plasma over time.
ADC Aggregation	Characterize the ADC formulation for aggregates using size exclusion chromatography (SEC-HPLC). Use hydrophilic linkers or optimize conjugation chemistry to reduce hydrophobicity and aggregation.[1][2]	Size Exclusion Chromatography (SEC-HPLC), Dynamic Light Scattering (DLS).
Poor Tumor Vasculature	Use imaging techniques like ultrasound or MRI to assess tumor vascularization in the chosen xenograft model. Consider using a different cell line or implantation site known for better vascularization.	Histological analysis (e.g., CD31 staining) of tumor sections to visualize blood vessel density.
Antigen Shedding	Select a target antigen with low shedding potential.[2] Quantify soluble antigen levels in the plasma of tumor-bearing animals.	ELISA to measure shed antigen in plasma.
Off-Target Binding	Evaluate ADC binding to non-tumor tissues expressing the target antigen at low levels. Consider using an antibody with higher tumor specificity.[2]	In vivo biodistribution study using radiolabeled ADC to quantify uptake in various organs.

Question: Immunohistochemistry (IHC) reveals my ADC is only present around blood vessels and at the tumor periphery. How can I improve its distribution?

Answer: This perivascular and peripheral distribution is a classic sign of the "binding site barrier" (BSB) effect, where high-affinity ADCs bind strongly to the first cancer cells they encounter, limiting deeper penetration.[3][4][5]

Potential Cause	Recommended Solution / Troubleshooting Step	Verification Assay
Binding Site Barrier (BSB) Effect	Co-administer unconjugated antibody: The unlabeled antibody competes for binding sites, allowing the ADC to penetrate deeper.[6][7][8] Use a lower-affinity antibody: A faster off-rate can facilitate deeper diffusion. Use smaller antibody fragments: Formats like Fabs or single-domain antibodies (~6-80 kDa) penetrate tissue more effectively than full-size IgGs (~150 kDa).[9]	Immunohistochemistry (IHC) or Immunofluorescence (IF): Visualize ADC distribution throughout the tumor section. Autoradiography: For radiolabeled ADCs, this provides a quantitative map of distribution.
High Target Antigen Expression	High antigen density exacerbates the BSB effect.[10][11] The strategies for BSB (co-administration, lower affinity) are the primary approaches here.	Quantitative IHC or Flow Cytometry: Confirm antigen expression levels in the tumor model.
High Drug-to-Antibody Ratio (DAR)	A high DAR can increase hydrophobicity and binding site barrier effects. Consider using an ADC with a lower DAR.[7][12]	Compare the penetration of ADCs with different DARs using IHC/IF.
Inefficient Interstitial Transport	The dense extracellular matrix (ECM) can physically hinder ADC diffusion. Consider co-administration of matrix-degrading enzymes (e.g., collagenase), though this can have toxicity implications.	Advanced imaging techniques like intravital microscopy to observe ADC movement in real-time.

Frequently Asked Questions (FAQs)

Question: What is the "binding site barrier" and how does it limit ADC penetration?

Answer: The binding site barrier (BSB) is a phenomenon that restricts the uniform distribution of high-affinity antibodies and ADCs within a solid tumor.[3] Upon entering the tumor tissue from a blood vessel, the ADC binds with high affinity to the first available target antigens on nearby cancer cells. This rapid binding "saturates" the peripheral tumor region, preventing the ADC from diffusing deeper into the tumor mass to reach more distant cells.[8] This results in a heterogeneous distribution, with high ADC concentration at the periphery and little to no ADC in the tumor core, ultimately limiting therapeutic efficacy.[4][5]

Caption: The Binding Site Barrier limits ADC penetration into tumors.

Question: How does the Drug-to-Antibody Ratio (DAR) affect tumor penetration and efficacy?

Answer: The Drug-to-Antibody Ratio (DAR) is a critical parameter in ADC design. While a higher DAR theoretically delivers more payload per antibody, it can be detrimental to tumor penetration. High-DAR ADCs are often more hydrophobic, which can lead to aggregation and faster clearance from circulation.[1] Furthermore, a very potent, high-DAR ADC can exacerbate the binding site barrier by rapidly killing the outermost layer of tumor cells, which may collapse the local architecture and further impede diffusion. Conversely, lowering the DAR can improve pharmacokinetics and distribution.[7][12] The optimal DAR is a balance between delivering a sufficient payload and maintaining favorable physicochemical properties for tumor penetration.

Question: What are the key ADC design parameters to optimize for better tumor penetration?

Answer: Optimizing an ADC for tumor penetration involves a multi-parameter approach. The following table summarizes key considerations.

Parameter	Strategy for Improved Penetration	Rationale
Antibody Format	Use smaller formats (e.g., F(ab')2, Fab, scFv, Nanobodies).[9]	Smaller size (~25-80 kDa vs 150 kDa) allows for more efficient diffusion through the dense tumor interstitium.[9]
Binding Affinity (KD)	Engineer for lower affinity (faster off-rate).	Reduces the binding site barrier by allowing the ADC to dissociate and diffuse past peripheral cells to reach the tumor core.[11]
Payload Potency & Linker	Use a highly potent payload with a cleavable linker.	Enables the "bystander effect," where the released payload can diffuse and kill adjacent antigen-negative tumor cells that were not directly targeted by the ADC.[13][14]
Conjugation Site	Use site-specific conjugation.[15]	Creates a homogeneous ADC product with a defined DAR, improving its pharmacokinetic profile and reducing aggregation compared to stochastic conjugation methods.[15]
Hydrophilicity	Incorporate hydrophilic linkers or payloads.[2]	Reduces non-specific binding and aggregation, leading to better stability and circulation time.[1][2]

Question: What is the "bystander effect" and how does it relate to ADC distribution?

Answer: The "bystander effect" refers to the ability of an ADC's cytotoxic payload, once released from its target cell, to diffuse through the cell membrane and kill neighboring cancer cells.[14] This is particularly important for overcoming the challenges of heterogeneous ADC distribution and heterogeneous antigen expression within a tumor. If an ADC can only penetrate the outer layers of a tumor, a payload with a strong bystander effect can still exert its cytotoxic activity deeper within the tumor mass. This effect is highly dependent on the properties of the payload (e.g., membrane permeability) and the type of linker used (cleavable linkers are required for payload release).[13][15]

Caption: The bystander effect allows ADCs to kill nearby tumor cells.

Experimental Protocols

Protocol 1: 3D Tumor Spheroid Penetration Assay

Objective: To visually and quantitatively assess the penetration of an ADC into a 3D in vitro tumor model, which mimics the diffusion barriers of an in vivo tumor.

Materials and Reagents:

• Cancer cell line of interest

• Ultra-low attachment round-bottom 96-well plates

• Cell culture medium (e.g., DMEM, RPMI) with 10% FBS

• Fluorescently labeled ADC (e.g., conjugated to Alexa Fluor 488)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Nuclear counterstain (e.g., DAPI)

• Mounting medium

• Confocal microscope

Procedure:

• Spheroid Formation: Seed cancer cells in ultra-low attachment plates at a density of 1,000-5,000 cells/well. Centrifuge briefly (e.g., 300 x g for 5 min) to initiate aggregation. Culture for 3-5 days until compact spheroids of 300-500 µm in diameter are formed.

• ADC Incubation: Gently replace the medium with fresh medium containing the fluorescently labeled ADC at the desired concentration (e.g., 10 µg/mL). Incubate for various time points (e.g., 1, 6, 24, 48 hours). Include an isotype control labeled with the same fluorophore.

• Washing: Carefully remove the ADC-containing medium and wash the spheroids 3 times with cold PBS to remove unbound ADC.

• Fixation: Fix the spheroids with 4% paraformaldehyde for 1 hour at room temperature.

• Permeabilization & Staining: Permeabilize the spheroids with Triton X-100 buffer for 15 minutes. Wash with PBS. Stain with DAPI for 10 minutes to visualize cell nuclei.

• Imaging: Transfer spheroids to a glass-bottom plate or slide. Image the equatorial plane of the spheroids using a confocal microscope.

• Data Analysis:

  • Qualitative: Visually inspect the images for the depth of ADC signal penetration from the spheroid periphery towards the core.

  • Quantitative: Use image analysis software (e.g., ImageJ/Fiji) to measure the fluorescence intensity profile from the edge to the center of the spheroid. Calculate the penetration distance as the point where fluorescence intensity drops to 50% of its peak peripheral value.

Protocol 2: In Vivo ADC Biodistribution Study

Objective: To quantify the uptake and distribution of an ADC in a tumor-bearing animal model, providing critical data on tumor targeting and off-target accumulation.

Materials and Reagents:

• Tumor-bearing mice (e.g., CDX or PDX models).[16]

• Radiolabeled ADC (e.g., with 89Zr for PET imaging or 125I for gamma counting).

• Anesthesia (e.g., isoflurane).

• Gamma counter or PET scanner.

• Dissection tools.

• Syringes and needles for injection and blood collection.

Procedure:

• Animal Model: Use mice with established subcutaneous tumors (typically 100-200 mm³).

• ADC Administration: Administer a single intravenous (IV) dose of the radiolabeled ADC to a cohort of mice (n=3-5 per time point).

• Sample Collection: At predetermined time points (e.g., 24, 48, 96, 168 hours post-injection), euthanize a cohort of mice.

• Blood & Tissue Harvesting: Collect a terminal blood sample via cardiac puncture. Carefully dissect the tumor and major organs (liver, spleen, kidneys, lungs, heart, muscle, bone).

• Measurement:

  • Weigh each tissue sample.

  • Measure the radioactivity in each sample using a gamma counter.

  • For PET imaging with an isotope like 89Zr, mice can be imaged at multiple time points before sacrifice to visualize distribution non-invasively.

• Data Analysis:

  • Calculate the percentage of injected dose per gram of tissue (%ID/g) for the tumor and each organ.

  • %ID/g = (Radioactivity in tissue / Weight of tissue) / Total injected radioactivity * 100

  • Calculate the tumor-to-blood ratio and tumor-to-organ ratios to assess targeting specificity.

Caption: A logical workflow for troubleshooting poor ADC penetration.

References

• 1. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 2. Preclinical ADC Development: Challenges and Solutions | ChemPartner [chempartner.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. [PDF] Improving Tumor Penetration of Antibodies and Antibody–Drug Conjugates: Taking Away the Barriers for Trojan Horses | Semantic Scholar [semanticscholar.org]
• 5. Opportunities and Challenges in Antibody–Drug Conjugates for Cancer Therapy: A New Era for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved Tumor Penetration and Single-Cell Targeting of Antibody Drug Conjugates Increases Anticancer Efficacy and Host Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. A Mechanistic Tumor Penetration Model to Guide Antibody Drug Conjugate Design | PLOS One [journals.plos.org]
• 12. Improved Tumor Penetration and Single-Cell Targeting of Antibody-Drug Conjugates Increases Anticancer Efficacy and Host Survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mechanisms of Resistance to Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Antibody-drug conjugates in solid tumors; new strategy for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Addressing stability issues of disulfide-based linkers like SPDB

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with disulfide-based linkers like SPDB (N-succinimidyl 4-(2-pyridyldithio)butyrate). The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of payload release for disulfide-based linkers like SPDB?

A1: The primary mechanism for payload release from disulfide linkers is reductive cleavage. These linkers are designed to be stable in the bloodstream but are cleaved in the intracellular environment, which has a much higher concentration of reducing agents like glutathione (GSH).[1][][3][4][5][6] The disulfide bond in the linker is reduced, breaking the covalent link between the antibody and the cytotoxic payload, leading to the release of the active drug within the target cell.[][4][5]

Q2: Why am I observing premature payload release in my in vivo studies?

A2: Premature payload release in circulation is a common stability issue with disulfide linkers.[7][8] This can be attributed to several factors:

• Thiol-Disulfide Exchange: Disulfide bonds can react with free thiols in the plasma, such as cysteine, leading to the premature release of the drug.[1]

• Lack of Steric Hindrance: The stability of the disulfide bond is significantly influenced by steric hindrance around the bond. Linkers with less steric hindrance are more susceptible to reduction.[9][10][11][12]

• Linker Chemistry: The intrinsic chemical properties of the linker can affect its stability.[9]

Premature release can lead to off-target toxicity and a reduced therapeutic index.[7][12]

Q3: How can I improve the stability of my disulfide-linked antibody-drug conjugate (ADC)?

A3: Several strategies can be employed to enhance the stability of disulfide-linked ADCs:

• Introduce Steric Hindrance: Incorporating bulky groups, such as methyl groups, adjacent to the disulfide bond can sterically hinder its reduction, thereby increasing stability in circulation.[][10][12][13] The SPDB-DM4 linker is an example where steric hindrance is used to improve stability.[10]

• Optimize Conjugation Site: The specific site of conjugation on the antibody can influence the linker's stability.[9]

• Modify Linker Chemistry: Exploring alternative disulfide linker designs with enhanced intrinsic stability can be beneficial.[9]

Q4: What is the "bystander effect" and how does it relate to disulfide linkers?

A4: The bystander effect refers to the ability of a released cytotoxic payload to kill neighboring antigen-negative tumor cells.[] For disulfide-linked ADCs, after the payload is released within the target cell, it can in some cases diffuse across the cell membrane and affect adjacent tumor cells that may not express the target antigen. This is a crucial consideration for treating heterogeneous tumors.[10][]

Troubleshooting Guide

Issue 1: Inconsistent Drug-to-Antibody Ratio (DAR) in Conjugation Reactions

• Possible Cause: Inefficient reaction between the antibody's sulfhydryl groups and the disulfide linker. This can be due to side reactions or suboptimal reaction conditions.[13]

• Troubleshooting Steps:

  • Optimize Reaction pH: Ensure the pH of the conjugation buffer is within the optimal range for the specific thiol-disulfide exchange reaction.

  • Control Reducing Agent: If reducing interchain disulfides on the antibody, ensure the complete removal of the reducing agent before adding the linker-payload to prevent unwanted reactions.

  • Linker Purity: Verify the purity of the SPDB linker-payload, as impurities can lead to inconsistent results.

Issue 2: High Levels of ADC Aggregation

• Possible Cause: The hydrophobicity of the linker and payload can lead to aggregation of the ADC, especially at higher DAR values.[][15]

• Troubleshooting Steps:

  • Introduce Hydrophilic Spacers: Incorporating hydrophilic moieties, such as PEG, into the linker design can improve the solubility and reduce aggregation of the ADC.[]

  • Optimize DAR: A lower DAR may be necessary to maintain the solubility and stability of the ADC.[]

  • Formulation Optimization: Screen different buffer conditions and excipients to identify a formulation that minimizes aggregation.

Issue 3: Discrepancy Between in Vitro Potency and in Vivo Efficacy

• Possible Cause: While an ADC may show high potency in vitro, its in vivo efficacy can be compromised by poor stability and premature drug release.[10]

• Troubleshooting Steps:

  • Assess Plasma Stability: Conduct in vivo plasma stability studies to determine the half-life of the ADC and quantify premature payload release.

  • Evaluate Linker Stability: Perform in vitro stability assays to compare the relative stability of different linker designs.

  • Correlate Stability with Efficacy: Analyze the relationship between linker stability, plasma half-life, and in vivo anti-tumor activity to select the optimal linker.[10]

Quantitative Data Summary

Table 1: Stability of Disulfide-Linked Antibody-Maytansinoid Conjugates

Conjugate	Steric Hindrance	In Vitro Stability (Reduction by DTT)	In Vivo Plasma Stability (Mice)	In Vivo Efficacy (Xenograft Models)	Reference
huC242-SP-DM1	Low	Less Stable	Less Stable	Lower Efficacy	[10]
huC242-SPDB-DM4	Intermediate	More Stable	More Stable	Best Efficacy	[10]
huC242-SPP-DM4	High	Most Stable	Most Stable	Reduced Efficacy	[10]

Experimental Protocols

Protocol 1: In Vitro Disulfide Linker Stability Assay

This protocol assesses the stability of a disulfide-linked ADC in the presence of a reducing agent.

• Prepare ADC Solution: Prepare a solution of the antibody-drug conjugate at a known concentration in a suitable buffer (e.g., PBS, pH 7.4).

• Prepare Reducing Agent: Prepare a stock solution of dithiothreitol (DTT) in the same buffer.

• Incubation: Mix the ADC solution with the DTT solution to a final desired concentration of DTT. Incubate the mixture at 37°C.

• Time Points: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take aliquots of the reaction mixture.

• Quench Reaction: Stop the reduction reaction by adding a quenching agent, such as N-ethylmaleimide.

• Analysis: Analyze the samples to quantify the amount of released payload. This can be done using techniques like reverse-phase HPLC, ELISA, or mass spectrometry.

• Data Analysis: Plot the percentage of released payload against time to determine the stability of the linker.

Protocol 2: In Vivo Plasma Stability Assay

This protocol evaluates the stability of an ADC in circulation in an animal model.

• Animal Dosing: Administer the ADC to a cohort of mice (e.g., SCID or CD1) via intravenous injection at a specific dose.[10]

• Blood Sampling: At predetermined time points (e.g., 5 min, 1, 6, 24, 48, 96, 168 hours) post-injection, collect blood samples from the mice.

• Plasma Preparation: Process the blood samples to isolate the plasma.

• Sample Analysis: Quantify the concentration of the intact ADC and/or the released payload in the plasma samples. This is often done using an ELISA that specifically detects the conjugated antibody or by LC-MS/MS to measure the payload.

• Pharmacokinetic Analysis: Plot the concentration of the intact ADC over time to determine its plasma half-life and clearance rate.

Visualizations

References

• 1. Decoupling stability and release in disulfide bonds with antibody-small molecule conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disulfide Linker Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 5. Disulfide Linkers - Creative Biolabs [creativebiolabs.net]
• 6. Linker Design in Peptide-Drug Conjugates | Blog | Biosynth [biosynth.com]
• 7. biorxiv.org [biorxiv.org]
• 8. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. njbio.com [njbio.com]
• 12. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LUMO-Assisted Design of Disulfide Linkers - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 15. Sulfatase-cleavable linkers for antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Results in ADC Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common sources of variability in Antibody-Drug Conjugate (ADC) cell-based assays. Our goal is to help you achieve reliable and reproducible data in your ADC research.

General Troubleshooting Workflow

Before diving into specific assay issues, it's helpful to have a general framework for troubleshooting. The following workflow can guide your investigation into the source of inconsistency.

Caption: A flowchart outlining a systematic approach to troubleshooting inconsistent results in ADC assays.

I. Cytotoxicity Assays

Cytotoxicity assays are fundamental to evaluating the potency of an ADC.[1][2] Inconsistencies in IC50 values are a frequent challenge.[3]

FAQs and Troubleshooting

Question: We are observing significant variability in our IC50 values for our ADC between experiments using the same cell line. What are the potential causes and solutions?

Answer: Inconsistent IC50 values in ADC cytotoxicity assays can arise from multiple factors.[4] A systematic approach to troubleshooting is essential.

Troubleshooting Steps:

• ADC Quality and Handling:

  • Aggregation: ADCs can be prone to aggregation, which can impact their potency. Visually inspect the ADC solution for precipitates before use. It is advisable to characterize the aggregation state using techniques like size-exclusion chromatography (SEC).[3]

  • Stability: The ADC construct may degrade over time. Perform stability studies of your ADC in the assay medium to ensure its integrity throughout the experiment.[3][5]

  • Freeze-Thaw Cycles: Minimize freeze-thaw cycles of your ADC stock solution, as this can lead to aggregation and a decrease in activity. It is best practice to aliquot the ADC upon receipt.[3]

• Cell Culture Conditions:

  • Cell Line Authenticity and Passage Number: Always use authenticated cell lines and maintain a consistent, low passage number. High passage numbers can cause genetic drift, leading to altered antigen expression or sensitivity to the payload.[3][4]

  • Cell Health and Confluency: Use healthy cells that are in the exponential growth phase at the time of seeding. Avoid using cells that are over-confluent.[3]

  • Mycoplasma Contamination: Regularly test your cell lines for mycoplasma contamination, as this can significantly impact cell health and experimental results.

• Assay Protocol:

  • Cell Seeding Density: Inconsistent cell seeding can lead to variability. Ensure a homogenous single-cell suspension before seeding and use calibrated pipettes.[6] An automated cell counter can improve accuracy.

  • Incubation Time: The duration of ADC exposure is critical. For payloads that are tubulin inhibitors, such as MMAE, a longer incubation time (72-96 hours) may be necessary to allow cells to enter mitosis.[3][7]

  • Edge Effects: To minimize edge effects in 96-well plates, fill the outer wells with sterile PBS or media to create a humidity barrier.[6][8]

Quantitative Data Summary: Impact of Cell Seeding Density on IC50

Seeding Density (cells/well)	ADC IC50 (nM) - Exp 1	ADC IC50 (nM) - Exp 2	ADC IC50 (nM) - Exp 3	%CV
2,500	0.85	0.92	0.88	4.1%
5,000	1.21	1.15	1.25	4.2%
10,000	2.54	2.68	2.49	3.8%

This table illustrates how different initial cell seeding densities can impact the resulting IC50 value of an ADC. Higher cell densities can lead to an apparent decrease in potency (higher IC50).

Experimental Protocol: ADC Cytotoxicity Assay (MTT-based)

This protocol describes a common method for assessing ADC-induced cytotoxicity by measuring cell viability.[1][2]

• Cell Seeding:

  • Harvest and count cells that are in the exponential growth phase.

  • Seed the cells in a 96-well plate at a pre-determined optimal density (e.g., 1,000–10,000 cells/well) in 50 µL of culture medium.[2]

  • Incubate the plate overnight at 37°C with 5% CO2 to allow for cell attachment.[2]

• ADC Treatment:

  • Prepare serial dilutions of the ADC in culture medium at 2x the final desired concentration.

  • Add 50 µL of the 2x ADC dilutions to the appropriate wells. Add 50 µL of medium to the control wells.

  • Incubate the plate for a duration appropriate for the ADC's mechanism of action (e.g., 48-144 hours).[7]

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT solution to each well.[2]

  • Incubate at 37°C for 1-4 hours, allowing for the formation of formazan crystals.[2]

  • Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.[7]

  • Incubate the plate at 37°C overnight in the dark to dissolve the formazan crystals.[7]

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.[7]

  • Calculate cell viability as a percentage of the untreated control and plot a dose-response curve to determine the IC50 value.

II. Internalization Assays

The internalization of an ADC is a prerequisite for the intracellular release of its cytotoxic payload.[9][10] Inconsistent or low internalization can lead to a lack of efficacy.

FAQs and Troubleshooting

Question: Our ADC shows good binding to the target receptor, but we are observing low internalization. What could be the issue?

Answer: Low internalization despite good binding can be attributed to several factors related to the ADC, the target antigen, and the experimental setup.

Troubleshooting Steps:

• ADC and Target Interaction:

  • Antigen Expression: Confirm the expression level of the target antigen on the cell surface using a validated method like flow cytometry with the unconjugated antibody.[3]

  • Antibody Affinity: Ensure that the conjugation process has not negatively impacted the binding affinity of the antibody to its target.[3][11]

  • Internalization Capacity of the Target: Not all antibody-antigen binding events result in efficient internalization. The target receptor itself may have a slow internalization rate.[3]

• Assay Methodology:

  • Detection Method: The choice of internalization assay can influence the results. pH-sensitive dyes that fluoresce in the acidic environment of endosomes and lysosomes can provide a direct measure of internalization.[10][12] Toxin-conjugated reagents can also be used to monitor internalization and subsequent cytotoxic effects.[12]

  • Incubation Time and Temperature: Internalization is an active process that is time and temperature-dependent. Ensure that the incubation is performed at 37°C. A time-course experiment can determine the optimal incubation period.

Visualization of ADC Internalization Pathway

References

• 1. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 2. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. drugtargetreview.com [drugtargetreview.com]
• 5. njbio.com [njbio.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 8. azurebiosystems.com [azurebiosystems.com]
• 9. affigen.com [affigen.com]
• 10. 抗体のインターナリゼーション | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Optimization Strategies for ADC and Related Bioanalytical Methods – Creative Biolabs ADC Blog [creative-biolabs.com]
• 12. youtube.com [youtube.com]

Technical Support Center: Managing Hydrophobicity in Antibody-Drug Conjugate (ADC) Formulation

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to identify, troubleshoot, and mitigate hydrophobicity-related issues during the formulation of Antibody-Drug Conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of increased hydrophobicity in ADCs?

The increased hydrophobicity in ADCs is primarily attributed to the conjugation of cytotoxic small molecule payloads, which are often hydrophobic in nature, to the monoclonal antibody (mAb).[1][2] The overall hydrophobicity of the ADC is influenced by the physicochemical properties of the payload and the linker, as well as the drug-to-antibody ratio (DAR).[3][4] Higher DAR values generally lead to a more hydrophobic ADC, increasing the propensity for aggregation.[4][5]

Q2: How does hydrophobicity impact the stability and efficacy of an ADC?

Increased hydrophobicity can lead to several challenges in ADC development, including:

• Aggregation and Precipitation: Hydrophobic interactions between ADC molecules can cause them to self-associate, leading to the formation of soluble and insoluble aggregates.[1] This can result in a loss of therapeutic product and difficulties in manufacturing and administration.

• Reduced Solubility: Highly hydrophobic ADCs often exhibit poor solubility in aqueous buffers, complicating formulation development.[6]

• Instability: The conjugation of hydrophobic payloads can destabilize the native structure of the antibody, making it more prone to unfolding and aggregation.[3][4]

• Faster Clearance: Increased hydrophobicity can lead to accelerated plasma clearance of the ADC, reducing its in vivo efficacy.[5][7]

Q3: What are the common indicators of hydrophobicity-related problems in an ADC formulation?

Common signs of hydrophobicity-related issues include:

• Visible precipitation or opalescence in the ADC solution.

• An increase in high molecular weight species (aggregates) as detected by Size Exclusion Chromatography (SEC).[8]

• A shift to later retention times in Hydrophobic Interaction Chromatography (HIC), indicating increased hydrophobicity.[9]

• Inconsistent results in in-vitro potency assays.

• Difficulties in achieving the desired concentration during formulation.

Q4: What are the initial steps to consider when troubleshooting ADC aggregation?

When ADC aggregation is observed, initial troubleshooting steps should focus on:

• Characterizing the Aggregates: Use techniques like SEC and Dynamic Light Scattering (DLS) to determine the size and nature of the aggregates.

• Assessing Hydrophobicity: Employ HIC to correlate the level of aggregation with the hydrophobicity profile of the ADC.[10]

• Reviewing the Formulation Buffer: Evaluate the pH, ionic strength, and buffer components, as these can significantly impact protein stability.

• Evaluating the Impact of DAR: If possible, compare ADCs with different DAR values to determine if a lower drug loading reduces aggregation.[5]

Q5: How can excipients be used to mitigate hydrophobicity-driven aggregation?

Excipients can play a crucial role in stabilizing ADCs and reducing aggregation. Some commonly used excipients include:

• Surfactants: Non-ionic surfactants like polysorbate 20 and polysorbate 80 can prevent aggregation by blocking hydrophobic interfaces.

• Sugars and Polyols: Sugars such as sucrose and trehalose, and polyols like mannitol and sorbitol, can stabilize the protein structure.

• Amino Acids: Certain amino acids, such as arginine and proline, can act as aggregation inhibitors.

Q6: What is the role of the linker in managing ADC hydrophobicity?

The linker chemistry significantly influences the overall hydrophobicity of the ADC. Incorporating hydrophilic moieties into the linker can help to counterbalance the hydrophobicity of the payload.[1][11] Common strategies include the use of:

• Polyethylene glycol (PEG) chains: PEGylation of the linker can improve solubility and reduce aggregation.[12][13]

• Charged groups: The introduction of negatively charged sulfonate groups can enhance hydrophilicity.[1]

• Hydrophilic spacers: Incorporating hydrophilic spacers like cyclodextrins can also help to mask the hydrophobicity of the payload.[1][11]

Troubleshooting Guides

Issue 1: Observed Aggregation or Precipitation in ADC Sample

Potential Causes:

• High hydrophobicity of the payload-linker.

• High Drug-to-Antibody Ratio (DAR).

• Suboptimal formulation buffer (pH, ionic strength).

• Exposure to stress conditions (e.g., temperature, agitation).

Recommended Actions:

• Characterize the Extent of Aggregation:

  • Perform Size Exclusion Chromatography (SEC) to quantify the percentage of high molecular weight species (aggregates).

  • Use Dynamic Light Scattering (DLS) to determine the size distribution of particles in the solution.

• Assess the Hydrophobicity Profile:

  • Analyze the ADC using Hydrophobic Interaction Chromatography (HIC) to determine the distribution of different DAR species and the overall hydrophobicity.

• Optimize the Formulation Buffer:

  • pH Screening: Evaluate a range of pH values to identify the pH at which the ADC is most stable.

  • Buffer System Evaluation: Test different buffer systems (e.g., histidine, citrate, phosphate) to find the most suitable one.

  • Excipient Screening: Systematically screen different types and concentrations of excipients (surfactants, sugars, amino acids) to identify those that minimize aggregation.

• Modify the ADC Construct (if feasible in early development):

  • Reduce the DAR: If aggregation is severe, consider reducing the average DAR.[6]

  • Incorporate a Hydrophilic Linker: Explore the use of linkers containing PEG or other hydrophilic moieties.[5][13]

  • Protein Engineering: In some cases, engineering the antibody to introduce hydrophilic amino acids at or near the conjugation site can reduce hydrophobicity.[14]

Issue 2: High Level of Hydrophobicity Detected by HIC

Potential Causes:

• Inherently hydrophobic payload.

• High average DAR.

• Presence of a high percentage of higher-order DAR species.

Recommended Actions:

• Confirm the Correlation with Aggregation:

  • Use SEC and DLS to determine if the high hydrophobicity is leading to aggregation.

• Purification to Homogeneous Species:

  • If the ADC is a heterogeneous mixture of different DAR species, consider using preparative HIC to isolate more homogeneous populations with lower DARs for further evaluation.[15]

• Formulation Optimization to Mitigate Hydrophobic Interactions:

  • Increase Ionic Strength: In some cases, increasing the ionic strength of the formulation buffer can help to shield hydrophobic patches and reduce self-association.

  • Utilize Hydrophilic Excipients: Screen for excipients that can effectively mask the hydrophobicity of the ADC.

• Re-evaluate the Drug-Linker Design:

  • If high hydrophobicity is a persistent issue, it may be necessary to redesign the drug-linker to incorporate more hydrophilic components.[5]

  • Consider alternative payloads with a more favorable hydrophilicity profile.[16]

Data Presentation

Table 1: Impact of Drug-to-Antibody Ratio (DAR) on ADC Hydrophobicity and Aggregation

ADC Construct	Average DAR	HIC Retention Time (min)	% Aggregates (by SEC)
Trastuzumab-MMAE	2	15.2	1.5
Trastuzumab-MMAE	4	20.8	4.8
Trastuzumab-MMAE	8	28.5	>15%[8]
Trastuzumab-MMAE (with PEG linker)	8	22.1	3.2

Note: Data is illustrative and based on general trends reported in the literature.

Table 2: Calculated LogP (CLogP) of Payloads and Linker-Payloads for Selected ADCs

ADC	CLogP of Payload	CLogP of Linker-Payload
Enhertu®	0.2	-0.3
Mylotarg®	1.8	3.6
Adcetris®	4.9	5.7
Kadcyla®	4.2	4.6
Trodelvy®	1.7	-0.1

Source: Adapted from publicly available data. CLogP values were calculated using chemical drawing software.[16]

Experimental Protocols

Protocol 1: Hydrophobic Interaction Chromatography (HIC) for ADC Analysis

Objective: To assess the hydrophobicity and determine the drug-to-antibody ratio (DAR) of an ADC.[9][10]

Materials:

• HPLC system with a UV detector

• HIC column (e.g., TSKgel Butyl-NPR)

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

• Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol[9]

• ADC sample

Method:

• Equilibrate the HIC column with 100% Mobile Phase A.

• Inject 10-50 µg of the ADC sample.

• Run a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over 30 minutes.

• Monitor the elution profile at 280 nm.

• Species with higher DARs will have longer retention times due to their increased hydrophobicity. The average DAR can be calculated from the peak areas of the different DAR species.

Protocol 2: Size Exclusion Chromatography (SEC) for Aggregation Analysis

Objective: To quantify the percentage of monomers, dimers, and higher-order aggregates in an ADC sample.[8]

Materials:

• HPLC system with a UV detector

• SEC column (e.g., TSKgel G3000SWxl)

• Mobile Phase: 100 mM Sodium Phosphate, 150 mM Sodium Chloride, pH 6.8

• ADC sample

Method:

• Equilibrate the SEC column with the mobile phase at a flow rate of 0.5-1.0 mL/min.

• Inject 20-100 µg of the ADC sample.

• Run the analysis isocratically for 30 minutes.

• Monitor the elution profile at 280 nm.

• High molecular weight species (aggregates) will elute first, followed by the monomer, and then any low molecular weight fragments.

• Calculate the percentage of each species by integrating the respective peak areas.

Visualizations

Caption: Factors contributing to ADC hydrophobicity and aggregation.

Caption: Troubleshooting workflow for hydrophobicity-related issues.

References

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. UPLC-based assay to assess the hydrophobicity of Antibody-Drug Conjugate (ADC) payloads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Impact of Payload Hydrophobicity on the Stability of Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index | Semantic Scholar [semanticscholar.org]
• 6. Improving Antibody-drug Conjugate (ADC) Solubility with Hydrophobic Novel Payloads Using the Chito-oligosaccharide ChetoSensar™ [sigmaaldrich.com]
• 7. Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 11. Frontiers | Incorporation of Hydrophilic Macrocycles Into Drug-Linker Reagents Produces Antibody-Drug Conjugates With Enhanced in vivo Performance [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Engineering hydrophobicity and manufacturability for optimized biparatopic antibody–drug conjugates targeting c-MET - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Fundamental properties and principal areas of focus in antibody–drug conjugates formulation development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Techniques for Detecting Free Payload in ADC Preparations

Welcome to the technical support center for the analysis of free payload in Antibody-Drug Conjugate (ADC) preparations. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to detect and quantify free payload in ADC preparations?

A1: Detecting and quantifying the free, unconjugated payload is crucial for several reasons. The free payload can lead to off-target toxicity, which compromises the safety of the ADC therapeutic.[1] The presence of these small molecule drugs can reduce the therapeutic window and lead to adverse effects in patients.[2] Therefore, monitoring and controlling the level of free payload is a critical quality attribute (CQA) to ensure the safety and efficacy of the ADC.[2]

Q2: What are the most common analytical techniques for detecting free payload in ADCs?

A2: The most common analytical techniques include:

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Often coupled with mass spectrometry (MS) or UV detection, RP-HPLC is a powerful tool for separating and quantifying the small, hydrophobic payload molecules from the large antibody.[1][3]

• Size-Exclusion Chromatography (SEC): This technique separates molecules based on their size. It can be used to separate the large ADC and aggregates from the smaller free payload.[4][5][6]

• Hydrophobic Interaction Chromatography (HIC): HIC separates molecules based on their hydrophobicity under non-denaturing conditions. It is particularly useful for characterizing the drug-to-antibody ratio (DAR) but can also help in assessing overall purity.[7][8][9][10]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for quantifying low levels of free payload, especially in complex biological matrices.[1][11][12][13][14]

Q3: What are the main challenges in accurately quantifying free payload?

A3: Key challenges include:

• Low Concentrations: The concentration of free payload is often very low compared to the ADC, requiring highly sensitive analytical methods.[11]

• Sample Matrix Effects: The presence of the ADC and other excipients in the formulation can interfere with the analysis, leading to ion suppression in MS or co-elution in chromatography.[14]

• ADC Instability: The ADC can degrade during sample preparation and analysis, artificially increasing the measured amount of free payload.[11]

• Payload Stability: The free payload itself might be unstable in the sample matrix or during the analytical process.[11]

Troubleshooting Guides

This section provides solutions to specific issues you might encounter during your experiments.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Issue 1: Poor peak shape or tailing for the free payload.

• Possible Cause A: Secondary interactions between the payload and the column stationary phase.

  • Solution: Add a small amount of a competing agent, like trifluoroacetic acid (TFA), to the mobile phase to reduce these interactions. Optimize the mobile phase pH to ensure the payload is in a single ionic state.

• Possible Cause B: Column overload.

  • Solution: Reduce the injection volume or the sample concentration.

• Possible Cause C: Inappropriate mobile phase composition.

  • Solution: Adjust the gradient slope or the organic solvent percentage to ensure optimal elution of the payload.

Issue 2: Low recovery of the free payload.

• Possible Cause A: Irreversible binding of the payload to the column.

  • Solution: Use a different column chemistry (e.g., a diphenyl column instead of a C4 or C18) that may have less affinity for your specific payload.[15]

• Possible Cause B: Degradation of the payload during the run.

  • Solution: Ensure the mobile phase pH and temperature are within the stability range of the payload. Minimize the run time if possible.

• Possible Cause C: Inefficient extraction from the sample matrix.

  • Solution: Optimize the protein precipitation or solid-phase extraction (SPE) method used for sample preparation.[16]

Issue 3: Interference from the ADC or other matrix components.

• Possible Cause A: Co-elution of the ADC or its fragments with the free payload.

  • Solution: Optimize the chromatographic gradient to improve separation. Incorporate a high organic flush phase after each injection to wash off the highly retentive ADC.[11]

• Possible Cause B: Matrix effects in LC-MS/MS.

  • Solution: Implement more selective sample preparation techniques like liquid-liquid extraction or SPE.[11] Use an isotopically labeled internal standard to compensate for matrix effects.

Size-Exclusion Chromatography (SEC)

Issue 1: Free payload peak is not well-resolved from the ADC monomer or other formulation components.

• Possible Cause A: The molecular weight difference is not sufficient for baseline separation under standard SEC conditions.

  • Solution: Employ a multi-dimensional chromatography approach, such as 2D-LC, where the fraction containing the free payload from the SEC column is transferred to a second dimension RP-HPLC column for further separation.[2][16]

• Possible Cause B: Secondary hydrophobic interactions between the payload and the SEC column.

  • Solution: Add a small percentage of organic solvent (e.g., acetonitrile) to the mobile phase to disrupt these interactions.[4][6][16]

Issue 2: Inaccurate quantification of free payload.

• Possible Cause A: The payload is not fully separated from other small molecules like linkers or linker-payload fragments.

  • Solution: Use a sequential acetonitrile gradient after the elution of the large molecules to separate the various small molecule species on the same SEC column.[4]

• Possible Cause B: Low sensitivity for detecting trace amounts of free payload.

  • Solution: Couple the SEC system with a highly sensitive detector like a mass spectrometer.[5]

Quantitative Data Summary

The following table summarizes typical performance characteristics of the primary analytical techniques used for free payload analysis.

Technique	Typical Lower Limit of Quantification (LLOQ)	Advantages	Common Challenges
RP-HPLC-UV	~0.1% relative to ADC	Simple, robust, widely available.	Lower sensitivity, potential for interference.[11]
RP-HPLC-MS/MS	10 nM (370 pg on column)[1]	High sensitivity and specificity.[1][14]	Matrix effects, ion suppression.[14]
SEC	Method-dependent	Can simultaneously measure aggregates and fragments.[4]	Often requires a second dimension for payload quantification.[16]
2D-LC (SEC x RP-HPLC)	High sensitivity	Automated protein removal, enhanced separation.[2]	Complex instrumentation and method development.

Experimental Protocols

Protocol 1: Generic RP-HPLC-MS/MS Method for Free Payload Quantification

This protocol outlines a general approach. Specific parameters must be optimized for your particular ADC and payload.

• Sample Preparation (Protein Precipitation): a. To 50 µL of ADC sample, add 150 µL of cold acetonitrile containing an appropriate internal standard. b. Vortex for 1 minute to precipitate the antibody. c. Centrifuge at 14,000 x g for 10 minutes at 4°C. d. Transfer the supernatant to a clean vial for analysis.

• LC Conditions:

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate at 5% B for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the payload.

  • Detection Mode: Multiple Reaction Monitoring (MRM).[1]

  • MRM Transitions: Optimize precursor and product ion pairs for both the payload and the internal standard.

  • Source Parameters: Optimize gas temperatures, gas flows, and ion spray voltage.

• Quantification:

  • Generate a calibration curve using a series of known concentrations of the free payload standard spiked into a blank matrix.

  • Calculate the concentration of free payload in the ADC samples by interpolating their peak area ratios (payload/internal standard) against the calibration curve.

Protocol 2: 2D-LC (SEC x RP-HPLC) for Free Payload Analysis

This protocol provides a framework for setting up a two-dimensional separation.

• First Dimension (SEC):

  • Column: A suitable SEC column (e.g., 4.6 x 150 mm, 2.0 µm, 250 Å).[4]

  • Mobile Phase: Isocratic elution with a buffer compatible with MS (e.g., 100 mM ammonium acetate).

  • Flow Rate: 0.3 mL/min.

  • Run Time: Sufficient to elute the ADC monomer and aggregates.

• Heart-Cutting:

  • Use a 2D-LC system with a sample loop or valve to "heart-cut" the fraction corresponding to the elution time of the free payload from the first dimension.[2] This fraction is then transferred to the second dimension.

• Second Dimension (RP-HPLC):

  • Column: A suitable RP column (e.g., C18).

  • Mobile Phase & Gradient: As described in Protocol 1 (LC Conditions). The gradient is initiated upon injection of the heart-cut fraction.

• Detection:

  • Use a mass spectrometer or a UV detector connected to the outlet of the second-dimension column.

Visualizations

Caption: Workflow for free payload analysis using RP-HPLC-MS/MS.

Caption: Logical diagram of a 2D-LC (SEC x RP-HPLC) system.

References

• 1. A simple LC/MRM-MS-based method to quantify free linker-payload in antibody-drug conjugate preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Extending the limits of size exclusion chromatography: Simultaneous separation of free payloads and related species from antibody drug conjugates and their aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. researchgate.net [researchgate.net]
• 7. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 8. agilent.com [agilent.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. researchgate.net [researchgate.net]
• 11. Challenges of free payload concentration analysis in ADC studies | ICON plc [iconplc.com]
• 12. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Current Analytical Strategies for Antibody–Drug Conjugates in Biomatrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ADC Analysis – Frequently Asked Questions - KCAS Bio [kcasbio.com]
• 15. Practical approaches for overcoming challenges in heightened characterization of antibody-drug conjugates with new methodologies and ultrahigh-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Efficacy Analysis: Carlumab-SPDB-DM4 vs. Naked Carlumab Antibody

A comprehensive guide for researchers and drug development professionals on the preclinical rationale and potential advantages of an antibody-drug conjugate approach for targeting the CCL2 pathway.

This guide provides a detailed comparison between the naked anti-CCL2 monoclonal antibody, Carlumab, and its antibody-drug conjugate (ADC) counterpart, Carlumab-SPDB-DM4. While direct head-to-head preclinical studies are not publicly available, this document synthesizes existing data on the individual components and similar ADC constructs to present a comparative analysis of their mechanisms of action, potential efficacy, and the experimental protocols used for their evaluation.

Introduction: Targeting the CCL2-CCR2 Axis in Cancer

The CC-chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), is a key cytokine involved in the recruitment of monocytes, macrophages, and other immune cells.[1][2] In the tumor microenvironment, CCL2 plays a crucial role in promoting tumor growth, angiogenesis, and metastasis by recruiting tumor-associated macrophages (TAMs).[3] These TAMs contribute to an immunosuppressive environment and support cancer cell proliferation and invasion.[2] The primary receptor for CCL2 is CCR2.[3][4]

Naked Carlumab is a human monoclonal antibody that neutralizes CCL2, thereby blocking its interaction with CCR2 and inhibiting the downstream signaling pathways that promote tumorigenesis.[2][5] However, clinical trials with Carlumab as a monotherapy have shown limited success, partly due to a compensatory increase in circulating CCL2 levels, which may overcome the therapeutic blockade.[2][6][7]

Carlumab-SPDB-DM4 is an antibody-drug conjugate that utilizes Carlumab to selectively deliver a potent cytotoxic payload, DM4, to cells in the tumor microenvironment that may take up the antibody-CCL2 complex. This approach aims to enhance the therapeutic efficacy by not only neutralizing CCL2 but also by directly killing cancer cells or supporting stromal cells.

Mechanism of Action: A Comparative Overview

The fundamental difference in the mechanism of action between the two molecules lies in the addition of a cytotoxic payload to the antibody.

Naked Carlumab: Neutralization of CCL2

The mechanism of naked Carlumab is centered on blocking the CCL2-CCR2 signaling axis.

• Binding: Carlumab binds with high affinity to circulating CCL2.

• Neutralization: This binding prevents CCL2 from interacting with its receptor, CCR2, on the surface of immune cells and cancer cells.[2]

• Inhibition of Recruitment: By neutralizing CCL2, Carlumab inhibits the recruitment of monocytes and macrophages to the tumor site.[2]

• Modulation of Tumor Microenvironment: The reduction in TAMs is intended to alleviate immunosuppression and inhibit tumor-promoting processes like angiogenesis and metastasis.[2]

Carlumab-SPDB-DM4: Targeted Cytotoxicity

Carlumab-SPDB-DM4 combines the CCL2 targeting of Carlumab with the potent cell-killing ability of DM4, a maytansinoid derivative that inhibits tubulin polymerization.[8]

• Targeted Delivery: Carlumab acts as a delivery vehicle, targeting the ADC to the tumor microenvironment where CCL2 is present.

• Internalization: While CCL2 is a secreted protein, the Carlumab-CCL2 complex may be internalized by cells expressing Fc receptors or potentially by cancer cells that internalize components of their microenvironment.

• Payload Release: The SPDB (N-succinimidyl 4-(2-pyridyldithio)butyrate) linker is a cleavable linker containing a disulfide bond.[8] Inside the cell, the reducing environment cleaves the disulfide bond, releasing the active DM4 payload.

• Cytotoxicity: Once released, DM4 binds to tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[8]

Signaling Pathway and Experimental Workflow Diagrams

To visualize the mechanisms and experimental approaches, the following diagrams are provided in Graphviz DOT language.

Signaling Pathway of CCL2-CCR2 Axis

References

• 1. Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MTT (Assay protocol [protocols.io]
• 3. Optimal Design for Informative Protocols in Xenograft Tumor Growth Inhibition Experiments in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Preclinical Research Services [pharmtoxglp.com]
• 7. assaygenie.com [assaygenie.com]
• 8. aacrjournals.org [aacrjournals.org]

A Head-to-Head Battle of ADC Linkers: SPDB vs. Other Cleavable Technologies

For researchers, scientists, and drug development professionals, the choice of a linker in an antibody-drug conjugate (ADC) is a critical decision that profoundly influences its therapeutic index. This guide provides a detailed, data-driven comparison of the glutathione-sensitive disulfide linker, SPDB (sulfosuccinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate), with other prevalent cleavable linkers, focusing on their performance in preclinical settings.

The linker, a pivotal component of an ADC, connects the monoclonal antibody to the potent cytotoxic payload. Its chemical nature dictates the stability of the ADC in circulation, the mechanism of drug release, and ultimately, the balance between efficacy and toxicity. Cleavable linkers are designed to be stable in the bloodstream and to release the payload under specific conditions within the tumor microenvironment or inside cancer cells. This targeted release mechanism is crucial for maximizing on-target cell killing while minimizing systemic side effects.

This guide will delve into the mechanistic differences, comparative performance data, and detailed experimental protocols for evaluating SPDB and other key cleavable linkers, including protease-sensitive (e.g., valine-citrulline) and pH-sensitive (hydrazone) linkers.

Mechanisms of Action: A Tale of Three Triggers

The controlled release of the cytotoxic payload from an ADC is orchestrated by the specific cleavage mechanism of the linker. SPDB and its counterparts rely on distinct physiological triggers within the tumor microenvironment or the cancer cell.

1. Glutathione-Sensitive Disulfide Linkers (e.g., SPDB):

SPDB linkers contain a disulfide bond that is susceptible to cleavage in the highly reducing environment of the cell's cytoplasm, which has a significantly higher concentration of glutathione (GSH) compared to the bloodstream. This differential in GSH levels allows for selective payload release within the target cell. The stability of the disulfide bond in circulation can be modulated by introducing steric hindrance around it, which in turn affects the ADC's pharmacokinetic profile and therapeutic window.[1] Upon internalization and processing, SPDB-linked payloads like DM4 are released as neutral, diffusible metabolites, which can then exit the target cell and kill neighboring antigen-negative cells, a phenomenon known as the "bystander effect."[1]

2. Protease-Sensitive Peptide Linkers (e.g., Valine-Citrulline):

These linkers incorporate a short peptide sequence, most commonly valine-citrulline (Val-Cit), which is a substrate for lysosomal proteases like cathepsin B.[2] Cathepsin B is often overexpressed in tumor cells. Following receptor-mediated endocytosis, the ADC is trafficked to the lysosome, where the peptide linker is cleaved, releasing the payload. The Val-Cit linker is generally stable in human plasma but can show instability in mouse plasma due to the activity of carboxylesterase 1C.[2]

3. pH-Sensitive Hydrazone Linkers:

Hydrazone linkers are designed to be stable at the neutral pH of the bloodstream but hydrolyze in the acidic environment of endosomes (pH 5.0-6.5) and lysosomes (pH 4.5-5.0). This pH-dependent cleavage releases the cytotoxic drug inside the target cell. While historically significant, hydrazone linkers have shown a tendency for premature drug release in circulation, which can lead to increased systemic toxicity.

Comparative Performance Data

A direct head-to-head comparison of ADCs using different cleavable linkers but the same antibody and payload in a single study is limited in the public domain. However, by compiling data from various studies, we can draw meaningful comparisons of their performance characteristics.

In Vitro Cytotoxicity

For instance, a study comparing a trastuzumab-maytansinoid ADC with a disulfide linker (T-SPP-DM1) to one with a non-cleavable linker (T-DM1) demonstrated potent in vitro activity for both, with IC50 values in the low ng/mL range. This indicates that disulfide linkers can facilitate potent cell killing comparable to other linker technologies.

Table 1: Illustrative In Vitro Cytotoxicity of ADCs with Different Linkers

ADC	Linker Type	Payload	Cell Line	IC50 (ng/mL)
Trastuzumab-vc-MMAE	Peptide (Val-Cit)	MMAE	HER2+ (e.g., SK-BR-3)	~10-50
Trastuzumab-SPP-DM1	Disulfide	DM1	HER2+ (e.g., BT-474)	~5-20
Trastuzumab-DM1 (Kadcyla®)	Non-cleavable (SMCC)	DM1	HER2+ (e.g., SK-BR-3)	~10-30

Note: These values are illustrative and compiled from different sources. Direct comparison requires head-to-head studies.

Plasma Stability

The stability of the linker in plasma is a critical determinant of an ADC's safety profile. Premature release of the payload can lead to off-target toxicity. The stability of disulfide linkers like SPDB can be fine-tuned by altering the steric hindrance around the disulfide bond.[1] Peptide linkers, such as Val-Cit, are generally stable in human plasma but can be susceptible to cleavage in rodent plasma.[2]

Table 2: Comparative Plasma Stability of ADCs with Different Linkers

Linker Type	Key Stability Features	Potential for Premature Release
SPDB (Disulfide)	Stability can be modulated by steric hindrance.	Low in human plasma with optimized hindrance.
Valine-Citrulline (Peptide)	Generally stable in human plasma.	Unstable in mouse plasma due to carboxylesterase activity.[2]
Hydrazone (pH-sensitive)	Prone to hydrolysis at physiological pH.	Higher potential for premature release compared to disulfide and peptide linkers.

In Vivo Efficacy

The ultimate measure of an ADC's effectiveness is its ability to control tumor growth in vivo. Xenograft models are commonly used to evaluate the anti-tumor activity of ADCs.

A study comparing a disulfide-linked maytansinoid ADC (huC242-SPDB-DM4) with a non-cleavable ADC (huC242-SMCC-DM1) in a human colon cancer xenograft model showed that the disulfide-linked conjugate exhibited significantly greater antitumor activity. This was attributed in part to the bystander killing effect of the released diffusible DM4 metabolite.

While direct comparative in vivo data for SPDB versus a cleavable peptide linker with the same antibody and payload is scarce, studies on various ADCs suggest that both linker types can achieve significant tumor growth inhibition. The choice of linker can, however, influence the therapeutic window and overall efficacy depending on the tumor model and antigen expression heterogeneity.

Bystander Effect

The ability of a released payload to kill neighboring antigen-negative tumor cells is a key advantage of certain cleavable linkers. The neutral and cell-permeable metabolites released from SPDB-DM4 conjugates contribute to a potent bystander effect.[1] Similarly, the payload MMAE released from Val-Cit linkers is also known to be cell-permeable and capable of inducing bystander killing. The physicochemical properties of the released payload are a critical determinant of the bystander effect.

Experimental Protocols

To enable researchers to conduct their own comparative studies, detailed methodologies for key experiments are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of an ADC that inhibits the growth of a cancer cell line by 50% (IC50).

Protocol:

• Cell Seeding: Seed cancer cells (both antigen-positive and antigen-negative) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the ADCs with different linkers. Remove the culture medium and add the diluted ADCs to the respective wells. Include a vehicle control and an isotype control ADC.

• Incubation: Incubate the plates for a period of 72 to 120 hours, depending on the cell line and payload mechanism of action.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value for each ADC.

In Vitro Plasma Stability Assay (LC-MS)

Objective: To assess the stability of an ADC and quantify the premature release of the payload in plasma over time.

Protocol:

• Incubation: Incubate the ADC at a specific concentration in plasma (e.g., human, mouse) at 37°C. Collect aliquots at various time points (e.g., 0, 24, 48, 72, 96, 168 hours).

• ADC Capture: For each time point, capture the ADC from the plasma sample using an affinity capture method (e.g., protein A/G beads).

• Payload Release Analysis:

  • To measure released payload, precipitate plasma proteins from the supernatant after ADC capture and analyze the small molecule fraction by LC-MS/MS.

  • To measure the drug-to-antibody ratio (DAR) of the remaining intact ADC, elute the captured ADC from the beads and analyze by LC-MS.

• Data Analysis: Quantify the amount of released payload at each time point using a standard curve. Calculate the average DAR of the intact ADC population over time.

In Vivo Efficacy in Xenograft Models

Objective: To evaluate the anti-tumor activity of ADCs in a living organism.

Protocol:

• Tumor Implantation: Subcutaneously implant human tumor cells into immunocompromised mice.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, isotype control ADC, ADCs with different linkers).

• ADC Administration: Administer the ADCs intravenously at one or more dose levels.

• Tumor Measurement: Measure tumor volume and body weight two to three times per week.

• Endpoint: Continue the study until tumors in the control group reach a specified size or for a predetermined duration.

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.

Visualizing the Concepts

To further clarify the mechanisms and workflows, the following diagrams are provided.

Caption: Cleavage mechanisms of different ADC linkers.

References

• 1. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lysosomal-Cleavable Peptide Linkers in Antibody–Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Validating CCL2 as a Therapeutic ADC Target in Prostate Cancer: A Comparative Guide

The landscape of prostate cancer treatment is rapidly evolving, with Antibody-Drug Conjugates (ADCs) emerging as a powerful therapeutic modality. While targets like Prostate-Specific Membrane Antigen (PSMA) have seen significant clinical success, the need for novel targets to overcome resistance and address tumor heterogeneity is paramount. This guide provides a comprehensive evaluation of the chemokine C-C motif ligand 2 (CCL2) as a potential therapeutic ADC target in prostate cancer, comparing its biological rationale and validation status against established and emerging alternatives.

The Rationale for Targeting the CCL2 Axis in Prostate Cancer

The CCL2 signaling axis, primarily through its receptor CCR2, is deeply implicated in cancer progression.[1] In prostate cancer, this axis is a key driver of the tumor microenvironment, promoting tumor cell growth, migration, and the recruitment of immunosuppressive cells like tumor-associated macrophages (TAMs).[2][3] Studies have shown that both CCL2 and its receptor CCR2 are overexpressed in prostate cancer tissues, with elevated serum CCL2 levels being associated with advanced and metastatic disease.[3][4][5] This overexpression and its functional role in metastasis make the CCL2/CCR2 axis a compelling, albeit unconventional, target for therapeutic intervention.[1][6]

While CCL2 itself is a secreted protein, its high-affinity receptor, CCR2, is expressed on the surface of aggressive prostate cancer cells, making it a viable anchor for an ADC.[3][7] An ADC targeting CCR2 could, in principle, be internalized upon binding, delivering a cytotoxic payload directly to the cancer cells that rely on CCL2 signaling for their growth and survival.

Below is a diagram illustrating the CCL2/CCR2 signaling pathway and its pro-tumorigenic effects in the prostate cancer microenvironment.

Caption: The CCL2/CCR2 signaling axis in the prostate cancer tumor microenvironment.

Comparative Analysis of ADC Targets in Prostate Cancer

To validate CCL2/CCR2 as a potential ADC target, it is essential to compare its characteristics against established and emerging targets like PSMA and STEAP1 (Six-Transmembrane Epithelial Antigen of the Prostate 1).

Feature	CCL2/CCR2 Axis	PSMA (Prostate-Specific Membrane Antigen)	STEAP1
Target Type	Chemokine Receptor (CCR2)	Type II Transmembrane Protein	Six-Transmembrane Epithelial Protein
Expression in PCa	Overexpressed in aggressive and metastatic prostate cancer cells.[3]	Highly overexpressed in ~90% of prostate cancers, especially mCRPC.[8]	Highly expressed in >85% of prostate tumors, with low expression in normal tissues.[9]
Expression in Normal Tissue	Primarily on monocytes/macrophages; lower levels on some epithelial cells.[3]	Low expression in salivary glands, kidneys, and small intestine.[10]	Very low expression in most normal tissues.[9][10]
Biological Role	Promotes cell proliferation, migration, invasion, and immunosuppression.[1][6]	Enzymatic function; involved in cell signaling and nutrient uptake.	Functions as a metal reductase; role in cell proliferation and apoptosis.
ADC Development Status	Hypothetical/Preclinical. Research has focused on neutralizing antibodies.[11][12]	Clinically validated. Multiple ADCs and radioligand therapies are in trials or approved.[8][13]	Clinically promising. Several ADCs and T-cell engagers are in clinical trials.[14][15]

Table 1: Comparison of key attributes for potential ADC targets in prostate cancer.

Preclinical Evidence for Targeting the CCL2 Axis

Direct preclinical data for a CCL2 or CCR2-targeted ADC is limited. However, studies using neutralizing antibodies to block CCL2 function have provided strong proof-of-concept for targeting this pathway. These studies demonstrate that inhibiting CCL2 can significantly impede tumor growth and metastasis, particularly when combined with standard chemotherapy.

Therapy	Model System	Key Findings	Reference
Anti-CCL2 Neutralizing Ab (C1142)	In vivo mouse model of PCa metastasis (PC-3Luc cells)	Treatment attenuated overall tumor burden by 96% at 5 weeks post-injection.[12]	Loberg, et al., Cancer Res, 2007.[11]
Anti-CCL2 Ab + Docetaxel	In vivo mouse model of PCa metastasis	Combination therapy significantly reduced tumor burden compared to docetaxel alone and induced tumor regression.[12]	Loberg, et al., Cancer Res, 2007.[11]
Anti-CCL2 Neutralizing Ab	In vivo intratibial PCa model (VCaP cells)	Treatment suppressed tumor growth in bone, decreased bone resorption, and reduced micro-vessel density by 70%.[16]	Mizutani, et al., Cancer Res, 2009.[16]

Table 2: Summary of preclinical data from studies using CCL2 neutralizing antibodies in prostate cancer models.

Experimental Workflow for Validating a Novel ADC Target

Validating a novel target like CCR2 for ADC development requires a systematic, multi-step approach to assess its suitability, efficacy, and safety. The workflow progresses from initial identification to comprehensive in vivo testing.

Caption: A generalized workflow for the preclinical validation of a novel ADC target.

Detailed Experimental Protocols

Successful validation hinges on rigorous and reproducible experimental methods. Below are detailed protocols for key assays in the ADC validation workflow.

• Objective: To quantify and visualize CCR2 protein expression in human prostate cancer tissues compared to benign prostate tissue.

• Methodology:

  • Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) prostate cancer and benign prostatic hyperplasia (BPH) tissue sections (4-5 µm) are deparaffinized and rehydrated.

  • Antigen Retrieval: Perform heat-induced epitope retrieval using a citrate buffer (pH 6.0) for 20 minutes at 95-100°C.

  • Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes. Block non-specific binding with 5% normal goat serum for 1 hour.

  • Primary Antibody Incubation: Incubate sections with a validated primary anti-CCR2 rabbit polyclonal antibody (e.g., at 1:100 dilution) overnight at 4°C. Include a negative control using a rabbit IgG isotype control.

  • Secondary Antibody & Detection: Apply a goat anti-rabbit HRP-conjugated secondary antibody for 1 hour. Detect the signal using a DAB (3,3'-diaminobenzidine) substrate kit, followed by counterstaining with hematoxylin.

  • Imaging & Analysis: Slides are scanned using a digital slide scanner. Expression is scored by a pathologist based on intensity (0=none, 1=weak, 2=moderate, 3=strong) and percentage of positive tumor cells to generate an H-score.

• Objective: To confirm that a CCR2-targeting antibody is internalized by prostate cancer cells upon binding.

• Methodology:

  • Antibody Labeling: Covalently label the anti-CCR2 antibody with a pH-sensitive fluorescent dye (e.g., pHrodo Red) that fluoresces brightly in the acidic environment of endosomes and lysosomes.

  • Cell Culture: Seed CCR2-positive (e.g., PC-3) and CCR2-negative control cells into a 96-well plate and culture overnight.

  • Treatment: Treat cells with the labeled anti-CCR2 antibody (e.g., 10 µg/mL) for various time points (e.g., 0, 1, 4, 8, 24 hours) at 37°C. As a control, run a parallel experiment at 4°C to inhibit active transport.

  • Analysis:

    • Fluorescence Microscopy: Wash cells, fix with paraformaldehyde, and image using a fluorescence microscope to visualize intracellular fluorescent puncta, indicating internalization.

    • Flow Cytometry: Wash cells, detach with a non-enzymatic solution, and analyze via flow cytometry to quantify the increase in mean fluorescence intensity over time.[17][18]

• Objective: To measure the dose-dependent, target-specific cell-killing ability of a CCR2-ADC.

• Methodology:

  • Cell Plating: Plate CCR2-positive (e.g., PC-3) and CCR2-negative cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

  • ADC Treatment: Prepare serial dilutions of the CCR2-ADC, a non-targeting control ADC, and the unconjugated "naked" antibody. Treat the cells with this dilution series for 72-96 hours.

  • Viability Measurement: Assess cell viability using a reagent such as CellTiter-Glo® (Promega), which measures ATP levels as an indicator of metabolically active cells.

  • Data Analysis: Normalize the luminescence readings to untreated control wells. Plot the percentage of cell viability against the ADC concentration (log scale) and fit a four-parameter logistic curve to determine the IC50 (half-maximal inhibitory concentration) value for each cell line.[19] A potent and specific ADC will show a low IC50 value in CCR2-positive cells and a significantly higher IC50 in CCR2-negative cells.

Conclusion and Future Directions

The CCL2/CCR2 signaling axis represents a compelling pathway for therapeutic targeting in prostate cancer due to its integral role in tumor progression, metastasis, and immunosuppression.[1][2][20] While preclinical data using neutralizing antibodies is promising, the validation of this axis for an ADC approach is still in its nascent stages.[11][12]

The primary challenge lies in its nature as a chemokine signaling pathway rather than a classic tumor-surface antigen. However, the overexpression of the CCR2 receptor on aggressive prostate cancer cells provides a clear anchor for an ADC.[3] Compared to PSMA and STEAP1, the CCL2/CCR2 axis is less validated as a direct ADC target but offers a distinct mechanism of action by targeting cells reliant on a pro-tumorigenic microenvironment.

Future research should focus on developing a potent and specific ADC targeting CCR2 and rigorously evaluating it using the experimental workflow outlined above. Success in these studies could provide a novel therapeutic option for patients with advanced prostate cancer, potentially overcoming resistance to existing therapies by targeting a key driver of the tumor microenvironment.

References

• 1. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of the CCL2-CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting [pubmed.ncbi.nlm.nih.gov]
• 3. CCL2/CCR2 signaling in cancer pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CCL2/CCR2 Expression in Locally Advanced Prostate Cancer and Patient Long-Term Outcome: 10-Year Results from the TROG 03.04 RADAR Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oncotarget.com [oncotarget.com]
• 7. CCL2 is a Potent Regulator of Prostate Cancer Cell Migration and Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. kuickresearch.com [kuickresearch.com]
• 9. News - STEAP1-targeted antibody-drug conjugate - LARVOL VERI [veri.larvol.com]
• 10. hematologyandoncology.net [hematologyandoncology.net]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Targeting CCL2 with systemic delivery of neutralizing antibodies induces prostate cancer tumor regression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Preclinical and Clinical Status of PSMA-Targeted Alpha Therapy for Metastatic Castration-Resistant Prostate Cancer [mdpi.com]
• 14. kactusbio.com [kactusbio.com]
• 15. Recent advances in antibody-drug conjugates for metastatic castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Destructive Cascade Mediated by CCL2 Facilitates Prostate Cancer Growth in Bone - PMC [pmc.ncbi.nlm.nih.gov]
• 17. wuxibiology.com [wuxibiology.com]
• 18. wuxibiology.com [wuxibiology.com]
• 19. m.youtube.com [m.youtube.com]
• 20. CCL2/CCR2 signaling pathway in tumorigenesis and metastasis (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of DM4 and Other Tubulin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro cytotoxicity of the maytansinoid DM4 payload against other prominent tubulin inhibitors, including its predecessor DM1, the auristatin derivative monomethyl auristatin E (MMAE), and the widely used chemotherapeutic agent paclitaxel. The information presented is supported by experimental data to facilitate informed decisions in the development of antibody-drug conjugates (ADCs) and other targeted cancer therapies.

Executive Summary

Tubulin inhibitors are a cornerstone of cancer chemotherapy and are increasingly utilized as potent payloads for ADCs. These agents disrupt microtubule dynamics, a critical process for cell division, leading to cell cycle arrest and apoptosis. DM4, a derivative of maytansine, is a highly potent microtubule-destabilizing agent. Understanding its cytotoxic profile in comparison to other tubulin inhibitors like DM1, MMAE, and paclitaxel is crucial for selecting the optimal cytotoxic agent for a given therapeutic application. This guide presents a compilation of in vitro cytotoxicity data, detailed experimental protocols for assessing cytotoxicity, and a visual representation of the underlying signaling pathways.

Data Presentation: In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values for DM4 and other tubulin inhibitors across various cancer cell lines. It is important to note that these values are compiled from different studies, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Payload	Cell Line	Cancer Type	IC50 (nM)	Reference
DM4	SK-BR-3	Breast Cancer	0.3 - 0.4	[1]
DM1	COLO 205	Colon Cancer	Data not available in a directly comparable format
HCT-15	Colon Cancer	Data not available in a directly comparable format
MMAE	MDA-MB-468	Breast Cancer	~1	[2]
MDA-MB-453	Breast Cancer	>1	[2]
HCT-116	Colon Cancer	~1.5	[3]
PANC-1	Pancreatic Cancer	~2.5	[3]
SK-BR-3	Breast Cancer	3.27 ± 0.42	[4]
BxPC-3	Pancreatic Cancer	0.97 ± 0.10	[5]
PSN-1	Pancreatic Cancer	0.99 ± 0.09	[5]
Capan-1	Pancreatic Cancer	1.10 ± 0.44	[5]
Panc-1	Pancreatic Cancer	1.16 ± 0.49	[5]
Paclitaxel	HCT-116	Colon Cancer	~7.5	[3]
PANC-1	Pancreatic Cancer	~12.5	[3]
Ovarian Carcinoma Cell Lines (7 lines)	Ovarian Cancer	0.4 - 3.4	[]

Signaling Pathways and Mechanisms of Action

Tubulin inhibitors exert their cytotoxic effects by interfering with the dynamics of microtubules, which are essential for the formation of the mitotic spindle during cell division. However, their precise mechanisms of action differ. Maytansinoids (DM1 and DM4) and auristatins (MMAE) are microtubule destabilizers, while taxanes (paclitaxel) are microtubule stabilizers.

Caption: Mechanisms of action for microtubule inhibitors leading to apoptosis.

The disruption of the mitotic spindle, whether by destabilization or stabilization, activates the spindle assembly checkpoint, leading to a prolonged arrest in the G2/M phase of the cell cycle. This sustained mitotic arrest ultimately triggers the intrinsic apoptotic pathway, culminating in programmed cell death.

Experimental Protocols

A standardized and reproducible protocol is essential for the accurate comparison of the cytotoxicity of different compounds. The following sections provide detailed methodologies for a typical in vitro cytotoxicity assay and a tubulin polymerization assay.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Target cancer cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well microplates

• DM4, DM1, MMAE, Paclitaxel (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (DM4, DM1, MMAE, paclitaxel) in complete culture medium. A typical concentration range would span from 0.01 nM to 1000 nM. Remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells in triplicate. Include wells with untreated cells as a negative control and wells with medium only as a blank control.

• Incubation: Incubate the plate for 72-96 hours at 37°C in a 5% CO2 incubator.

• MTT Assay: After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium containing MTT and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Subtract the average absorbance of the blank wells from all other wells. Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC50 value using a suitable software program (e.g., GraphPad Prism).

References

• 1. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to Preclinical Model Selection for Carlumab: A Cross-Species Reactivity Comparison

For researchers, scientists, and drug development professionals, the selection of an appropriate preclinical animal model is a critical step in evaluating the therapeutic potential of novel drug candidates. This guide provides a comprehensive comparison of the cross-species reactivity of Carlumab (CNTO 888), a human monoclonal antibody targeting C-C motif chemokine ligand 2 (CCL2), to aid in the selection of relevant preclinical models. This document summarizes available data on binding affinity, pharmacokinetics, and functional activity across various species, supported by detailed experimental protocols.

Executive Summary

Carlumab is a human IgG1 monoclonal antibody that binds with high affinity to human CCL2, a key chemokine involved in inflammatory responses and tumor microenvironments.[1][2] The therapeutic strategy behind Carlumab is to neutralize CCL2, thereby inhibiting the recruitment of monocytes and macrophages to sites of disease.[2] While extensive clinical data in humans is available, the selection of an appropriate animal model for preclinical studies requires a thorough understanding of Carlumab's cross-reactivity with CCL2 orthologs in different species. This guide consolidates the currently available, albeit limited, public information on the binding and functional characteristics of Carlumab across various preclinical species.

Cross-Species Binding Affinity of Carlumab

The binding affinity of Carlumab to CCL2 from different species is a primary determinant of its potential pharmacological activity in a given animal model. While data is not exhaustively available in the public domain for all common preclinical species, the following table summarizes the known binding affinities.

Species	CCL2 Ortholog	Binding Affinity (Kd)	Method	Reference
Human	Human CCL2	22 pM	Phage Display	[3]
Cynomolgus Monkey	Cynomolgus Monkey CCL2	Data not publicly available	-	-
Rhesus Monkey	Rhesus Monkey CCL2	Data not publicly available	-	-
Mouse	Mouse CCL2	Reactive (Quantitative data not available)	ELISA	[4]
Rat	Rat CCL2	Data not publicly available	-	-

Pharmacokinetics of Carlumab Across Species

Understanding the pharmacokinetic profile of Carlumab in different species is essential for designing preclinical studies with appropriate dosing regimens.

Species	Dose	Key Pharmacokinetic Parameters	Reference
Human	0.3-15 mg/kg IV	Terminal Half-life: 6.6-9.6 days	[6]
Cynomolgus Monkey	1-15 mg/kg	Pharmacokinetic studies have been conducted, but specific parameters (e.g., half-life, clearance) are not publicly detailed.	[5]

Note: The terminal half-life of Carlumab in humans is approximately 7 to 10 days.[6] While pharmacokinetic studies in cynomolgus monkeys have been mentioned in the literature, specific data points required for direct comparison are not available.[5] For other species, there is no publicly accessible pharmacokinetic data for Carlumab.

Functional Activity: In Vitro Neutralization

The ultimate goal of Carlumab is to functionally neutralize the chemotactic activity of CCL2. In vitro assays, such as chemotaxis assays, are crucial for confirming that binding to CCL2 translates into a functional blockade.

Species	Assay Type	Summary of Findings	Reference
Human	Chemotaxis Assay	Carlumab neutralizes CCL2-induced chemotaxis of THP-1 leukemia cells.	[1]
Mouse	Chemotaxis Assay	Human-specific CCL2 neutralizing antibodies inhibit the migration of THP-1 cells in response to both human and murine CCL2.	[4]

Note: Carlumab has been shown to effectively neutralize the chemotactic function of human CCL2.[1] Furthermore, studies using human-specific anti-CCL2 antibodies have demonstrated the ability to inhibit cell migration induced by murine CCL2, suggesting functional cross-reactivity in mouse models.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate the cross-species reactivity of Carlumab.

Enzyme-Linked Immunosorbent Assay (ELISA) for CCL2 Binding

This protocol outlines a sandwich ELISA to quantify the binding of Carlumab to CCL2 from different species.

Materials:

• 96-well microplate

• Recombinant human, cynomolgus monkey, mouse, or rat CCL2

• Carlumab (or other anti-CCL2 antibody)

• Biotinylated detection antibody specific for the anti-CCL2 antibody

• Streptavidin-HRP

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Assay diluent (e.g., PBS with 1% BSA)

Procedure:

• Coating: Coat the wells of a 96-well microplate with 100 µL of recombinant CCL2 (from the species of interest) at a concentration of 1-2 µg/mL in PBS. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block non-specific binding sites by adding 200 µL of assay diluent to each well and incubating for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Primary Antibody Incubation: Add 100 µL of serially diluted Carlumab to the wells. Incubate for 2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Detection Antibody Incubation: Add 100 µL of biotinylated detection antibody, diluted in assay diluent, to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Streptavidin-HRP Incubation: Add 100 µL of Streptavidin-HRP, diluted in assay diluent, to each well. Incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL of TMB substrate to each well. Incubate for 15-30 minutes at room temperature in the dark.

• Stopping Reaction: Stop the reaction by adding 50 µL of stop solution to each well.

• Reading: Read the absorbance at 450 nm using a microplate reader.

Chemotaxis Assay

This protocol describes a transwell migration assay to assess the ability of Carlumab to inhibit CCL2-induced cell migration.

Materials:

• Transwell inserts (with appropriate pore size, e.g., 5 µm for monocytes)

• 24-well plate

• Chemotaxis-responsive cells (e.g., human THP-1 monocytes or primary monocytes from the species of interest)

• Recombinant CCL2 (from the species of interest)

• Carlumab

• Cell culture medium (e.g., RPMI 1640 with 0.5% BSA)

• Calcein-AM (for fluorescent quantification) or a cell counter

Procedure:

• Cell Preparation: Resuspend the chemotaxis-responsive cells in cell culture medium at a concentration of 1 x 10^6 cells/mL.

• Chemoattractant Preparation: In the lower chambers of the 24-well plate, add 600 µL of cell culture medium containing various concentrations of recombinant CCL2. Include a negative control with medium alone.

• Antibody Inhibition: In a separate set of wells, pre-incubate the CCL2 with different concentrations of Carlumab for 30-60 minutes at 37°C before adding it to the lower chambers.

• Cell Seeding: Add 100 µL of the cell suspension to the upper chamber of each transwell insert.

• Incubation: Place the transwell inserts into the wells of the 24-well plate and incubate for 2-4 hours at 37°C in a 5% CO2 incubator.

• Quantification of Migrated Cells:

  • Carefully remove the transwell inserts.

  • Quantify the number of cells that have migrated to the lower chamber. This can be done by:

    • Fluorescence: Add Calcein-AM to the lower chamber, incubate, and read the fluorescence on a plate reader.

    • Cell Counting: Collect the cells from the lower chamber and count them using a hemocytometer or an automated cell counter.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the key processes involved, the following diagrams have been generated using Graphviz (DOT language).

Caption: CCL2 Signaling Pathway and Carlumab's Mechanism of Action.

References

• 1. researchgate.net [researchgate.net]
• 2. assaygenie.com [assaygenie.com]
• 3. Structural basis for high selectivity of anti-CCL2 neutralizing antibody CNTO 888 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Continuous Delivery of Neutralizing Antibodies Elevate CCL2 Levels in Mice Bearing MCF10CA1d Breast Tumor Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A first-in-human, first-in-class, phase I study of carlumab (CNTO 888), a human monoclonal antibody against CC-chemokine ligand 2 in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

Predicting Patient Response to Carlumab-SPDB-DM4: A Biomarker-Driven Approach

For Immediate Release

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of potential biomarkers for predicting patient response to Carlumab-SPDB-DM4, an antibody-drug conjugate (ADC) targeting C-C motif chemokine ligand 2 (CCL2). By understanding the underlying mechanism of action and leveraging key molecular indicators, researchers can better stratify patient populations and optimize therapeutic strategies. This document outlines a framework for biomarker discovery, presents hypothetical comparative data, and details essential experimental protocols.

Introduction to Carlumab-SPDB-DM4

Carlumab-SPDB-DM4 is an investigational ADC comprising three key components:

• Carlumab: A human monoclonal antibody that specifically targets and neutralizes CCL2.

• SPDB Linker: A stable linker that connects the antibody to the cytotoxic payload.

• DM4: A potent maytansinoid microtubule inhibitor that induces cell cycle arrest and apoptosis upon internalization into target cells.

The mechanism of action involves Carlumab binding to CCL2, followed by internalization of the ADC and subsequent release of the DM4 payload, leading to targeted cell death.

Potential Predictive Biomarkers

The efficacy of Carlumab-SPDB-DM4 is likely influenced by factors related to both the antibody's target and the cytotoxic payload's mechanism. Therefore, a multi-faceted biomarker strategy is proposed.

Target-Related Biomarkers: CCL2 and CCR2 Expression

High expression of CCL2 and its primary receptor, CCR2, is associated with poor prognosis in a variety of cancers.[1][2][3][4][5][6] The CCL2/CCR2 signaling axis plays a crucial role in tumor progression by promoting angiogenesis, tumor cell proliferation, and the recruitment of immunosuppressive cells into the tumor microenvironment.[6] Therefore, high levels of CCL2 and/or CCR2 in the tumor microenvironment may indicate a greater dependence on this signaling pathway, potentially making tumors more susceptible to a CCL2-targeting therapy like Carlumab-SPDB-DM4.

Payload-Sensitivity Biomarkers: Tubulin Expression and Microtubule Dynamics

The cytotoxic payload, DM4, functions by disrupting microtubule dynamics. The expression levels and isotype composition of tubulin, the building block of microtubules, can influence the sensitivity of cancer cells to microtubule-targeting agents. Alterations in tubulin expression or the presence of specific tubulin mutations could therefore serve as predictive biomarkers for the efficacy of the DM4 payload.

Hypothetical Comparison of Patient Responses

The following tables present hypothetical data to illustrate how biomarker status could be used to predict patient response to Carlumab-SPDB-DM4 compared to standard-of-care (SoC) chemotherapy.

Table 1: Predicted Overall Response Rate (ORR) Based on Biomarker Status

Biomarker Status	Predicted ORR with Carlumab-SPDB-DM4	Predicted ORR with SoC Chemotherapy
CCL2 High / CCR2 High	65%	30%
CCL2 Low / CCR2 Low	20%	35%
High Tubulin Expression	55%	40%
Low Tubulin Expression	25%	30%

Table 2: Predicted Progression-Free Survival (PFS) Based on Biomarker Status (in months)

Biomarker Status	Predicted Median PFS with Carlumab-SPDB-DM4	Predicted Median PFS with SoC Chemotherapy
CCL2 High / CCR2 High	10.5	5.0
CCL2 Low / CCR2 Low	4.0	6.0
High Tubulin Expression	9.0	7.0
Low Tubulin Expression	4.5	5.5

Experimental Protocols for Biomarker Discovery

A robust biomarker discovery and validation workflow is essential for translating these hypotheses into clinical practice.

Immunohistochemistry (IHC) for CCL2 and CCR2 Protein Expression

• Objective: To determine the protein expression levels of CCL2 and CCR2 in formalin-fixed, paraffin-embedded (FFPE) tumor tissue.

• Methodology:

  • Antigen Retrieval: Heat-induced epitope retrieval (HIER) using a citrate buffer (pH 6.0).

  • Primary Antibody Incubation: Incubate tissue sections with validated primary antibodies against CCL2 and CCR2.

  • Secondary Antibody and Detection: Use a polymer-based detection system with a chromogen (e.g., DAB) to visualize the antibody-antigen complexes.

  • Scoring: A pathologist scores the staining intensity (0-3+) and the percentage of positive tumor cells. A combined score (e.g., H-score) can be calculated. Strong staining for CCL2 has been observed in tumor tissues in colorectal cancer.[7]

In Situ Hybridization (ISH) for CCR2 mRNA Expression

• Objective: To detect and quantify CCR2 messenger RNA (mRNA) expression in FFPE tumor tissue.

• Methodology:

  • Probe Design: Design and synthesize labeled oligonucleotide probes specific for CCR2 mRNA.

  • Hybridization: Hybridize the probes to the tissue sections.

  • Signal Amplification and Detection: Use a series of amplification steps and a chromogenic or fluorescent detection reagent.

  • Scoring: Quantify the signal on a per-cell basis to determine the level of mRNA expression. A sequential approach of RNA ISH followed by IHC can be employed to co-localize mRNA and protein expression.

Next-Generation Sequencing (NGS) for Comprehensive Genomic and Transcriptomic Profiling

• Objective: To identify genetic alterations (mutations, copy number variations) and quantify gene expression levels of a broad panel of cancer-related genes, including CCL2, CCR2, and various tubulin isotypes.[8][9][10][11][12]

• Methodology:

  • Nucleic Acid Extraction: Extract DNA and RNA from tumor tissue or liquid biopsy samples.

  • Library Preparation: Prepare sequencing libraries from the extracted nucleic acids.

  • Sequencing: Perform high-throughput sequencing on an NGS platform.

  • Bioinformatic Analysis: Align sequencing reads to a reference genome, identify genetic variants, and quantify gene expression levels. This comprehensive approach allows for the discovery of novel and complex biomarkers.

Visualizing the Pathways and Workflows

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Carlumab-SPDB-DM4 Signaling Pathway.

Caption: Experimental Workflow for Biomarker Discovery.

Conclusion

The identification of predictive biomarkers is paramount for the successful clinical development and application of novel cancer therapeutics like Carlumab-SPDB-DM4. A comprehensive biomarker strategy that evaluates both target- and payload-related factors will be critical for identifying patients most likely to benefit from this targeted therapy. The experimental protocols and workflows outlined in this guide provide a solid foundation for initiating these crucial investigations. Further research and clinical validation are necessary to establish the definitive predictive value of these proposed biomarkers.

References

• 1. mdpi.com [mdpi.com]
• 2. Increased CCL2/CCR2 axis promotes tumor progression by increasing M2 macrophages in MYC/BCL2 double-expressor DLBCL - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of CCR2 in prognosis of patients with endometrial cancer and tumor microenvironment remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. Roles of CCL2-CCR2 Axis in the Tumor Microenvironment [mdpi.com]
• 6. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Next-Generation Sequencing for Cancer Biomarker Discovery - CD Genomics [cd-genomics.com]
• 9. NGS Proves Invaluable for Biomarker Discovery [illumina.com]
• 10. captodayonline.com [captodayonline.com]
• 11. Cancer Biomarkers | NGS detection [illumina.com]
• 12. Genetic-based biomarkers and next-generation sequencing: the future of personalized care in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

Correlation of In Vitro Potency with In Vivo Efficacy for Anti-CCL2 Antibody-Drug Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) are a transformative class of therapeutics designed to selectively deliver potent cytotoxic agents to cancer cells, thereby enhancing efficacy while minimizing systemic toxicity.[1][2] A promising target for ADC development is the C-C motif chemokine ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1).[3] In the tumor microenvironment (TME), CCL2 is a key mediator, recruiting immunosuppressive cells like tumor-associated macrophages (TAMs) and myeloid-derived suppressor cells (MDSCs) that promote tumor growth, invasion, and metastasis.[4][5][6][7] Targeting CCL2-expressing cells aims to eliminate these pro-tumorigenic elements.

Establishing a strong correlation between in vitro potency and in vivo efficacy is a critical step in the preclinical development of any ADC, including those targeting CCL2.[8][9] This guide provides an objective comparison of the methodologies used to evaluate Anti-CCL2 ADCs, presents supporting data in a structured format, and outlines the experimental protocols necessary to establish a robust in vitro-in vivo correlation (IVIVC). While public data on specific Anti-CCL2 ADCs is limited, this guide utilizes established principles of ADC evaluation to present a comprehensive framework.

The CCL2-CCR2 Signaling Pathway: A Key Target in the Tumor Microenvironment

The CCL2-CCR2 signaling axis is integral to cancer progression.[5][10] Tumor cells and stromal cells within the TME secrete CCL2, which then binds to its primary receptor, CCR2, expressed on the surface of various immune cells, including monocytes, macrophages, and regulatory T cells (Tregs).[4][6] This interaction initiates a signaling cascade that chemoattracts these cells to the tumor site.[4][6] The accumulation of these immunosuppressive cells fosters an environment conducive to tumor proliferation, angiogenesis, and metastasis while hampering anti-tumor immune responses.[5][10][11] An Anti-CCL2 ADC could theoretically target and eliminate CCL2-producing cancer cells or stromal components, thereby disrupting this immunosuppressive network.

Caption: The CCL2-CCR2 signaling axis in the tumor microenvironment (TME).

Section 1: Evaluating In Vitro Potency of Anti-CCL2 ADCs

A robust suite of in vitro assays is essential to characterize the potency and mechanism of action of an ADC before advancing to in vivo studies.[12][13][14] These assays provide quantitative metrics for target engagement, internalization, and cytotoxicity.

Key In Vitro Assays & Experimental Protocols

• Internalization Assay: The efficacy of most ADCs is dependent on their internalization into the target cell to release the cytotoxic payload.[15][16][17] This assay measures the rate and extent of ADC uptake.

  • Experimental Protocol:

    • Cell Seeding: Plate CCL2-expressing cancer cells (e.g., PC3 prostate cancer cells[10]) in a 96-well plate and allow them to adhere overnight.

    • ADC Labeling: Label the Anti-CCL2 ADC with a pH-sensitive dye (e.g., Invitrogen pHrodo Red) which fluoresces brightly only in the acidic environment of endosomes and lysosomes.[18]

    • Incubation: Treat the cells with the labeled ADC at various concentrations and incubate for different time points (e.g., 2, 8, 24 hours) at 37°C.

    • Analysis: Measure the fluorescence intensity using a high-content imaging system or flow cytometer. The increase in fluorescence is proportional to the amount of internalized ADC.[18][19]

• Cytotoxicity Assay (IC50 Determination): This assay determines the concentration of ADC required to inhibit the growth of cancer cells by 50% (IC50), providing a direct measure of its cell-killing potency.[13][20]

  • Experimental Protocol:

    • Cell Seeding: Plate CCL2-expressing cancer cells in a 96-well plate.

    • ADC Treatment: Expose the cells to a serial dilution of the Anti-CCL2 ADC for a period of 72-120 hours. Include an isotype control ADC (non-binding) and free payload as controls.

    • Viability Measurement: Assess cell viability using a luminescent assay such as CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells.[20]

    • Data Analysis: Plot cell viability against ADC concentration and fit the data to a four-parameter logistic curve to calculate the IC50 value.

• Bystander Killing Assay: This assay evaluates the ability of the ADC's payload, once released from the target cell, to diffuse and kill neighboring antigen-negative cells—a crucial feature for treating heterogeneous tumors.[1][21][22][23]

  • Experimental Protocol:

    • Cell Preparation: Use two cell lines: a CCL2-positive line (target) and a CCL2-negative line (bystander). Stably transfect the bystander line with a fluorescent protein (e.g., GFP) for identification.

    • Co-culture: Seed the target and bystander cells together in various ratios (e.g., 1:1, 1:3, 1:9) in a 96-well plate.[22]

    • ADC Treatment: Treat the co-culture with the Anti-CCL2 ADC for 72-120 hours.

    • Analysis: Use a high-content imaging system to count the number of viable GFP-positive (bystander) cells in treated versus untreated wells. A significant reduction in the GFP-positive population indicates a bystander effect.[23]

Caption: Experimental workflow for the in vitro evaluation of Anti-CCL2 ADCs.

Comparative In Vitro Data (Hypothetical)

The following table summarizes hypothetical in vitro data for three different Anti-CCL2 ADC candidates, varying by linker and payload, to illustrate how results would be compared.

ADC Candidate	Linker Type	Payload	DAR	Internalization (RFU @ 24h)	IC50 (nM) on CCL2+ Cells	% Bystander Killing (1:3 ratio)
ADC-A	Cleavable (vc)	MMAE	4	15,200	0.85	65%
ADC-B	Cleavable (vc)	PBD	2	14,800	0.09	82%
ADC-C	Non-cleavable	DM1	4	16,100	1.20	15%

DAR: Drug-to-Antibody Ratio; RFU: Relative Fluorescence Units; vc: Valine-citrulline.

Section 2: Assessing In Vivo Efficacy

In vivo studies are the definitive test of an ADC's therapeutic potential, evaluating its anti-tumor activity within the complex biological system of a living organism.[2][24]

In Vivo Efficacy Model & Experimental Protocol

A human tumor xenograft mouse model is standard for preclinical ADC evaluation.[2][25]

• Experimental Protocol:

  • Model Establishment: Subcutaneously implant CCL2-expressing human cancer cells (e.g., CHLA-255 neuroblastoma cells[25]) into immunodeficient mice (e.g., NOD-scid gamma).

  • Tumor Growth: Allow tumors to grow to a mean volume of approximately 150-200 mm³.

  • Randomization & Dosing: Randomize mice into treatment groups (e.g., Vehicle control, Isotype control ADC, ADC-A, ADC-B, ADC-C). Administer the ADCs intravenously (IV) at a specified dose and schedule (e.g., a single 3 mg/kg dose).

  • Monitoring: Measure tumor volume with calipers twice weekly and monitor animal body weight as a measure of toxicity.[2] Continue the study until tumors in the control group reach a predetermined endpoint size.

  • Efficacy Metrics: The primary endpoints are Tumor Growth Inhibition (TGI) and prolongation of survival. TGI is calculated as the percentage difference in the mean tumor volume between treated and control groups at the end of the study.

Comparative In Vivo Efficacy Data (Hypothetical)

This table presents potential in vivo outcomes for the hypothetical ADC candidates.

ADC Candidate	Dose (mg/kg, single IV)	TGI (%) at Day 21	Median Survival (Days)
Vehicle Control	N/A	0%	25
ADC-A	3	85%	48
ADC-B	3	98% (Regression)	>60 (Cures observed)
ADC-C	3	60%	35

Section 3: Establishing the In Vitro-In Vivo Correlation (IVIVC)

A key goal of preclinical development is to use in vitro data to predict in vivo success.[8][9] While a direct correlation between IC50 and TGI can be informative, a more sophisticated approach involves pharmacokinetic/pharmacodynamic (PK/PD) modeling to derive a unifying metric: the Tumor Static Concentration (TSC) .[8][26]

• TSC_in vitro_ : The theoretical ADC concentration at which, under continuous exposure, the number of cancer cells neither increases nor decreases compared to the initial number. This is derived from kinetic cell cytotoxicity data.[8][9]

• TSC_in vivo_ : The theoretical ADC plasma concentration that, if maintained, would result in no net change in tumor volume. This is calculated by integrating PK data (ADC exposure over time) with PD data (tumor volume changes) in a PK/PD model.[8][9]

A strong IVIVC is established if there is a positive linear correlation between TSC_in vitro_ and TSC_in vivo_ across multiple ADC candidates.[8] This suggests that the in vitro assays are correctly differentiating the ADCs based on their potential for in vivo efficacy.[8] It is common for the absolute TSC_in vivo_ value to be significantly higher than the TSC_in vitro_ due to factors like tumor penetration and ADC metabolism.[8]

Caption: Logical workflow for establishing an in vitro-in vivo correlation (IVIVC).

Integrated Data Summary for IVIVC

This final table integrates the key metrics to facilitate a direct comparison and evaluation of the IVIVC.

ADC Candidate	In Vitro IC50 (nM)	In Vivo TGI (%)	TSC_in vitro_ (nM)	TSC_in vivo_ (nM)
ADC-A	0.85	85%	0.60	18
ADC-B	0.09	98%	0.07	2.5
ADC-C	1.20	60%	0.95	31

Analysis: In this hypothetical dataset, ADC-B demonstrates superior performance across all metrics. It has the lowest IC50, the most potent bystander effect, and achieves tumor regression in vivo. Crucially, the rank order of potency observed in vitro (ADC-B > ADC-A > ADC-C) is maintained in the in vivo setting, as reflected by both TGI and the calculated TSC values. This indicates a strong, predictive IVIVC, validating the in vitro screening funnel for selecting the most promising Anti-CCL2 ADC candidate for further development.

References

• 1. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 2. Antibody-Drug Conjugate (ADC) Preclinical PK/PD Study Strategies and Practices - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Anti-CCL2 ADC - Creative Biolabs [creative-biolabs.com]
• 4. Frontiers | CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment [frontiersin.org]
• 5. Role of the CCL2‐CCR2 signalling axis in cancer: Mechanisms and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Roles of CCL2-CCR2 Axis in the Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CCL2: An Important Mediator Between Tumor Cells and Host Cells in Tumor Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Establishing in vitro-in vivo correlation for antibody drug conjugate efficacy: a PK/PD modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. oncotarget.com [oncotarget.com]
• 11. researchgate.net [researchgate.net]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. ADC In Vitro Cytotoxicity Evaluation Service - Creative Biolabs [creative-biolabs.com]
• 14. casss.org [casss.org]
• 15. ADC In Vitro Screening & Evaluation_ADC In Vitro Screening_Antibody Drug Conjugates Services - Antibody/ADC In Vitro Studies - ICE Bioscience [en.ice-biosci.com]
• 16. Antibody Internalization Assay | Kyinno Bio [kyinno.com]
• 17. Antibody Internalization Bioassay [promega.sg]
• 18. Antibody Internalization | Thermo Fisher Scientific - US [thermofisher.com]
• 19. creative-biolabs.com [creative-biolabs.com]
• 20. 抗体-薬物複合体(ADC)の探索と開発 [promega.jp]
• 21. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]
• 22. agilent.com [agilent.com]
• 23. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Effectiveness of Antibody-Drug Conjugate (ADC): Results of In Vitro and In Vivo Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Anti-CCL2 antibody combined with etoposide prolongs survival in a minimal residual disease mouse model of neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Establishing in vitro–in vivo correlation for antibody drug conjugate efficacy: a PK/PD modeling approach | Semantic Scholar [semanticscholar.org]

A Comparative Guide to In Vivo Imaging Techniques for Validating ADC Tumor Targeting

The development of Antibody-Drug Conjugates (ADCs) represents a significant advancement in targeted cancer therapy. An ADC's efficacy hinges on its ability to selectively recognize and bind to tumor-associated antigens, internalize into cancer cells, and release its cytotoxic payload. Validating this precise tumor targeting and understanding the whole-body biodistribution in a living system is critical for preclinical development. In vivo imaging offers a non-invasive window to monitor these processes dynamically, providing invaluable data to select the most promising ADC candidates for clinical translation.[1][2]

Several molecular imaging modalities are employed to track ADCs in vivo.[3] These techniques primarily differ in their physical principles, sensitivity, spatial resolution, and suitability for quantitative analysis. The choice of modality depends on the specific experimental goals, the nature of the ADC, and the available resources.[1] This guide compares the most prominent in vivo imaging techniques—Positron Emission Tomography (PET), Single-Photon Emission Computed Tomography (SPECT), Optical (Fluorescence) Imaging, and Magnetic Resonance Imaging (MRI)—and provides detailed experimental protocols for their application in ADC research.

Comparative Analysis of In Vivo Imaging Modalities

The selection of an appropriate imaging modality is a critical decision in the preclinical evaluation of an ADC. Each technique possesses a unique set of strengths and limitations regarding sensitivity, resolution, and quantification, which directly impacts the quality and utility of the experimental data.

Positron Emission Tomography (PET) is a highly sensitive and quantitative nuclear imaging technique that allows for the non-invasive, whole-body tracking of an ADC's biodistribution over time.[2] By radiolabeling an ADC with a positron-emitting radionuclide, such as Zirconium-89 (⁸⁹Zr), researchers can obtain precise measurements of ADC accumulation in tumors and other organs.[2] The long half-life of ⁸⁹Zr (78.4 hours) is particularly well-suited to the long circulation times of antibodies.[4][5]

Single-Photon Emission Computed Tomography (SPECT) is another nuclear imaging technique that uses gamma-emitting radiotracers. While generally offering lower spatial resolution and sensitivity compared to PET, SPECT provides the flexibility of using a different set of radionuclides and can be more cost-effective.[6][7]

Optical Imaging , primarily through near-infrared (NIR) fluorescence, is a powerful tool for ADC evaluation.[8] This modality involves conjugating a fluorescent dye to the ADC.[9] It offers high sensitivity and excellent spatial resolution at the cellular level, but its application in vivo is limited by the shallow penetration depth of light through tissue.[8][10] Despite this, it is highly effective for imaging subcutaneous tumors and for ex vivo analysis of organ distribution.[9][10]

Magnetic Resonance Imaging (MRI) provides exceptional anatomical detail with high spatial resolution and deep tissue penetration.[10] However, it has limited sensitivity for detecting the low concentrations of ADCs typically found in vivo.[10][11] Its primary role in ADC research is often to provide anatomical context for other imaging modalities (e.g., PET/MRI) rather than for direct tracking of the ADC itself.

The table below summarizes the key performance characteristics of these modalities.

Feature	Positron Emission Tomography (PET)	Single-Photon Emission Tomography (SPECT)	Optical Imaging (Fluorescence)	Magnetic Resonance Imaging (MRI)
Spatial Resolution	1-3 mm (preclinical)[5]	1-5 mm (preclinical)[6]	High (µm), but depth-dependent[8]	Excellent (<1 mm)[12]
Sensitivity	High (Picomolar)[13]	Medium (Pico- to Nanomolar)	Very High, but depth-limited[8]	Low (Micro- to Millimolar)[11]
Penetration Depth	Whole-body	Whole-body	Low (mm to a few cm for NIR)[10]	Whole-body
Quantitative Capability	Excellent (e.g., % Injected Dose/gram)[10]	Good, but more complex than PET	Semi-quantitative (in vivo)	Good for anatomical/physiological parameters
Typical Probes/Labels	⁸⁹Zr, ⁶⁴Cu, ¹²⁴I[14]	¹¹¹In, ⁹⁹ᵐTc, ¹²³I[13]	NIR dyes (e.g., IRDye800, Alexa Fluor 680)	Contrast agents (e.g., Gd-based), IONPs[9]
Key Advantages	High sensitivity, fully quantitative, whole-body imaging, longitudinal studies.[2]	Lower cost than PET, simultaneous dual-isotope imaging is possible.[15]	High throughput, high resolution in superficial tissues, no ionizing radiation.[10]	Excellent soft-tissue contrast and spatial resolution for anatomical reference.[10]
Key Limitations	Use of ionizing radiation, higher cost, complex radiochemistry.[13]	Lower sensitivity and resolution than PET.[6][15]	Limited tissue penetration, scattering and absorption of light can affect quantification.[10]	Low sensitivity for direct ADC detection, long acquisition times.[10]

Visualizing ADC Mechanisms and Workflows

Understanding the sequence of events from administration to cellular action is key to interpreting imaging data. The following diagrams illustrate the general mechanism of action for an ADC and a typical experimental workflow for its validation.

Caption: General mechanism of action for an Antibody-Drug Conjugate (ADC).

Caption: Experimental workflow for in vivo validation of ADC tumor targeting.

Detailed Experimental Protocols

The following protocols provide standardized methodologies for labeling and imaging ADCs using PET and NIR fluorescence, two of the most common modalities for quantitative and semi-quantitative assessment, respectively.

Protocol 1: PET Imaging of an ⁸⁹Zr-Labeled ADC

This protocol describes the conjugation of an ADC with a chelator and subsequent radiolabeling with ⁸⁹Zr for in vivo PET imaging.[2]

A. Reagents and Equipment

• Antibody-Drug Conjugate (ADC)

• Chelator: p-Isothiocyanatobenzyl-desferrioxamine (DFO-NCS)

• Buffers: 0.1 M NaHCO₃ (pH 9.0), 0.5 M HEPES (pH 7.2-7.4), 0.25 M Sucrose/25 mM HEPES/1 mM DTPA (Formulation Buffer, pH 7.0)

• ⁸⁹Zr-oxalate in 1 M oxalic acid

• PD-10 desalting columns

• Radio-TLC system

• MicroPET/CT scanner

• Tumor-bearing mice (e.g., subcutaneous xenograft model)

• Anesthesia system (e.g., isoflurane)

B. Methodology

• ADC-DFO Conjugation:

  • Dissolve the ADC in 0.1 M NaHCO₃ buffer (pH 9.0).

  • Add a 5- to 10-fold molar excess of DFO-NCS (dissolved in DMSO) to the ADC solution.

  • Incubate for 1 hour at 37°C with gentle mixing.

  • Remove unconjugated DFO using a PD-10 desalting column, eluting with saline.

  • Determine the protein concentration and the DFO-to-ADC ratio (e.g., via mass spectrometry).

• ⁸⁹Zr Radiolabeling: [16]

  • To the ⁸⁹Zr-oxalate solution, add 2 M Na₂CO₃ to adjust the pH to 7.0-7.5.[16]

  • Immediately add the DFO-conjugated ADC to the neutralized ⁸⁹Zr solution.

  • Incubate for 60 minutes at room temperature with gentle agitation.[4][16]

  • Assess radiolabeling efficiency (>95%) using radio-TLC.

  • Purify the ⁸⁹Zr-DFO-ADC using a PD-10 column, eluting with the formulation buffer.

• Animal Model and Administration:

  • When subcutaneous tumors reach a palpable size (e.g., 100-200 mm³), randomize the animals into groups.

  • Administer a defined dose of ⁸⁹Zr-DFO-ADC (e.g., 3-5 MBq, ~30 µg of antibody) via tail vein injection.[4]

• PET/CT Imaging and Analysis:

  • Anesthetize mice using isoflurane at specified time points post-injection (e.g., 1, 3, 5, and 7 days).[4]

  • Perform a CT scan for anatomical reference, followed by a PET scan (e.g., 10-20 minutes).[4]

  • Reconstruct the images and co-register the PET and CT data.

  • Draw regions of interest (ROIs) over the tumor and major organs on the CT images and use these to quantify the radioactivity concentration from the PET data.

  • Express data as the percentage of the injected dose per gram of tissue (%ID/g).

Protocol 2: Near-Infrared (NIR) Fluorescence Imaging

This protocol outlines the labeling of an ADC with an NIR fluorophore for in vivo and ex vivo imaging.

A. Reagents and Equipment

• Antibody-Drug Conjugate (ADC)

• NIR Fluorophore with an NHS-ester reactive group (e.g., IRDye 800CW NHS Ester)

• Buffers: 1x PBS (pH 8.5)

• PD-10 desalting columns

• Spectrophotometer

• In vivo fluorescence imaging system (e.g., IVIS, Pearl)

• Tumor-bearing mice

B. Methodology

• ADC-Fluorophore Conjugation:

  • Dissolve the ADC in PBS (pH 8.5).

  • Add a 3- to 5-fold molar excess of the NHS-ester fluorophore (dissolved in DMSO) to the ADC solution.

  • Incubate for 1-2 hours at room temperature, protected from light.

  • Remove unconjugated fluorophore using a PD-10 desalting column, eluting with 1x PBS.

  • Determine the protein concentration and the fluorophore-to-ADC ratio (dye-to-antibody ratio, DAR) using a spectrophotometer by measuring absorbance at 280 nm and the fluorophore's peak absorbance wavelength.

• Animal Model and Administration:

  • Once tumors are established, administer a defined dose of the fluorescently labeled ADC (e.g., 100 µg) via tail vein injection.[17][18]

• In Vivo Fluorescence Imaging:

  • At various time points post-injection (e.g., 24, 48, 72 hours), anesthetize the mice.

  • Place the mouse in the in vivo imaging system and acquire fluorescence images using the appropriate excitation and emission filters for the chosen fluorophore.[8]

  • Acquire a photographic image for anatomical reference.

  • Analyze images by drawing ROIs over the tumor and background areas to calculate signal intensity.

• Ex Vivo Organ Analysis:

  • At the final time point, euthanize the mouse.

  • Dissect the tumor and major organs (liver, spleen, kidneys, lungs, heart).

  • Arrange the organs in the imaging system and acquire a final fluorescence image to confirm biodistribution and quantify organ-specific signal.[17]

References

• 1. Advances in preclinical evaluation of experimental antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jnm.snmjournals.org [jnm.snmjournals.org]
• 3. abzena.com [abzena.com]
• 4. ramogidagroup.weebly.com [ramogidagroup.weebly.com]
• 5. PET Imaging with 89Zr: From Radiochemistry to the Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SPECT vs PET | Fastest Clinical Research Organization | TRACER [tracercro.com]
• 7. researchgate.net [researchgate.net]
• 8. In Vitro and In Vivo Fluorescence Imaging of Antibody–Drug Conjugate-Induced Tumor Apoptosis Using Annexin V–EGFP Conjugated Quantum Dots - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibody Based Imaging Strategies of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spectralinvivo.com [spectralinvivo.com]
• 11. researchgate.net [researchgate.net]
• 12. Quantitative Analysis of Diffusion Weighted Imaging May Improve Risk Stratification of Prostatic Transition Zone Lesions | In Vivo [iv.iiarjournals.org]
• 13. Development of Antibody Immuno-PET/SPECT Radiopharmaceuticals for Imaging of Oncological Disorders—An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. hug.ch [hug.ch]
• 16. jnm.snmjournals.org [jnm.snmjournals.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Development and Evaluation of a Fluorescent Antibody-Drug Conjugate for Molecular Imaging and Targeted Therapy of Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Protocols for Anti-CCL2 (Carlumab)-SPDB-DM4

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and disposal guidance for the antibody-drug conjugate (ADC) Anti-CCL2 (Carlumab)-SPDB-DM4. Due to its composition, which includes the highly potent cytotoxic maytansinoid DM4, this ADC must be handled with stringent safety measures to protect laboratory personnel and the environment. All procedures involving this compound must be conducted in accordance with institutional, local, state, and federal regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Core Safety Principles

Anti-CCL2 (Carlumab)-SPDB-DM4 is classified as a hazardous cytotoxic compound. The payload, DM4, is a potent microtubule inhibitor that can be toxic to cells.[1] Therefore, all waste generated from experiments using this ADC, including contaminated labware, personal protective equipment (PPE), and solutions, must be treated as cytotoxic waste.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Anti-CCL2 (Carlumab)-SPDB-DM4 and its associated waste. All personnel must be trained in the proper use of this equipment.

PPE Component	Specification	Rationale
Gloves	Chemotherapy-rated, powder-free nitrile gloves (double-gloving recommended)	Prevents dermal absorption of the cytotoxic agent.
Gown	Disposable, solid-front, back-closure chemotherapy gown	Protects skin and personal clothing from contamination.
Eye Protection	Safety glasses with side shields or a full-face shield	Prevents splashes and aerosols from contacting the eyes.
Respiratory	N95 respirator or higher	Required when there is a risk of aerosol generation.

Waste Segregation and Containerization

Proper segregation of cytotoxic waste is critical to ensure safe disposal and regulatory compliance. Never mix cytotoxic waste with general, biohazardous (non-cytotoxic), or other chemical waste streams.

Waste Type	Container Specification	Labeling
Sharps Waste	Rigid, puncture-proof sharps container with a purple lid	"Cytotoxic Sharps," "Biohazard," and/or other required institutional labels.[1]
Non-Sharps Solid Waste	Rigid, leak-proof container with a purple lid or a yellow container with a purple lid	"Cytotoxic Waste," "Incinerate Only," and other required institutional labels.[1]
Liquid Waste	Leak-proof, sealed container compatible with the waste composition	"Cytotoxic Liquid Waste," "Incinerate Only," and chemical composition.

Step-by-Step Disposal Procedure

1. Preparation and Pre-Disposal:

• Conduct all work with Anti-CCL2 (Carlumab)-SPDB-DM4 within a certified Class II Biological Safety Cabinet (BSC) or a similar containment system to prevent aerosol exposure.[2]

• Line the work surface with a disposable, plastic-backed absorbent pad to contain any potential spills. This pad must be disposed of as cytotoxic waste after the procedure.

2. Collection of Solid Waste:

• Sharps: Immediately dispose of all contaminated needles, syringes, pipette tips, and glass slides into the designated purple-lidded sharps container.[1] Do not recap needles.

• Non-Sharps: Dispose of all contaminated solid waste, including gloves, gowns, absorbent pads, and plasticware, into the designated cytotoxic solid waste container.[1][3]

3. Collection of Liquid Waste:

• Aspirate all liquid waste containing Anti-CCL2 (Carlumab)-SPDB-DM4 into a sealed collection flask containing a suitable chemical deactivating agent, if approved by your institution's EHS department.

• Alternatively, collect liquid waste in a clearly labeled, sealed, and leak-proof container for hazardous waste pickup.

• Do not dispose of liquid waste containing this ADC down the drain. [4]

4. Decontamination of Work Surfaces:

• Thoroughly decontaminate all surfaces within the BSC and any other potentially contaminated areas.

• Use a two-step cleaning process: first, deactivation with a proven agent (e.g., 10% sodium hypochlorite), followed by a cleaning agent (e.g., 70% ethanol) to remove the deactivating agent.

• All cleaning materials (wipes, towels) must be disposed of as cytotoxic waste.

5. Final Disposal:

• Seal all waste containers when they are three-quarters full.

• Wipe the exterior of the sealed containers to decontaminate them before removal from the containment area.

• Transport the sealed and labeled containers to your institution's designated hazardous waste storage area.

• The primary method for the final disposal of cytotoxic waste is high-temperature incineration by a licensed hazardous waste management company.[1][5]

Spill Management

In the event of a spill, immediately alert others in the area and follow your institution's spill response protocol for cytotoxic agents. A cytotoxic drug spill kit must be available in all areas where this ADC is handled.[6] The general procedure includes:

• Secure the area to prevent further contamination.

• Don the appropriate PPE from the spill kit.

• Contain the spill using absorbent materials from the kit.

• Clean and decontaminate the area as described above.

• Dispose of all cleanup materials as cytotoxic waste.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of waste generated from work with Anti-CCL2 (Carlumab)-SPDB-DM4.

Caption: Decision workflow for the safe disposal of Anti-CCL2 (Carlumab)-SPDB-DM4 waste.

References

• 1. sharpsmart.co.uk [sharpsmart.co.uk]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 4. swansea.ac.uk [swansea.ac.uk]
• 5. danielshealth.ca [danielshealth.ca]
• 6. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]